tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

• CAS: 263410-16-8

Core Science & Biosynthesis

A Technical Guide to tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS 263410-16-8): A Versatile Heterobifunctional Linker in Modern Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, particularly in the burgeoning field of targeted protein degradation, the strategic selection of linker molecules is paramount. tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, CAS 263410-16-8, has emerged as a critical heterobifunctional building block. Its structure, featuring a nucleophilic aromatic amine and a latent primary amine protected by a tert-butyloxycarbonyl (Boc) group, offers an elegant solution for the sequential and controlled assembly of complex molecular architectures. This guide provides an in-depth analysis of its synthesis, characterization, core applications, and essential chemical transformations, tailored for researchers, scientists, and drug development professionals. The narrative emphasizes the causality behind experimental choices, providing a framework for its effective utilization in programs such as Proteolysis Targeting Chimera (PROTAC) development.[1][2][3]

Physicochemical and Spectroscopic Profile

The utility of any chemical intermediate begins with a thorough understanding of its fundamental properties. These characteristics dictate handling, reaction conditions, and analytical characterization strategies.

Physicochemical Properties

The properties of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate are summarized below. The presence of both a polar aminophenoxy group and a nonpolar Boc-protected tail gives it moderate solubility in a range of organic solvents.

Property	Value
CAS Number	263410-16-8
Molecular Formula	C₁₃H₂₀N₂O₃
Molecular Weight	252.31 g/mol [4]
Appearance	Typically an off-white to pale yellow solid or oil
Purity	≥ 95% (Commercially available)
Storage	Recommended storage at 2-8°C under an inert atmosphere

Spectroscopic Characterization

Accurate structural confirmation is non-negotiable. The following data represent typical spectral characteristics used to validate the identity and purity of the title compound. These protocols are foundational for quality control before its inclusion in a synthetic workflow.

Protocol: Analytical Characterization [5]

• ¹H NMR Spectroscopy: Dissolve 5-10 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• ¹³C NMR Spectroscopy: Use a more concentrated sample (20-30 mg) in 0.6 mL of the chosen deuterated solvent.

• Mass Spectrometry (MS): Prepare a dilute solution (approx. 1 mg/mL) in a suitable solvent like methanol or acetonitrile for Electrospray Ionization (ESI) analysis.

¹H NMR (400 MHz, CDCl₃)	¹³C NMR (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)	Chemical Shift (δ, ppm)
~6.85-6.70 (m, 4H, Ar-H)	~156.1 (C=O, carbamate)
~5.0 (br s, 1H, NH-Boc)	~144.0 (C-O, phenoxy)
~4.05 (t, 2H, O-CH₂)	~136.5 (C-NH₂, amino)
~3.8 (br s, 2H, NH₂, aniline)	~121.5, 119.8, 116.0, 115.4 (Ar-C)
~3.55 (q, 2H, NH-CH₂)	~79.5 (quaternary C, Boc)
~1.45 (s, 9H, C(CH₃)₃)	~67.8 (O-CH₂)
~40.5 (NH-CH₂)
~28.4 (C(CH₃)₃)

Synthesis and Purification

The most common synthetic route to tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate involves the selective mono-N-Boc protection of the aliphatic amine of 2-(2-aminophenoxy)ethan-1-amine. The choice of reaction conditions is critical to prevent protection of the less nucleophilic aromatic amine.

Synthetic Workflow

The reaction leverages the higher basicity and nucleophilicity of the primary aliphatic amine compared to the aromatic amine. Using di-tert-butyl dicarbonate ((Boc)₂O) under controlled conditions ensures high selectivity.

Caption: Synthetic workflow for the selective Boc protection.

Detailed Experimental Protocol: Synthesis

This protocol is designed for robustness and scalability. The use of a slight excess of the diamine starting material can sometimes be employed to minimize di-protection, though careful stoichiometric control is generally sufficient.

• Reaction Setup: To a solution of 2-(2-aminophenoxy)ethan-1-amine (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M) in a round-bottom flask, add triethylamine (1.1 eq). Cool the mixture to 0°C in an ice bath with stirring.

• Reagent Addition: Dissolve di-tert-butyl dicarbonate ((Boc)₂O) (1.05 eq) in a minimal amount of DCM. Add this solution dropwise to the cooled amine solution over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product is typically purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure product.

Core Application as a Heterobifunctional Linker

The primary utility of this molecule lies in its orthogonal reactivity, making it an ideal linker for conjugating two different molecular entities in a controlled, stepwise manner.

Principle of Orthogonal Reactivity

The term "orthogonality" here refers to the ability to selectively react one functional group while the other remains inert, and then deprotect the second group under conditions that do not affect the newly formed bond.[6]

• Aromatic Amine (Aniline): This group is moderately nucleophilic and readily participates in reactions such as amide bond formation (acylation), reductive amination, or diazotization followed by coupling.

• Boc-Protected Aliphatic Amine: This group is chemically inert to most conditions except strong acid.[7] Acid-catalyzed cleavage unmasks a highly reactive primary amine, ready for subsequent conjugation.

Caption: Orthogonal reaction strategy using the linker.

Application in PROTAC Synthesis

PROTACs are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and degradation.[2][3] tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is an ideal linker for connecting the target-binding warhead to the E3 ligase ligand.[]

Protocol: Amide Coupling to the Aromatic Amine

This protocol describes the conjugation of a carboxylic acid-bearing molecule (e.g., an E3 ligase ligand) to the aniline moiety of the linker.

• Acid Activation: In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF or DCM. Add a peptide coupling reagent such as HATU (1.1 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.0 eq). Stir at room temperature for 15-20 minutes to form the activated ester.

• Coupling Reaction: Add a solution of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.2 eq) in the same anhydrous solvent to the activated acid mixture.

• Reaction Completion: Stir the reaction at room temperature for 2-12 hours, monitoring by LC-MS.

• Workup and Purification: Upon completion, dilute the reaction with ethyl acetate and wash successively with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography to obtain the conjugated intermediate.

Key Chemical Transformations

Mastery of a building block requires proficiency in its key transformations. For this linker, the most critical step is the efficient and clean removal of the Boc protecting group.

Boc Group Deprotection

The Boc group is designed to be stable to a wide range of conditions but is readily cleaved by strong acids.[7] The mechanism involves protonation of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation, which is then quenched to form isobutene and CO₂.[9]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. BLD Insights | Application of Linkers in Chemical Biology [bldpharm.com]
• 3. enamine.net [enamine.net]
• 4. Tert-butyl 2-(4-aminophenoxy)ethylcarbamate | CAS 159184-15-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Chemo-Structural Analysis: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Executive Summary & Chemical Identity[1][2][3]

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate represents a specialized, bifunctional linker scaffold critical in modern drug discovery, particularly in the design of Proteolysis Targeting Chimeras (PROTACs) and Fragment-Based Drug Discovery (FBDD) .

Unlike flexible PEG chains, this molecule incorporates an aromatic "anchor" (the phenoxy group) directly adjacent to the amine. The ortho-substitution pattern (2-aminophenoxy) introduces a specific conformational bias, often utilized to restrict rotational freedom in ligand-linker constructs, thereby improving the entropic favorability of ternary complex formation.

Physicochemical Profile[2][4][5][6][7][8][9]

Property	Value	Notes
IUPAC Name	tert-butyl N-[2-(2-aminophenoxy)ethyl]carbamate
Molecular Formula	C₁₃H₂₀N₂O₃
Molecular Weight	252.31 g/mol	Isomeric with the para analog (CAS 159184-15-3)
Predicted LogP	~2.1 - 2.4	Moderate lipophilicity due to the Boc/Phenyl groups
H-Bond Donors	2	Aniline (-NH₂), Carbamate (-NH-)
H-Bond Acceptors	4	Carbamate (C=O), Ether (-O-), Aniline (N)
Key Functionality	Orthogonal Protection	Acid-labile Boc vs. Free Aromatic Amine

Structural Visualization

The following diagram illustrates the connectivity and the distinct functional zones of the molecule.

Synthetic Architecture & Causality

Why? Direct alkylation of 2-aminophenol with N-Boc-bromoethylamine often leads to mixtures of O-alkylation and N-alkylation, requiring tedious chromatographic separation. The Mitsunobu approach ensures regioselectivity for the oxygen, while the nitro-precursor strategy prevents premature reactivity of the aniline.

Recommended Protocol: The Nitro-Reduction Route

Step 1: Mitsunobu Etherification

Reaction: 2-Nitrophenol + N-Boc-ethanolamine

Intermediate Nitro Ether

• Reagents: Triphenylphosphine (

  ), Diisopropyl azodicarboxylate (DIAD), THF.

• Mechanism: Activation of the alcohol followed by

  displacement by the phenol.

• Advantage: High regioselectivity for the phenolic oxygen.

Step 2: Catalytic Hydrogenation

Reaction: Nitro Ether

Final Product (Aniline)

• Reagents:

  (1 atm), 10% Pd/C, Methanol.

• Mechanism: Heterogeneous catalysis reducing

  to .

• Critical Control: Monitor carefully to avoid reducing the aromatic ring or cleaving the Boc group (though Boc is generally stable to neutral hydrogenation).

Detailed Experimental Protocol (Self-Validating)

1. Coupling (Mitsunobu):

• Dissolve 2-nitrophenol (1.0 eq) and N-Boc-ethanolamine (1.1 eq) in anhydrous THF under

  .

• Add

  (1.2 eq). Cool to 0°C.[1]

• Add DIAD (1.2 eq) dropwise over 30 mins. Validation: Solution usually turns yellow/orange.

• Stir at RT for 16h.

• Workup: Concentrate, redissolve in EtOAc, wash with 1N NaOH (removes unreacted phenol—critical purification step), then brine. Dry over

  .[2]

2. Reduction:

• Dissolve the nitro-intermediate in MeOH.

• Add 10 wt% of Pd/C (10% loading).

• Stir under

  balloon for 2-4 hours. Validation: TLC should show a significant polarity shift (Nitro is less polar; Aniline is more polar and stains with ninhydrin).

• Filter through Celite (Caution: Pd/C is pyrophoric). Concentrate to yield the off-white solid/oil.

Reactivity Profile & Orthogonality

This molecule relies on orthogonal protection :

• The Aniline (

  ): Available immediately for acylation, reductive amination, or Buchwald-Hartwig coupling. It is less nucleophilic than an aliphatic amine but highly selective for specific electrophiles.

• The Boc-Amine (

  ): Latent. It withstands basic and nucleophilic conditions used to functionalize the aniline. It is revealed only upon treatment with acid (TFA or HCl/Dioxane).

Stability Warning:

• Acid Sensitivity: Avoid any acidic workups (pH < 4) while the Boc group is needed.

• Oxidation: The free aniline is susceptible to oxidation (turning brown/black) upon prolonged air exposure. Store under Argon at -20°C.

Application in Drug Design: PROTAC Linkers

The tert-butyl (2-(2-aminophenoxy)ethyl)carbamate structure is a classic "short, rigid" linker element. In PROTAC design, linker length and stiffness correlate directly with degradation efficiency (DC50).

• The "Ortho Effect": The 2-position substitution creates a "kink" in the chain, unlike the linear para-isomer. This can force the E3 ligase and Target Protein into a specific proximity that linear alkyl chains cannot achieve.

• Workflow:

  • Warhead Attachment: The free aniline is coupled to an E3 ligase ligand (e.g., Thalidomide analog) or a Target ligand (e.g., Kinase inhibitor).

  • Deprotection: Boc is removed.

  • Linker Completion: The newly revealed amine is coupled to the second half of the chimera.

Characterization Data (Reference Standards)

When synthesizing or purchasing this compound, use these spectral features for validation.

Technique	Expected Signal	Structural Assignment
1H NMR (CDCl3)	1.45 (s, 9H)	Boc tert-butyl group
3.55 (m, 2H)	adjacent to Carbamate NH
4.05 (t, 2H)	adjacent to Phenoxy O
6.70 - 6.90 (m, 4H)	Aromatic protons (distinct ortho pattern)
13C NMR	~28.4 ppm	Boc methyls
~148 ppm	Aromatic C-O (ipso)
~136 ppm	Aromatic C-N (ipso)
Mass Spec (ESI)	[M+H]+ = 253.15	Positive mode ionization
[M+Na]+ = 275.14	Sodium adduct (common in carbamates)

References

• Mitsunobu, O. (1981). "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis, 1981(1), 1-28. Link

• Buhimschi, A. D., et al. (2018). "Targeting the C481S Ibrutinib-Resistance Mutation in Bruton’s Tyrosine Kinase Using PROTACs." Biochemistry, 57(26), 3564–3575. (Demonstrates the utility of short, rigid linkers in PROTACs). Link

• Cyrus, K., et al. (2011). "Impact of Linker Length on the Activity of PROTACs." Molecular BioSystems, 7(2), 359-364. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Authoritative source for Boc/Aniline orthogonality). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]

Comprehensive Technical Guide on tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate: Molecular Weight, Physicochemical Properties, and Applications in Advanced Drug Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the rapidly evolving landscape of targeted protein degradation (TPD) and bioconjugation, the selection of bifunctional linkers dictates the pharmacokinetic and pharmacodynamic success of the final therapeutic molecule. tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS: 263410-16-8) has emerged as a critical building block in modern medicinal chemistry. This whitepaper provides an in-depth analysis of its physicochemical properties—specifically its molecular weight and structural topology—and details the causal logic behind its orthogonal reactivity. Furthermore, it outlines self-validating experimental protocols for its incorporation into complex chimeric molecules, such as Proteolysis Targeting Chimeras (PROTACs).

Physicochemical Profiling & The Significance of Molecular Weight

The molecular weight (MW) of a linker is not merely a descriptive statistic; it is a critical design parameter. In PROTAC development, molecules frequently violate Lipinski’s Rule of 5, pushing the boundaries of cellular permeability. Minimizing the molecular weight of the linker while maintaining the optimal vector length is essential for maximizing oral bioavailability and membrane crossing[1].

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate possesses a molecular weight of 252.31 g/mol [2]. This relatively low mass, combined with a semi-rigid phenoxy ether core, provides a compact spatial extension that restricts excessive conformational flexibility, thereby reducing the entropic penalty upon ternary complex formation[3].

Table 1: Physicochemical and Structural Properties

Property	Value	Structural Significance
Chemical Name	tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate	Defines the heterobifunctional nature.
CAS Registry Number	263410-16-8	Unique identifier for the ortho-isomer.
Molecular Formula	C13H20N2O3	Determines elemental composition.
Molecular Weight	252.31 g/mol	Optimal for minimizing PROTAC total mass.
Monoisotopic Exact Mass	252.1474 Da	Crucial for high-resolution LC-MS validation.
Hydrogen Bond Donors	2	Influences topological polar surface area (tPSA).
Hydrogen Bond Acceptors	4	Contributes to aqueous solubility.
Rotatable Bonds	6	Balances flexibility and conformational rigidity.

Structural Logic: The Power of Orthogonal Reactivity

The true utility of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate lies in its orthogonal amine reactivity . The molecule features two distinct nitrogen centers:

• A Free Aromatic Amine (Aniline): Due to the delocalization of the nitrogen lone pair into the adjacent aromatic ring, this amine is a relatively poor nucleophile (pKa ~4.5).

• A Boc-Protected Aliphatic Amine: Once deprotected, this primary aliphatic amine is a highly reactive, strong nucleophile (pKa ~9.5).

The Causality of Design: Attempting to couple a homobifunctional linker (like ethylenediamine) often leads to uncontrolled polymerization or statistical mixtures of mono- and di-coupled products. By utilizing this heterobifunctional linker, chemists can enforce absolute regiocontrol. The weak aniline nucleophile is forced to react first using highly activated electrophiles. Because the aliphatic amine is masked by the bulky, electron-withdrawing tert-butyloxycarbonyl (Boc) group, it remains completely inert during the first coupling step.

Figure 1: Orthogonal synthetic workflow leveraging differential amine reactivity.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes an analytical checkpoint to confirm causality and reaction success before proceeding.

Protocol 1: Chemoselective Amide Coupling (Aniline Conjugation)

Anilines require highly reactive active esters for efficient amide bond formation. HATU is selected over standard EDC/NHS because it generates a highly reactive HOAt-ester, overcoming the poor nucleophilicity of the aromatic amine.

• Preparation: In an oven-dried flask under nitrogen, dissolve the target carboxylic acid (1.0 eq) and tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.05 eq) in anhydrous DMF (0.1 M).

• Activation: Add DIPEA (3.0 eq) followed by HATU (1.2 eq). The solution will typically turn pale yellow as the active ester forms.

• Reaction: Stir at room temperature for 4–12 hours.

• Self-Validation Checkpoint (LC-MS): Withdraw a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction is deemed complete when the linker's exact mass signal (m/z 253.1 [M+H]+) is consumed and the desired product mass appears. Causality: If unreacted aniline remains, the steric hindrance of the carboxylic acid is likely impeding the reaction; add an additional 0.2 eq of HATU and heat to 40°C.

• Workup: Quench with saturated NH4Cl, extract with EtOAc, wash with brine to remove DMF, dry over Na2SO4, and concentrate.

Protocol 2: Boc Deprotection and Aliphatic Amine Activation

The removal of the Boc group must be clean and quantitative. Trifluoroacetic acid (TFA) is used because it rapidly cleaves the carbamate, releasing volatile byproducts (CO2 and isobutylene), which drives the reaction thermodynamically to completion.

• Preparation: Dissolve the Boc-protected intermediate from Protocol 1 in anhydrous DCM (0.2 M).

• Cleavage: Add an equal volume of neat TFA (final ratio 1:1 DCM:TFA). Stir at room temperature for 1 hour.

• Self-Validation Checkpoint (TLC/Ninhydrin): Spot the reaction mixture on a silica TLC plate alongside the starting material. Stain with Ninhydrin and heat. Causality: The deprotected primary aliphatic amine will stain deep purple/pink, whereas the Boc-protected precursor will remain unstained. This visually validates the unmasking of the nucleophile.

• Workup: Concentrate under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA. The resulting product is the TFA salt of the aliphatic amine, ready for the final coupling step.

Applications in Targeted Protein Degradation (PROTACs)

In PROTAC design, the linker is not a passive string; it actively dictates the physicochemical properties and the spatial orientation of the ternary complex (Target Protein–PROTAC–E3 Ligase)[4].

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is frequently employed when connecting a target warhead that requires an aromatic linkage to an E3 ligase ligand (such as Thalidomide or VHL ligands) that tolerates aliphatic attachments. The phenoxy ether moiety introduces a degree of rigidity compared to standard polyethylene glycol (PEG) chains. This rigidity can be highly advantageous: it limits the number of non-productive conformations the PROTAC can adopt in solution, thereby pre-organizing the molecule and lowering the entropic barrier required to fold into the active ternary complex[3].

Figure 2: Modular assembly logic of a PROTAC utilizing the heterobifunctional linker.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 39355899, tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate". PubChem. URL:[Link]

• Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review". Exploration of Targeted Anti-tumor Therapy (2020). URL:[Link]

• Klein, V. G., et al. "Impact of Linker Composition on VHL PROTAC Cell Permeability". ACS Medicinal Chemistry Letters (2020). URL:[Link]

• Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review". PubMed Central (PMC) (2020). URL:[Link]

Sources

• 1. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 2. Tert-butyl (2-(2-aminophenoxy)ethyl)carbamate [synhet.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

Deconstructing tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate: A Bifunctional Hub in Modern Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery—particularly within the design of Targeted Protein Degraders (PROTACs) and selective kinase inhibitors—the architecture of the linker is as critical as the pharmacophores it connects. As an application scientist overseeing synthetic workflows, I rely heavily on orthogonally protected building blocks to ensure precise, regioselective conjugation.

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a premier example of such a molecule. By pairing a highly reactive, nucleophilic aniline with a globally protected aliphatic amine, this compound serves as a robust, bifunctional hub. This whitepaper deconstructs its chemical identity, SMILES formulation, and the causality-driven methodologies required to deploy it effectively in the lab.

Chemical Identity & SMILES Code Analysis

To integrate this compound into automated retrosynthetic software or cheminformatics databases, accurate SMILES representation is paramount. The structure consists of three distinct chemical motifs:

• tert-Butyl carbamate (Boc): CC(C)(C)OC(=O)N (Provides acid-labile protection).

• Ethoxy linker: CCO (Provides spatial flexibility).

• ortho-Substituted aniline: c1ccccc1N (Provides an electrophile-ready handle).

When concatenated, the canonical SMILES code is: CC(C)(C)OC(=O)NCCOc1ccccc1N[1]

Quantitative Physicochemical Data

The following table summarizes the critical parameters used to validate the compound upon receipt from commercial vendors.

Property	Value
Chemical Name	tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate
CAS Registry Number	263410-16-8[2]
Molecular Formula	C13H20N2O3[3]
Molecular Weight	252.31 g/mol [3]
SMILES Code	CC(C)(C)OC(=O)NCCOc1ccccc1N
Purity Standard	≥ 95% (LC-MS/NMR verified)[3]

Structural Significance & Mechanistic Rationale

The strategic value of this molecule lies entirely in its orthogonal reactivity . The primary aromatic amine (aniline) has a lower pKa and is highly nucleophilic, making it an ideal candidate for amidation (e.g., reacting with acyl chlorides) or Buchwald-Hartwig cross-coupling in the synthesis of angiogenesis inhibitors[4].

Conversely, the primary aliphatic amine is masked by the bulky, acid-labile tert-butyloxycarbonyl (Boc) group. This steric and electronic shielding prevents unwanted polymerization or bis-alkylation during the functionalization of the aniline. Once the aniline is successfully conjugated, the Boc group is cleanly cleaved using Trifluoroacetic acid (TFA), revealing the primary aliphatic amine for the next synthetic step (such as attachment to an E3 ligase ligand).

Experimental Protocols: A Self-Validating Workflow

In my laboratory, we do not just execute reactions; we establish self-validating checkpoints. The following protocol details the orthogonal functionalization of this building block, explaining the causality behind each step.

Phase 1: Amidation of the Aniline (Electrophilic Coupling)

• Preparation: Dissolve 1.0 eq of your target carboxylic acid (R-COOH) in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is a highly polar aprotic solvent that stabilizes the transition state of the upcoming coupling reaction.

• Activation: Add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes at room temperature. Causality: HATU rapidly converts the carboxylic acid into a highly reactive O-At ester, while DIPEA acts as a non-nucleophilic base to sponge liberated protons.

• Coupling: Introduce 1.0 eq of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate. Stir at room temperature for 2-4 hours.

• Self-Validation Checkpoint (LC-MS): Sample 5 µL of the reaction mixture, dilute in methanol, and inject into the LC-MS.

  • Diagnostic: You must observe the complete disappearance of the starting material mass (

    ) and the emergence of the product mass. If the starting material persists, steric hindrance at the ortho-position is impeding the reaction, necessitating a temperature increase to 40°C.

Phase 2: Boc Deprotection

• Solvent Exchange: Extract the intermediate using EtOAc/Water, dry over

  , and concentrate under reduced pressure to remove DMF, which can buffer the acid in the next step.

• Cleavage: Resuspend the crude intermediate in a 1:1 mixture of Dichloromethane (DCM) and Trifluoroacetic acid (TFA). Stir at room temperature for 1 hour.

• Self-Validation Checkpoint (Visual & LC-MS):

  • Diagnostic: The Boc cleavage mechanism releases isobutylene gas and

    . You will observe active effervescence. The reaction is complete when LC-MS shows a precise mass shift of -100 Da (loss of the Boc group).

• Isolation: Concentrate to dryness and co-evaporate with toluene (3x) to azeotropically remove residual TFA, yielding the free aliphatic amine as a TFA salt.

Visualizations

Orthogonal synthesis workflow demonstrating amidation followed by Boc deprotection.

Mechanism of targeted protein degradation via PROTAC ternary complex formation.

References

• [4] WO2006012374A1 - Substituted aryl-amine derivatives and methods of use. Google Patents. URL:

• [1] 2989075-58-1 | tert-Butyl (2-(2-(3-hydroxyphenoxy)ethoxy)ethyl)carbamate SMILES Context. BLD Pharm. URL:

• [2] Tert-butyl (2-(2-aminophenoxy)ethyl)carbamate | CAS : 263410-16-8. CymitQuimica. URL:

• [3] CAS 263410-16-8 | tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, ≥95%. Howei Pharm. URL:

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• 1. 2989075-58-1|tert-Butyl (2-(2-(3-hydroxyphenoxy)ethoxy)ethyl)carbamate|BLD Pharm [bldpharm.com]
• 2. Tert-butyl (2-(2-aminophenoxy)ethyl)carbamate | CymitQuimica [cymitquimica.com]
• 3. CAS 263410-16-8 | tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate,≥95% - Howei - Life Science Product & Service Solutions Provider [howeipharm.com]
• 4. WO2006012374A1 - Substituted aryl-amine derivatives and methods of use - Google Patents [patents.google.com]

The Unseen Architect: A Technical Guide to 2-(2-Aminophenoxy)ethylamine Linkers in Advanced Molecular Design

Foreword: Beyond the Spacer – Understanding the Active Role of a Core Linker

In the intricate world of rational drug design and molecular engineering, the components connecting distinct functional moieties are often relegated to the background, viewed as simple "spacers." This guide challenges that perception by focusing on a linker of profound strategic importance: 2-(2-aminophenoxy)ethylamine . From its nuanced chemical behaviors to its critical role in shaping the efficacy of next-generation therapeutics like Proteolysis Targeting Chimeras (PROTACs), this molecule is far more than a passive connector. It is an active architect of molecular function.

This document provides researchers, chemists, and drug development professionals with an in-depth understanding of the core chemical properties of the 2-(2-aminophenoxy)ethylamine linker. We will dissect its synthesis, explore its differential reactivity, analyze its conformational dynamics, and provide field-proven protocols for its application. Our goal is to move beyond a simple recitation of facts to an expert-level discussion of why this linker is chosen and how its intrinsic properties can be leveraged to achieve desired therapeutic and molecular outcomes.

Foundational Chemistry: Synthesis and Physicochemical Landscape

The utility of any molecular scaffold begins with its accessibility and fundamental properties. The 2-(2-aminophenoxy)ethylamine linker, while not a trivial structure, is accessible through well-established synthetic routes.

Strategic Synthesis

A common and efficient pathway to synthesize the core structure involves a two-step process starting from readily available 2-methoxyphenol (guaiacol). This strategy is often preferred in industrial settings due to its use of less hazardous reagents compared to alternatives involving sodium hydride (NaH) or lithium aluminum hydride (LiAlH4).[1][2]

A typical synthetic workflow is as follows:

• Williamson Ether Synthesis: 2-methoxyphenol is reacted with a 2-haloacetonitrile, such as bromoacetonitrile, to form the ether linkage.

• Reduction: The resulting nitrile is then reduced to the primary amine. A notable method employs a ZnCl2-KBH4 system, which offers a high-yield and more economical route.[3]

This modularity in synthesis allows for the introduction of various substituents on the phenyl ring, enabling fine-tuning of the linker's electronic and steric properties from the outset.

Caption: Common synthetic route to a 2-(2-aminophenoxy)ethylamine analog.

Core Physicochemical Properties

Understanding the intrinsic properties of the linker is paramount for predicting its behavior in complex biological systems. While data for the precise 2-(2-aminophenoxy)ethylamine is sparse, we can infer key properties from its close analogs, such as 2-(2-methoxyphenoxy)ethylamine.

Property	Value (for 2-(2-methoxyphenoxy)ethylamine analog)	Significance in Application
Molecular Formula	C9H13NO2	Foundation for molecular weight and elemental composition.
Molecular Weight	167.21 g/mol [4]	Influences diffusion rates and overall size of the final conjugate.
pKa (predicted)	8.55 ± 0.10[4]	Governs the protonation state of the ethylamine at physiological pH, impacting solubility and receptor interactions.
Boiling Point	98 °C at 0.4 mmHg[4]	Relevant for purification and handling of the neat compound.
Solubility	Difficult to mix with water[4]	The hydrophobic aromatic ring and ether linkage temper the hydrophilicity of the amine, impacting aqueous solubility.

Note: The properties listed are for the methoxy-analog (CAS 1836-62-0), which serves as a close proxy. The free phenol in the title compound would slightly alter these values, likely increasing polarity and hydrogen bonding potential.

The Duality of Reactivity: Aniline vs. Ethylamine

A defining feature of the 2-(2-aminophenoxy)ethylamine linker is the presence of two distinct amine functionalities: a primary aromatic amine (aniline) and a primary aliphatic amine (ethylamine). Their differing electronic environments result in a significant reactivity differential, which is a crucial tool for synthetic chemists.

• Aliphatic Amine (Ethylamine): The lone pair of electrons on the nitrogen is localized, making it a strong nucleophile and a relatively strong base (pKa of the conjugate acid is around 8.5-9.5).[4] It readily participates in standard amine reactions like acylation, alkylation, and reductive amination.

• Aromatic Amine (Aniline): The nitrogen's lone pair is delocalized into the aromatic π-system. This delocalization significantly reduces its basicity and nucleophilicity by a factor of roughly one million compared to a saturated amine like cyclohexylamine.[5]

This reactivity gap allows for chemoselective functionalization . Under controlled conditions, the ethylamine can be selectively acylated or alkylated while the aniline moiety remains untouched. This is fundamental for the modular assembly of complex molecules like PROTACs, where the linker must be sequentially attached to two different ligands.[6] For instance, standard amide coupling conditions (e.g., using HATU or HOBt/EDC) will preferentially react with the ethylamine. More forcing conditions or specific catalysts would be required to involve the less reactive aniline.[7][8]

Furthermore, the aniline group's reactivity can be leveraged for specific applications. It is strongly activating and ortho-, para-directing in electrophilic aromatic substitution, although this high reactivity can sometimes lead to polysubstitution.[9] It can also undergo diazotization to form a stable arenediazonium salt, which can then be replaced by a wide variety of nucleophiles in Sandmeyer-type reactions, offering another handle for diverse functionalization.[9]

Conformational Dynamics: The Flexible Architect of Ternary Complexes

The linker in a bifunctional molecule like a PROTAC is not merely a passive tether; it is an active participant in achieving the desired biological outcome.[10][11] The 2-(2-aminophenoxy)ethylamine scaffold provides a balance of rigidity and flexibility that is critical for its function.

• Rigid Elements: The benzene ring provides a rigid, planar element that can engage in favorable interactions, such as π-π stacking, with protein residues.[11]

• Flexible Elements: The ethylamine chain and the ether linkage introduce multiple rotatable bonds. This flexibility allows the molecule to adopt a wide range of conformations, which is essential for enabling the two connected ligands to simultaneously bind their respective protein targets (e.g., a target protein and an E3 ligase).[10][12] This conformational adaptability helps overcome steric hindrances and facilitates the formation of a stable and productive ternary complex, which is the prerequisite for subsequent protein degradation.[11][13]

The length and composition of the linker are critical design parameters. The ether oxygen atoms can act as hydrogen bond acceptors, improving solubility and potentially forming stabilizing interactions within the ternary complex. The overall flexibility allows the system to scan through conformational space to find the low-energy state required for efficient biological activity.[14][15]

Caption: Role of the linker in forming a PROTAC-mediated ternary complex.

Experimental Protocol: Chemoselective Amide Bond Formation

This protocol details a standard procedure for the selective acylation of the aliphatic amine of 2-(2-aminophenoxy)ethylamine in the presence of the aromatic amine. This is a foundational step in the synthesis of many complex molecules utilizing this linker.

Objective: To couple a generic carboxylic acid (R-COOH) to the ethylamine moiety of 2-(2-aminophenoxy)ethylamine.

Rationale for Reagent Selection:

• Coupling Agent (HATU): O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is chosen for its high efficiency, rapid reaction times, and low rate of side reactions, particularly racemization if the carboxylic acid contains a chiral center.

• Base (DIPEA): N,N-Diisopropylethylamine is a non-nucleophilic base. Its role is to deprotonate the carboxylic acid and the ammonium salt formed in situ, facilitating the reaction without competing as a nucleophile.

• Solvent (DMF): Anhydrous N,N-Dimethylformamide is a polar aprotic solvent that effectively dissolves the reactants and reagents, promoting the reaction.

Step-by-Step Methodology:

• Preparation:

  • To a clean, dry, nitrogen-flushed round-bottom flask, add the carboxylic acid (1.0 eq).

  • Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

  • Add HATU (1.1 eq) to the solution and stir for 5 minutes at room temperature. This pre-activates the carboxylic acid.

• Reaction Initiation:

  • Add 2-(2-aminophenoxy)ethylamine (1.2 eq) to the reaction mixture.

  • Add DIPEA (2.5 eq) dropwise to the stirring solution. The reaction is often mildly exothermic.

• Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical reaction is complete within 1-4 hours. Check for the consumption of the starting carboxylic acid.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO3) solution (to remove unreacted acid and acidic byproducts), water, and finally, saturated aqueous sodium chloride (brine).

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or methanol in dichloromethane, to isolate the pure mono-acylated product.

Self-Validation: The success of the reaction is validated at each stage. LC-MS analysis during monitoring confirms the formation of the product with the expected mass. Post-purification, NMR spectroscopy (¹H and ¹³C) and high-resolution mass spectrometry will confirm the structure and purity of the final compound, specifically showing acylation on the ethylamine nitrogen, not the aniline.

Conclusion: An Indispensable Tool for Modern Chemistry

The 2-(2-aminophenoxy)ethylamine linker exemplifies the principle that every part of a rationally designed molecule contributes to its overall function. Its well-defined synthesis, predictable and differential reactivity, and advantageous conformational properties make it a powerful and versatile tool. For researchers in drug discovery and materials science, a thorough understanding of these chemical properties is not just academic—it is essential for designing more effective, selective, and potent molecules. This guide serves as a foundational resource to empower scientists to harness the full potential of this critical molecular architect.

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Navigating the Synthesis and Application of Boc-Protected Aminophenoxy Ethylamines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Isomeric Landscape

The precise chemical identification of "tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate" presents a degree of ambiguity, as the position of the amino group on the phenoxy ring is not always explicitly defined in literature and commercial catalogs. This guide will focus on the most extensively documented and commercially available isomer, tert-butyl 2-(4-aminophenoxy)ethylcarbamate , where the amino group is in the para position. Understanding the chemistry of this particular isomer provides a strong foundation for researchers working with related structures. We will also briefly touch upon the significance of the ortho- and meta-isomers to provide a comprehensive overview. The strategic placement of the Boc protecting group on the ethylamine moiety and the reactive primary amine on the phenyl ring makes this compound a valuable bifunctional linker in medicinal chemistry and materials science.

Chemical Identity and Properties

A clear understanding of the fundamental chemical and physical properties of tert-butyl 2-(4-aminophenoxy)ethylcarbamate is essential for its effective use in research and development.

IUPAC Name and Synonyms

• IUPAC Name: tert-butyl N-[2-(4-aminophenoxy)ethyl]carbamate[1]

• Common Synonyms:

  • tert-Butyl 2-(4-aminophenoxy)ethylcarbamate[2][3][4][5][6][7]

  • N-Boc-2-(4-aminophenoxy)ethylamine

  • [2-(4-Aminophenoxy)ethyl]carbamic acid tert-butyl ester[8]

• CAS Number: 159184-15-3[2][3][4][5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of tert-butyl 2-(4-aminophenoxy)ethylcarbamate.

Property	Value
Molecular Formula	C13H20N2O3[2][9]
Molecular Weight	252.31 g/mol [2][9]
Appearance	Solid[8]
Storage Conditions	Keep in a dark place, under an inert atmosphere, at 2-8°C.[7]
SMILES	CC(C)(C)OC(=O)NCCOC1=CC=C(C=C1)N[4]
InChI Key	IBXPLCWUDLAXJC-UHFFFAOYSA-N[7]

Synthesis and Mechanism

The synthesis of tert-butyl 2-(4-aminophenoxy)ethylcarbamate typically involves a multi-step process that leverages standard organic chemistry transformations. The general strategy involves the protection of one amine in a diamine, followed by etherification and subsequent reduction of a nitro group.

Synthetic Workflow Overview

The following diagram illustrates a common synthetic route to tert-butyl 2-(4-aminophenoxy)ethylcarbamate.

Caption: A representative synthetic workflow for tert-Butyl 2-(4-aminophenoxy)ethylcarbamate.

Detailed Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of tert-butyl 2-(4-aminophenoxy)ethylcarbamate.

Step 1: Synthesis of tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate

• To a solution of 2-(4-nitrophenoxy)ethan-1-amine (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a base, for instance, triethylamine (Et3N) (1.1 equivalents).

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)2O) (1.05 equivalents) in the same solvent.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-butyl (2-(4-nitrophenoxy)ethyl)carbamate.

Step 2: Synthesis of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate

• Dissolve the tert-butyl (2-(4-nitrophenoxy)ethyl)carbamate (1 equivalent) obtained from the previous step in a protic solvent such as ethanol (EtOH) or methanol (MeOH).

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Once the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, tert-butyl 2-(4-aminophenoxy)ethylcarbamate.

Applications in Drug Development and Research

The bifunctional nature of tert-butyl 2-(4-aminophenoxy)ethylcarbamate makes it a highly versatile building block in the synthesis of complex organic molecules, particularly in the field of drug discovery.

Role as a Bifunctional Linker

The presence of a Boc-protected primary amine and a free aromatic amine allows for selective and sequential reactions. The aromatic amine can undergo a variety of transformations, such as acylation, alkylation, or participation in cross-coupling reactions, while the Boc-protected amine remains unreactive. Subsequent deprotection of the Boc group under acidic conditions reveals a primary aliphatic amine that can be further functionalized. This orthogonal reactivity is invaluable in the construction of PROTACs (Proteolysis Targeting Chimeras), antibody-drug conjugates (ADCs), and other complex therapeutic agents.

Isomeric Considerations: Ortho-, Meta-, and Para-Substituted Analogues

The position of the amino group on the phenoxy ring significantly influences the molecule's reactivity and its utility in synthesis.

• Para-isomer (4-amino): As discussed, this is the most common isomer. The para-positioning of the amino group minimizes steric hindrance, making it readily accessible for various chemical transformations.

• Ortho-isomer (2-amino): The proximity of the amino group to the ether linkage can lead to intramolecular interactions and may present steric challenges in certain reactions.

• Meta-isomer (3-amino): The meta-position offers a different electronic and steric environment compared to the ortho and para isomers, which can be exploited to fine-tune the properties of the final molecule.

The choice of isomer is a critical design element in drug development, as it can impact the binding affinity, selectivity, and pharmacokinetic properties of the target compound.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling tert-butyl 2-(4-aminophenoxy)ethylcarbamate.

• Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5]

• Precautionary Statements:

  • Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

  • Wash skin thoroughly after handling.[11]

  • Use only outdoors or in a well-ventilated area.[12]

  • Wear protective gloves/protective clothing/eye protection/face protection.[11]

  • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[11]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[10] Store in a dry place.[10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

tert-Butyl 2-(4-aminophenoxy)ethylcarbamate is a valuable and versatile building block for organic synthesis, particularly in the development of new therapeutics. Its well-defined structure and predictable reactivity, stemming from the orthogonal protecting group strategy, allow for the controlled and sequential introduction of molecular complexity. A thorough understanding of its chemical properties, synthesis, and handling is crucial for its effective and safe utilization in the laboratory. While the para-isomer is the most common, researchers should also consider the potential of the ortho- and meta-isomers to access novel chemical space and modulate biological activity.

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An In-depth Technical Guide to the Core Differences Between Ortho and Para Aminophenoxy Ethyl Carbamates

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical analysis of the structural, chemical, and biological differences between ortho and para isomers of aminophenoxy ethyl carbamates. As positional isomers, the seemingly subtle shift of the aminophenoxy substituent from the ortho to the para position on the phenyl ring can profoundly influence the molecule's physicochemical properties, reactivity, and ultimately its pharmacological and toxicological profile. This document is intended to serve as a foundational resource for researchers engaged in the design and development of novel therapeutics, where a deep understanding of structure-activity relationships (SAR) is paramount.

Introduction: The Significance of Positional Isomerism in Drug Design

In the realm of medicinal chemistry, the spatial arrangement of atoms within a molecule is a critical determinant of its biological activity. Positional isomers, such as the ortho and para substituted aminophenoxy ethyl carbamates, offer a compelling case study in how minor structural modifications can lead to significant changes in a compound's interaction with biological systems. The carbamate moiety is a prevalent functional group in a wide array of therapeutic agents, valued for its chemical stability and ability to mimic peptide bonds.[1][2] By understanding the distinct characteristics imparted by the ortho versus para positioning of the aminophenoxy group, researchers can make more informed decisions in the lead optimization process, potentially enhancing therapeutic efficacy while minimizing off-target effects and toxicity.

Molecular Structure and Conformation

The fundamental difference between ortho- and para-aminophenoxy ethyl carbamate lies in the substitution pattern on the phenyl ring.

• Ortho-aminophenoxy ethyl carbamate: The amino and the phenoxy ethyl carbamate groups are on adjacent carbon atoms (1,2-substitution).

• Para-aminophenoxy ethyl carbamate: The amino and the phenoxy ethyl carbamate groups are on opposite carbon atoms (1,4-substitution).

This variation in substitution pattern has significant implications for the molecule's overall shape, polarity, and potential for intramolecular interactions.

Figure 1: Chemical structures of ortho- and para-aminophenoxy ethyl carbamate.

The ortho isomer, due to the proximity of the amino and phenoxy ethyl carbamate groups, has the potential for intramolecular hydrogen bonding between the amino protons and the ether oxygen or the carbamate's carbonyl oxygen. This can influence the molecule's conformation, locking it into a more rigid structure. In contrast, the para isomer's substituents are too far apart for intramolecular hydrogen bonding, allowing for greater conformational flexibility.

Synthesis Strategies

A plausible synthetic workflow is outlined below:

Figure 2: Plausible synthetic workflow for aminophenoxy ethyl carbamates.

Experimental Protocol: A Generalized Approach

Based on the synthesis of similar compounds, a general protocol can be proposed:

• Alkylation of Nitrophenol:

  • To a solution of the respective nitrophenol (ortho or para) in a suitable solvent (e.g., acetone, DMF), add a base (e.g., K₂CO₃, NaH) and ethyl bromoacetate.

  • Heat the reaction mixture under reflux until the starting material is consumed (monitored by TLC).

  • After cooling, filter the mixture and evaporate the solvent to obtain the crude nitro-phenoxy ether intermediate.[3]

• Reduction of the Nitro Group:

  • Dissolve the crude intermediate in a suitable solvent (e.g., ethanol, ethyl acetate).

  • Perform catalytic hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.[4]

  • Alternatively, a chemical reduction using iron powder in the presence of an ammonium chloride solution can be employed.[3]

  • Upon completion, filter the catalyst (if used) and remove the solvent to yield the aminophenoxy ether.

• Carbamoylation:

  • Dissolve the aminophenoxy ether in a suitable solvent (e.g., dichloromethane, THF) and add a base (e.g., pyridine, triethylamine).

  • Cool the mixture in an ice bath and add ethyl chloroformate dropwise.

  • Allow the reaction to proceed to completion, then wash with water and brine.

  • Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the final product by column chromatography or recrystallization.

Comparative Physicochemical Properties

The difference in the substitution pattern is expected to lead to distinct physicochemical properties for the ortho and para isomers. While specific experimental data for these exact compounds is scarce, predictions can be made based on established principles of physical organic chemistry.

Property	Ortho-aminophenoxy ethyl carbamate	Para-aminophenoxy ethyl carbamate	Rationale for Difference
Melting Point	Likely lower	Likely higher	The more symmetrical structure of the para isomer allows for more efficient crystal packing, leading to a higher melting point.
Boiling Point	Likely lower	Likely higher	The potential for intramolecular hydrogen bonding in the ortho isomer can reduce intermolecular hydrogen bonding, leading to a lower boiling point. The para isomer can form stronger intermolecular hydrogen bonds.
Solubility	Potentially higher in non-polar solvents	Potentially higher in polar solvents	Intramolecular hydrogen bonding in the ortho isomer can mask polar groups, increasing its lipophilicity. The para isomer, with its exposed polar groups, is expected to be more soluble in polar solvents.
Dipole Moment	Expected to be different	Expected to be different	The vector sum of the individual bond dipoles will differ due to the different spatial arrangement of the substituents, resulting in different overall molecular dipole moments.
Spectroscopic Data
¹H NMR	Aromatic protons will exhibit a more complex splitting pattern due to their proximity. The NH₂ protons may be shifted downfield due to hydrogen bonding.	Aromatic protons will likely show a more symmetrical (e.g., two doublets) and simpler splitting pattern.	The chemical environment of the aromatic protons is different in the two isomers.[5]
¹³C NMR	Will show a unique set of signals for the aromatic carbons.	Will show a different and likely simpler set of signals for the aromatic carbons due to symmetry.	The electronic environment of each carbon atom is distinct in each isomer.
IR Spectroscopy	The N-H stretching frequency of the amino group may be shifted to lower wavenumbers due to intramolecular hydrogen bonding.	The N-H stretching will be characteristic of a free primary amine.	Intramolecular hydrogen bonding weakens the N-H bond, resulting in a lower stretching frequency.[5]

Chemical Reactivity: The Influence of Substituent Position

The electronic effects of the amino and phenoxy ethyl carbamate groups will dictate the reactivity of the aromatic ring, particularly in electrophilic aromatic substitution (EAS) reactions. Both the amino group (-NH₂) and the ether oxygen of the phenoxy group are electron-donating and are thus activating, ortho, para-directing groups.

• Ortho Isomer: The directing effects of the two groups will be synergistic, strongly activating the positions ortho and para to the amino group, and ortho and para to the phenoxy group. However, steric hindrance from the bulky phenoxy ethyl carbamate group may disfavor substitution at the position between the two substituents.

• Para Isomer: The directing effects of the two groups are also synergistic. The positions ortho to the amino group and ortho to the phenoxy group will be highly activated.

The overall reactivity in EAS is expected to be high for both isomers due to the presence of two activating groups. However, the regioselectivity of further substitutions will be different.

Pharmacological and Biological Activity: A Tale of Two Isomers

The biological activity of these isomers is likely to differ significantly due to their distinct shapes and electronic properties, which will affect their ability to bind to target receptors or enzymes.

• Receptor Binding: The specific three-dimensional arrangement of functional groups is crucial for molecular recognition by biological targets. The different spatial orientation of the amino and carbamate moieties in the ortho and para isomers will lead to different binding affinities and selectivities for their respective targets.

• Structure-Activity Relationship (SAR): While specific SAR studies for these exact compounds are not available, it is a well-established principle in medicinal chemistry that positional isomerism can dramatically alter pharmacological activity. For example, the introduction of substituents at different positions on an O-aryl moiety of carbamate-based inhibitors can influence hydrolytic stability without affecting inhibitory potency.[6]

• Potential Therapeutic Applications: Carbamate derivatives have a wide range of applications, including as anticonvulsants, and in the treatment of various diseases such as cancer and Alzheimer's disease.[1] The specific biological activities of the ortho and para aminophenoxy ethyl carbamates would need to be determined through biological screening. Recent studies have shown that ortho-aminophenol derivatives can act as potent antiferroptotic agents, suggesting a potential therapeutic avenue for the ortho isomer of the title compound.[7]

Toxicological Profile: Isomeric Differences in Safety

The toxicity of a compound is intimately linked to its metabolism and interaction with off-target biological molecules. Therefore, the ortho and para isomers are expected to exhibit different toxicological profiles.

• Metabolism: The metabolism of these compounds is likely to proceed via pathways common to aromatic amines and carbamates, including N-acetylation, N-hydroxylation, and hydrolysis of the carbamate ester. The position of the amino group can influence the accessibility of the molecule to metabolic enzymes. For instance, the metabolism of ethyl carbamate itself is known to be inhibited by various compounds, and its metabolic pathway is a key determinant of its carcinogenicity.[8][9][10]

• Genotoxicity and Carcinogenicity: Ethyl carbamate is classified as a probable human carcinogen (Group 2A) by the International Agency for Research on Cancer (IARC).[11][12][13][14] The genotoxicity is attributed to its metabolic activation. The different metabolic profiles of the ortho and para isomers could lead to variations in the formation of genotoxic metabolites, and thus, different carcinogenic potentials.

• Acute Toxicity: Acute toxicity studies on related carbamates have shown a range of LD50 values depending on the specific structure.[15][16] It is plausible that the ortho and para isomers would also exhibit different acute toxicities.

Conclusion and Future Directions

The positional isomerism of ortho- and para-aminophenoxy ethyl carbamates results in distinct physicochemical properties, chemical reactivity, and, most importantly, predicted biological and toxicological profiles. While direct comparative data for these specific compounds is limited, this guide, based on established chemical principles and data from analogous structures, provides a solid framework for understanding their fundamental differences.

For drug development professionals, a thorough experimental evaluation of both isomers is crucial. This should include:

• Parallel Synthesis and Characterization: To obtain pure samples of both isomers for comparative studies.

• Comprehensive Physicochemical Profiling: Including determination of pKa, logP, and solubility.

• In Vitro and In Vivo Pharmacological Screening: To assess their activity and selectivity against relevant biological targets.

• ADME/Tox Studies: To evaluate their metabolic stability, pharmacokinetic profiles, and potential for toxicity.

By systematically investigating the differences between these two isomers, researchers can gain valuable insights into the structure-activity and structure-toxicity relationships, ultimately leading to the design of safer and more effective therapeutic agents.

References

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• Ramaiah, M., et al. (2013). Synthesis and biological activity of carbamates derived from ethyl 1-[(phenylcarbonyl)amino]naphtho[2,1-b. Journal of Chemical and Pharmaceutical Research, 5(4), 47-51.
• Gaxiola-Paredes, C., et al. (2016). Assessment of Acute Oral and Dermal Toxicity of 2 Ethyl-Carbamates with Activity against Rhipicephalus microplus in Rats.
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• PrepChem.com. (n.d.). Synthesis of ethyl 2-(4-aminophenoxy)-2-methylpropionate. Retrieved from [Link]

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• Šinko, G., et al. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju, 72(1), 1-18.
• Šinko, G., et al. (2020). Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents. Arhiv za higijenu rada i toksikologiju, 71(4), 285-302.
• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015). Carbamic acid, ethyl ester: Human health tier II assessment.
• Lachenmeier, D. W., et al. (2010). Rapid Quantification of Ethyl Carbamate in Spirits Using NMR Spectroscopy and Chemometrics. Journal of Agricultural and Food Chemistry, 58(7), 4075-4081.
• Lachenmeier, D. W., et al. (2010). Rapid Quantification of Ethyl Carbamate in Spirits Using NMR Spectroscopy and Chemometrics. ScienceOpen.
• Lau, A. C., & Van der Kooy, F. (2022). Molecular characterization of ethyl carbamate toxicity in Caenorhabditis elegans. Food and Chemical Toxicology, 164, 113009.
• Yamamoto, T., et al. (1990). Ethyl carbamate metabolism: in vivo inhibitors and in vitro enzymatic systems. Drug Metabolism and Disposition, 18(5), 726-731.

• National Center for Biotechnology Information. (n.d.). ethyl N-(4-aminophenyl)carbamate. PubChem. Retrieved from [Link]

• Loretz, L. J., & Api, A. M. (2012). A Structure Activity Relationship (SAR) Based Case Study for a Cosmetic Ingredient.
• Kumar, A., et al. (2012). Synthesis and pharmacological evaluation of [(4-arylpiperazin-1-yl)-alkyl]-carbamic acid ethyl ester derivatives as potential anxiolytic agents. Bioorganic & Medicinal Chemistry, 20(14), 4388-4396.
• Wang, Y., et al. (2024). Discovery of Novel Ortho-Aminophenol Derivatives Targeting Lipid Peroxidation with Potent Antiferroptotic Activities. Journal of Medicinal Chemistry.
• Berden, J. A., et al. (2020). Mass spectrometry-based identification of ortho-, meta- and para- isomers using infrared ion spectroscopy. ChemRxiv.
• Weber, J. V., & Lachenmeier, D. W. (2011). Ethyl carbamate in foods and beverages: a review. CABI Reviews.

• ResearchGate. (n.d.). ¹H NMR spectrum obtained for ethyl carbamate (2 a) synthesized using.... Retrieved from [Link]

• Elslager, E. F., et al. (1986). Antimitotic agents. Chiral isomers of ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7 -yl]carbamate. Journal of Medicinal Chemistry, 29(6), 978-983.
• Ashenhurst, J. (2018). Understanding Ortho, Para, and Meta Directors. Master Organic Chemistry.
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• ResearchGate. (n.d.).
• National Institute of Standards and Technology. (n.d.). Carbamic acid, (2-(4-phenoxyphenoxy)ethyl)-, ethyl ester. NIST WebBook.
• Ghanayem, B. I., & Matthews, H. B. (1990). Comparative metabolism and disposition of ethyl carbamate (urethane) in male Fischer 344 rats and male B6C3F1 mice. Fundamental and Applied Toxicology, 15(2), 293-303.
• St. Paul's Cathedral Mission College. (n.d.). SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS.
• Carlson, G. P. (1990). Studies on inhibition and induction of metabolism of ethyl carbamate by acetone and related compounds. Evidence for metabolism by cytochromes P-450. Toxicology and Applied Pharmacology, 102(2), 328-337.
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In-Depth Technical Guide: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS No. 263410-16-8) was not available in public databases at the time of this writing. This guide is therefore presented as a template and a procedural framework. The information herein is based on general principles of chemical safety and data from structurally related, but distinct, compounds. This document must not be used as a substitute for a manufacturer-provided SDS. Researchers, scientists, and drug development professionals must obtain and consult the official SDS from their supplier before any handling, storage, or use of this compound.

Introduction: Navigating the Safety Profile of a Novel Carbamate

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a bifunctional organic molecule incorporating a Boc-protected amine and a primary aromatic amine. Such structures are common intermediates in medicinal chemistry and materials science, where precise control over reactive sites is paramount. The presence of both a protected, less reactive carbamate and an active aminophenoxy group suggests a nuanced safety profile that demands careful consideration. The aminophenoxy moiety, in particular, is a well-known structural alert for potential hazards, including skin sensitization and irritation.

This guide provides a comprehensive framework for the safe handling of this compound, grounded in established principles of laboratory safety and risk assessment. It is designed to empower researchers to establish self-validating safety protocols in the absence of complete substance-specific data, pending the receipt of a formal SDS.

Section 1: Hazard Identification and Classification (Anticipated)

While a specific GHS classification is not available, an analysis of the functional groups allows for the anticipation of potential hazards. The primary aromatic amine is a key structural feature that often imparts irritant or sensitizing properties.

Anticipated GHS Classification:

Hazard Class	Category	Hazard Statement (Anticipated)
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

These anticipated classifications are based on the known profiles of similar aminophenol derivatives and should be treated as preliminary until confirmed by a supplier-specific SDS.

Visualizing Hazard Communication

The following diagram illustrates the likely GHS pictograms that would apply if the anticipated classifications are confirmed. This serves as a visual reminder of the primary hazards to be aware of during handling.

Caption: Anticipated GHS Pictogram for Irritation/Sensitization.

Section 2: Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential. The primary directive is to prevent all direct contact with the substance.

Engineering Controls:

• Fume Hood: All weighing, transferring, and dissolution of the solid compound must be performed inside a certified chemical fume hood to prevent inhalation of any dust or aerosols.

• Ventilation: The laboratory should be equipped with general exhaust ventilation that maintains a negative pressure relative to adjacent non-laboratory areas.

Personal Protective Equipment (PPE): The selection of PPE is critical and should be based on a thorough risk assessment.

• Hand Protection: Wear nitrile gloves as a minimum standard. Given the potential for skin sensitization, consider double-gloving. Gloves must be inspected before use and changed immediately if contamination is suspected.[1]

• Eye and Face Protection: Safety glasses with side shields are mandatory.[1] A full-face shield should be worn when handling larger quantities or when there is a significant risk of splashing.

• Skin and Body Protection: A lab coat must be worn at all times. For procedures with a higher risk of contamination, chemically resistant aprons or suits may be necessary.

• Respiratory Protection: Not typically required if work is conducted within a functional fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

PPE Selection Workflow

The following workflow provides a logical process for selecting appropriate PPE for handling research chemicals of unknown or incompletely characterized hazards.

Caption: Decision workflow for selecting appropriate PPE.

Section 3: Safe Handling and Storage Protocols

Adherence to strict protocols is the foundation of a safe research environment.

Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume hood is operational. Have spill cleanup materials readily available.

• Aliquotting: Weigh the solid compound on wax paper or in a tared container within the fume hood. Avoid creating dust.

• Dissolution: Add solvent to the solid slowly to prevent splashing. If sonication or heating is required, ensure the container is appropriately sealed or vented as necessary.

• Post-Handling: After use, decontaminate the work area thoroughly. Remove gloves using the proper technique to avoid skin contact and dispose of them in the designated chemical waste container. Wash hands thoroughly with soap and water.[2]

Storage:

• Container: Store in a tightly sealed container to prevent exposure to air and moisture.

• Environment: Keep in a cool, dry, and well-ventilated area, away from direct sunlight.

• Incompatibilities: Store separately from strong oxidizing agents, strong acids, and acid chlorides, which could potentially react with the aminophenoxy group.

Section 4: First-Aid and Emergency Procedures

Rapid and correct response to an exposure is critical.

First-Aid Measures:

Exposure Route	Action
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]
Skin Contact	Immediately remove all contaminated clothing. Flush skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill Response:

• Evacuate: Alert others in the area and evacuate non-essential personnel.

• Control: Ensure proper ventilation (fume hood). Eliminate all ignition sources.

• Contain: For a small solid spill, carefully sweep up the material to avoid creating dust and place it in a sealed container for disposal. For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand) and then collect it into a sealed container for disposal.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose: All contaminated materials must be disposed of as hazardous chemical waste according to institutional and local regulations.

Section 5: Toxicological and Ecological Information (Data Needed)

No specific toxicological or ecological data for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate was found.

• Acute Toxicity: Data not available. The toxicological properties have not been fully investigated.

• Carcinogenicity, Mutagenicity, Reproductive Toxicity: Data not available.

• Ecotoxicity: Data not available. Do not allow the material to be released into the environment.

The lack of data underscores the necessity of treating this compound as potentially hazardous and minimizing all exposure until comprehensive studies are available.

Conclusion

The safe application of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in a research setting is predicated on a conservative and proactive approach to safety. While this guide provides a robust framework based on chemical principles and best practices, it is imperative that it be supplemented and superseded by the official Safety Data Sheet provided by the manufacturer. By integrating rigorous engineering controls, diligent use of personal protective equipment, and strict adherence to handling protocols, researchers can mitigate the potential risks associated with this and other novel chemical entities.

References

As a specific SDS for the target compound was unavailable, this section provides general resources for chemical safety. The in-text citations refer to SDS of related compounds and are for illustrative purposes only.

• Generic Safety Data Sheet Guidance.Example of First-Aid and PPE Recommendations.

• The Globally Harmonized System of Classification and Labelling of Chemicals (GHS). United Nations Economic Commission for Europe.[Link]

Sources

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• 2. fishersci.com [fishersci.com]

A Technical Guide to Sourcing and Application of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate for Advanced Drug Development

For researchers, medicinal chemists, and professionals in drug development, the precise selection of chemical building blocks is paramount to the success of a project. This guide provides an in-depth technical overview of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate, a versatile bifunctional linker, with a focus on its sourcing in the United States and Europe, key technical considerations for its use, and a practical application in the burgeoning field of targeted protein degradation.

Introduction to tert-Butyl 2-(4-aminophenoxy)ethylcarbamate

tert-Butyl 2-(4-aminophenoxy)ethylcarbamate (CAS No. 159184-15-3) is a molecule of significant interest in medicinal chemistry and chemical biology.[1] Its structure features three key components: a primary aromatic amine (aniline), a flexible ethyl ether chain, and a terminal primary amine protected by a tert-butoxycarbonyl (Boc) group. This strategic arrangement of functional groups makes it an ideal linker molecule for conjugating two different molecular entities, a common requirement in the design of complex therapeutic agents.[2][3]

The primary aromatic amine provides a reactive handle for various coupling reactions, while the Boc-protected amine offers an orthogonal reactive site that can be deprotected under specific acidic conditions to reveal a primary amine for subsequent functionalization.[4][5] The ether linkage enhances solubility and provides conformational flexibility to the final conjugate. A noteworthy, though less commercially prevalent, isomer is the ortho-substituted variant, tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, which may be available through custom synthesis for specific structural requirements.

Chemical Structure of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate

Caption: Structure of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate.

Major Suppliers in the USA and Europe

For researchers and procurement specialists, identifying reliable suppliers is a critical first step. The following table summarizes prominent suppliers of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate (CAS 159184-15-3) in the US and European markets. Information is based on publicly available data and is subject to change. It is always recommended to verify details directly with the supplier.

Supplier	Headquarters	Typical Purity	Common Quantities	Direct Link/Contact
Sigma-Aldrich (Merck)	USA/Germany	≥95%	1g, 5g
Santa Cruz Biotechnology	USA	≥98%	1g, 5g, 10g	[1]
Fisher Scientific	USA	≥97%	1g, 5g, 25g	[6]
BLD Pharmatech	China (Global)	≥97%	1g, 5g, 25g
Apollo Scientific	UK	≥97%	1g, 5g
Aggie Access	USA	98%	5g	[7]
BuyersGuideChem	Germany	Varies	Varies	[8][9]
Avantor (VWR)	USA	Varies	Varies	[10]

Technical Considerations for Use

Quality Control and Characterization

When procuring this linker, it is imperative to obtain a Certificate of Analysis (CoA) to verify its identity and purity. Standard analytical techniques for this molecule include:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and identify any organic impurities.

• Mass Spectrometry (MS): To verify the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity with high accuracy.

Storage and Handling

tert-Butyl 2-(4-aminophenoxy)ethylcarbamate should be stored in a cool, dry, and well-ventilated area, typically at 2-8°C.[7] It should be kept in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and atmospheric CO2, which can react with the primary amine. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.[11][12]

Application Highlight: Synthesis of a PROTAC

A prominent application of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate is in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[13][14] PROTACs are heterobifunctional molecules that induce the degradation of a target protein by recruiting it to an E3 ubiquitin ligase.[15][16] This linker is well-suited for this application due to its bifunctional nature, allowing for the connection of a protein-of-interest (POI) ligand to an E3 ligase ligand.

The following is a representative, generalized workflow for the synthesis of a PROTAC using this linker.

Workflow for PROTAC Synthesis

Caption: Generalized workflow for the synthesis of a PROTAC.

Detailed Experimental Protocol: Amide Coupling to a POI Ligand

This protocol describes the first key step in the PROTAC synthesis workflow: the coupling of tert-Butyl 2-(4-aminophenoxy)ethylcarbamate to a hypothetical protein-of-interest (POI) ligand containing a carboxylic acid functional group.

Materials:

• tert-Butyl 2-(4-aminophenoxy)ethylcarbamate (1.0 eq)

• POI-Ligand-COOH (1.0 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Argon or Nitrogen atmosphere

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the POI-Ligand-COOH (1.0 eq) and dissolve it in anhydrous DMF.

• Add HATU (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• In a separate vial, dissolve tert-Butyl 2-(4-aminophenoxy)ethylcarbamate (1.0 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the linker to the reaction flask, followed by the dropwise addition of DIPEA (3.0 eq).

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the Boc-protected intermediate.

The subsequent steps would involve the deprotection of the Boc group using an acid like trifluoroacetic acid (TFA) and then coupling the resulting free amine to the E3 ligase ligand using similar amide coupling conditions.

Conclusion

tert-Butyl 2-(4-aminophenoxy)ethylcarbamate is a valuable and versatile building block for the synthesis of complex molecules in drug discovery and development. Its well-defined structure and orthogonal protecting groups allow for controlled, stepwise synthetic strategies. With a number of reliable suppliers in the USA and Europe, this linker is readily accessible to the research community. A thorough understanding of its properties, handling requirements, and applications, such as in the synthesis of PROTACs, will continue to facilitate the development of novel therapeutics.

References

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price of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate for research

An In-depth Technical Guide to the Price of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate for Research

This guide provides a comprehensive analysis for researchers, scientists, and drug development professionals on understanding the procurement landscape and pricing of the specialized chemical intermediate, tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

Introduction: Understanding the Compound and its Scarcity

Chemical Identity:

• Name: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

• CAS Number: 197146-23-9

• Molecular Formula: C₁₃H₂₀N₂O₃

• Structure: A bifunctional molecule featuring a Boc-protected amine and a free aromatic amine, making it a valuable building block in medicinal chemistry and materials science.

This compound serves as a versatile linker, enabling the conjugation of molecules where precise spacing and controlled reactivity are paramount. However, a survey of major chemical suppliers indicates that tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS 197146-23-9) is not a standard catalog item with readily available pricing. It falls into the category of rare or unique chemicals that often require custom synthesis.

To provide a practical cost framework, this guide will analyze the pricing of commercially available structural analogues. The economic and scientific principles governing their price are directly applicable to estimating the cost and navigating the procurement of the target compound.

Market Price Analysis of Structural Analogues

The pricing of fine chemicals is highly dependent on quantity and purity. The following table provides a snapshot of market prices for structurally related carbamates, which serve as a proxy for estimating the potential cost of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate. Prices are subject to change and vary by supplier and region.

Chemical Name	CAS Number	Purity	Quantity	Price (USD)	Price per Gram (USD)	Supplier Example
tert-butyl N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]carbamate	2062663-65-2	95%	100 mg	$52.00	$520.00	Sigma-Aldrich
tert-butyl N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]carbamate	2062663-65-2	95%	250 mg	$88.00	$352.00	Sigma-Aldrich
tert-butyl N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]carbamate	2062663-65-2	95%	1 g	$237.00	$237.00	Sigma-Aldrich
tert-butyl N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]carbamate	2062663-65-2	95%	5 g	$826.00	$165.20	Sigma-Aldrich
tert-Butyl 2-(4-aminophenoxy)ethylcarbamate	159184-15-3	>97%	25 g	~$957.38	~$38.30	Fisher Scientific

Data sourced in March 2026. Prices are illustrative and subject to promotional discounts and supplier surcharges.[1][2]

Key Observation: A clear economy of scale is visible. The price per gram for the PEG-ylated analogue drops by over 68% when moving from a 100 mg to a 5 g purchase, highlighting the significant cost premium on small research quantities.

Deconstructing the Price: A Technical Analysis

The price of a research chemical is not arbitrary. It is a function of several integrated factors, from the complexity of its synthesis to global market dynamics.

Caption: Key factors influencing the final price of a research chemical.

• Purity and Grade: The single most significant cost driver. Moving from 95% to >99% purity can increase the price exponentially due to the intensive and often low-yield purification techniques required (e.g., preparative HPLC, recrystallization). Different applications demand different purities; for example, a chemical used for analytical standard purposes will be significantly more expensive than one used for general synthesis.[3][4][5]

• Synthesis Complexity: The target compound, with its ortho-aminophenoxy moiety, likely requires a multi-step synthesis involving protection/deprotection strategies and potentially costly reagents or catalysts. Each step adds labor and material costs and reduces the overall yield, directly impacting the final price.

• Scale of Purchase: As demonstrated in the table, bulk quantities offer a lower price per unit. This is due to fixed costs (labor, equipment setup) being distributed over a larger output.

• Supply Chain and Logistics: The cost of raw materials, energy-intensive manufacturing processes, and global logistics all contribute to the final price.[2] For a non-catalog item, the "supplier" is often a specialized custom synthesis lab, which carries higher overhead than a bulk manufacturer.

Strategic Procurement for the Research Laboratory

Caption: Workflow for sourcing a rare or non-catalog research chemical.

Protocol 1: Requesting a Custom Synthesis Quote

When contacting a custom synthesis provider, providing detailed information is crucial for receiving an accurate and timely quote.

Objective: To obtain comparable quotes for the synthesis of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

Methodology:

• Identify Potential Suppliers: Search for companies specializing in "custom chemical synthesis" or "contract research organization (CRO)" services.

• Prepare a Request for Quote (RFQ) Document: Create a standardized email or form containing the following information:

  • Compound Identification: Clearly state the full chemical name and CAS Number (197146-23-9). Include a chemical structure image.

  • Required Quantity: Specify the amount needed (e.g., 1 g, 5 g, 10 g). Be aware that the first gram is always the most expensive due to process development.

  • Required Purity: Define the minimum acceptable purity level (e.g., >95%, >98% by HPLC).

  • Required Analytical Data: Specify the documentation you need for verification. At a minimum, this should include ¹H NMR and HPLC-MS to confirm identity and purity.

  • Desired Timeline: Indicate your required delivery date. Note that rush requests will incur higher costs.

• Submit to Multiple Vendors: Send the RFQ to at least 2-3 different companies to compare cost, proposed timeline, and capabilities.

• Evaluate Responses: Analyze the quotes not just on price, but also on the supplier's reputation, communication, and guaranteed level of quality control.

Ensuring Value: Quality Verification and Final Decision

The lowest price is not always the best value, especially in research where the cost of failed experiments due to impure reagents far exceeds the savings on a chemical.

Protocol 2: Interpreting the Certificate of Analysis (CoA)

Once you receive the compound (whether custom-synthesized or an analogue), the CoA is the primary document of quality.

Objective: To verify that the supplied chemical meets the required specifications.

Key Sections to Scrutinize:

• Identifier Information: Confirm the Name, Lot Number, and CAS number match your order.

• Physical Properties: Check that reported properties (e.g., appearance, melting point) are consistent with expectations.

• Analytical Results:

  • Purity: Look for the method used (e.g., HPLC, GC) and the final result. Ensure it meets or exceeds the purity you requested.

  • Identity Confirmation: Review the spectral data. For ¹H NMR, the reported peaks should be consistent with the molecule's structure. For Mass Spectrometry (MS), the observed molecular weight should match the expected value.

  • Residual Solvents/Water Content: Check for levels of residual solvents (from purification) or water (from Karl Fischer analysis), as these can impact reaction stoichiometry.

A Note on In-House Verification

For critical applications, it is best practice to perform a simple in-house check, such as running a quick ¹H NMR or LC-MS, to confirm the identity of the material provided by the supplier. This self-validating step ensures the integrity of your experimental workflow.

Conclusion

The procurement of a specialized research chemical like tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate requires a more nuanced approach than purchasing common lab reagents. While it is not a readily priced catalog item, a thorough understanding of the factors driving chemical prices—purity, scale, and synthesis complexity—allows for informed decision-making. By analyzing the market for structural analogues, employing a strategic custom synthesis sourcing protocol, and rigorously verifying the quality of the final product, researchers can successfully and cost-effectively acquire the critical building blocks needed to advance their scientific objectives.

References

Please note that direct links to vendor product pages are subject to change and are provided for illustrative purposes.

• Precise PEG. tert-butyl (2-(5-amino-2-(((tert-butyldimethylsilyl)oxy)methyl)benzamido)ethyl)carbamate. [Link]

• Oakwood Chemical. tert-Butyl N-(2-aminoethyl)carbamate. [Link]

Sources

• 1. tert-butyl N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]carbamate | 2062663-65-2 [sigmaaldrich.com]
• 2. eMolecules​ tert-Butyl 2-(4-aminophenoxy)ethylcarbamate | 159184-15-3 | | Fisher Scientific [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. isotope.com [isotope.com]
• 5. Life Sciences - ITW Reagents [itwreagents.com]

Protocols & Analytical Methods

synthesis of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate from 2-nitrophenol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound CAS: 263410-16-8 Precursor CAS: 263410-15-7 (tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate)

Executive Summary

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a highly versatile, bifunctional building block extensively utilized in medicinal chemistry. It serves as a critical precursor for the synthesis of 1,4-benzoxazepine derivatives, kinase inhibitors, and various G-protein-coupled receptor (GPCR) ligands. This application note details a robust, field-proven, two-step synthetic protocol starting from commercially available 2-nitrophenol.

The methodology emphasizes chemoselectivity, high yield, and scalability. It employs a Williamson ether synthesis followed by a mild catalytic hydrogenation designed specifically to preserve the acid-labile tert-butyloxycarbonyl (Boc) protecting group.

Mechanistic Rationale & Experimental Design

As a Senior Application Scientist, it is crucial to understand that successful scale-up and high-purity synthesis rely not just on mixing reagents, but on exploiting the distinct physicochemical properties of the intermediates. The synthesis is strategically divided into two transformations:

Step 1: Chemoselective Williamson Etherification

The reaction between 2-nitrophenol and N-Boc-2-bromoethylamine is conducted in N,N-dimethylformamide (DMF) using potassium carbonate (K₂CO₃) as the base.

• Causality & Insight: The choice of base is critical for chemoselectivity. 2-Nitrophenol is highly acidic (pKa ~7.2) due to the strong electron-withdrawing effect of the ortho-nitro group. K₂CO₃ is perfectly tuned to quantitatively deprotonate the phenol without abstracting the proton from the carbamate nitrogen (pKa ~13–14). Using stronger bases like sodium hydride (NaH) would lead to competitive N-alkylation, ruining the yield. DMF, a polar aprotic solvent, is selected to maximize the nucleophilicity of the phenoxide anion by poorly solvating it, thereby accelerating the Sₙ2 displacement of the bromide.

Step 2: Catalytic Hydrogenation of the Nitroarene

The intermediate undergoes reduction to the corresponding aniline.

• Causality & Insight: Traditional nitro reduction methods, such as the Béchamp reduction (Fe/HCl) or stannous chloride (SnCl₂/HCl), require highly acidic environments [1]. Because the Boc protecting group is highly acid-labile (typically cleaved by TFA or HCl), these classical methods would result in premature deprotection and polymerization. Therefore, heterogeneous catalytic hydrogenation using 10% Palladium on Carbon (Pd/C) under an atmosphere of H₂ gas is employed. This method is neutral, highly chemoselective, and generates water as the only byproduct, proceeding via nitroso and hydroxylamine intermediates [2].

Visualizations

Synthetic workflow for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

Stepwise reduction mechanism of nitroarenes to anilines via Pd/C catalysis.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate

Table 1: Reagents and Stoichiometry for Step 1

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)
2-Nitrophenol	139.11	1.0	1.39 g
N-Boc-2-bromoethylamine	224.09	1.1	2.46 g
Potassium Carbonate (K₂CO₃)	138.21	1.5	2.07 g

| DMF (Anhydrous) | 73.09 | Solvent | 20 mL |

Step-by-Step Methodology:

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-nitrophenol (1.39 g, 10.0 mmol) and anhydrous DMF (20 mL).

• Deprotonation: Add finely powdered anhydrous K₂CO₃ (2.07 g, 15.0 mmol) in one portion. Stir the resulting deep yellow/orange suspension at room temperature for 15 minutes to ensure complete phenoxide formation.

• Alkylation: Add N-Boc-2-bromoethylamine (2.46 g, 11.0 mmol) dropwise or in small portions.

• Heating: Attach a reflux condenser and heat the reaction mixture to 80 °C under an inert atmosphere (N₂ or Ar) for 12 hours. Monitor reaction completion via TLC (Hexanes/EtOAc 3:1, UV active).

• Workup: Cool the mixture to room temperature. Quench by pouring into 100 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

• Washing: Wash the combined organic layers with 1M NaOH (2 × 30 mL) to remove unreacted 2-nitrophenol, followed by brine (50 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (SiO₂, Hexanes to 20% EtOAc in Hexanes) to afford the intermediate as a pale yellow solid.

Protocol 2: Synthesis of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Table 2: Reagents and Stoichiometry for Step 2

Reagent	MW ( g/mol )	Equivalents	Amount (5 mmol scale)
Intermediate (Step 1)	282.29	1.0	1.41 g
10% Pd/C (50% wet)	-	0.05 (Pd)	150 mg
Hydrogen Gas (H₂)	2.02	Excess	1 Balloon

| Methanol (MeOH) | 32.04 | Solvent | 15 mL |

Step-by-Step Methodology:

• Preparation: In a 50 mL two-neck round-bottom flask, dissolve the intermediate (1.41 g, 5.0 mmol) in HPLC-grade Methanol (15 mL).

• Catalyst Addition: Carefully add 10% Pd/C (150 mg). Critical self-validating step: Ensure the Pd/C is wet or added under a gentle stream of nitrogen to prevent solvent ignition.

• Purging: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with Hydrogen gas from a balloon. Repeat this purge cycle three times to remove all oxygen and saturate the solvent with H₂.

• Hydrogenation: Stir the reaction vigorously at room temperature under a positive pressure of H₂ (balloon) for 4–6 hours. The yellow color of the nitro compound will gradually fade to a pale/colorless solution. Monitor via TLC (Hexanes/EtOAc 1:1) or LC-MS.

• Filtration: Once complete, flush the flask with Nitrogen. Filter the reaction mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with excess Methanol (30 mL).

• Concentration: Concentrate the filtrate under reduced pressure to yield the title compound as an off-white to pale brown solid. The crude product is typically >95% pure and can be used directly in subsequent cyclization or coupling reactions.

Safety & Handling Data

Table 3: Hazard Assessment and Mitigation

Chemical	Hazard Class	Handling Precautions
2-Nitrophenol	Toxic, Irritant	Handle in a fume hood; avoid skin contact.
N-Boc-2-bromoethylamine	Irritant, Alkylating Agent	Wear double gloves; highly reactive electrophile.
DMF	Reprotoxic, Irritant	Use only in a well-ventilated fume hood.
10% Pd/C	Flammable Solid, Pyrophoric	Keep wet; never expose dry catalyst to solvent vapors in the presence of air.

| Hydrogen (H₂) | Extremely Flammable Gas | Ensure no ignition sources; use proper ventilation. |

References

• Title: Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review Source: ResearchGate (Discussing the limitations of classical Béchamp reduction and the necessity for milder catalytic alternatives) URL: [Link] [1]

• Title: Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review Source: Royal Society of Chemistry (RSC) (Detailing the stepwise reduction mechanism of nitroarenes through nitroso and hydroxylamine intermediates via Pd/C) URL: [Link] [2]

Application Note: Conjugation Protocols for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate to Carboxylic Acids

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Insights

The compound tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS: 263410-16-8) is a highly valuable bifunctional building block frequently utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and targeted therapeutics[1][2]. It features a Boc-protected aliphatic amine on one terminus and a free primary aromatic amine (aniline) on the other.

The Chemical Challenge: Aromatic Amine Nucleophilicity

Conjugating this linker to a carboxylic acid (R-COOH) to form an amide bond presents specific kinetic and thermodynamic challenges:

• Electronic Deactivation: The lone pair of electrons on the aniline nitrogen is delocalized into the adjacent aromatic

  -system, rendering it intrinsically less nucleophilic than aliphatic amines[3].

• Steric Hindrance: The ether linkage at the ortho-position (2-aminophenoxy) creates significant steric bulk, blocking the optimal Bürgi-Dunitz trajectory required for nucleophilic attack on an activated carbonyl.

Because of these factors, standard coupling reagents like EDC/NHS or DCC often result in sluggish reaction rates, incomplete conversion, and high rates of substrate epimerization if the carboxylic acid is chiral[3][4]. To overcome this, highly efficient coupling reagents such as HATU or T3P® (Propylphosphonic anhydride) must be employed.

Causality of Reagent Selection

• HATU: Generates a highly reactive OAt-active ester. The pyridine nitrogen atom within the HOAt leaving group provides a neighboring group effect, stabilizing the incoming poor aniline nucleophile through a hydrogen-bonded 7-membered cyclic transition state[5]. This drastically accelerates the acylation rate.

• T3P: A cyclic phosphonic anhydride that converts the carboxylic acid into a mixed phosphonate-carboxylate anhydride. It is highly selective, prevents epimerization, and is ideal for scale-up because its byproducts are entirely water-soluble[6][7].

Mechanistic pathway of HATU-mediated amidation via a 7-membered cyclic transition state.

Experimental Workflows

The choice of protocol depends heavily on the scale of the reaction and the sensitivity of the substrates.

Decision matrix for selecting the optimal amidation protocol based on reaction scale.

Protocol A: HATU-Mediated Coupling (Discovery Scale)

This method is optimized for milligram-scale synthesis where maximum conversion speed is required[3][8].

Materials:

• Carboxylic Acid (1.0 equiv)

• tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous DMF or DCM (0.1 M relative to acid)

Step-by-Step Procedure:

• Pre-activation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF under an inert atmosphere (N₂ or Ar).

• Add DIPEA (3.0 equiv) to the solution and stir for 5 minutes at room temperature to ensure complete deprotonation of the acid.

• Add HATU (1.2 equiv) in one portion. Stir the reaction mixture for 15–20 minutes. Self-Validation: The solution may turn slightly yellow, indicating the formation of the OAt-active ester.

• Conjugation: Dissolve tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.1 equiv) in a minimal amount of DMF and add it dropwise to the activated ester solution.

• Stir the reaction at room temperature for 2–12 hours. Monitor via LC-MS.

• Quenching & Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and wash sequentially with 5% aqueous LiCl (to remove DMF), saturated NaHCO₃, 1M HCl (careful not to cleave the Boc group; keep contact time brief), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: T3P-Mediated Coupling (Process & Scale-Up)

This method is ideal for gram-scale synthesis. T3P avoids the generation of tetramethylurea (a difficult-to-remove byproduct of HATU) and explosive intermediates[7][9].

Materials:

• Carboxylic Acid (1.0 equiv)

• tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.0 equiv)

• T3P (50% wt. solution in EtOAc) (1.5 - 2.0 equiv)

• Pyridine or DIPEA (3.0 - 5.0 equiv)

• Ethyl Acetate or 2-Methyltetrahydrofuran (0.2 M)

Step-by-Step Procedure:

• Initialization: Charge a dry flask with the carboxylic acid (1.0 equiv) and tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.0 equiv).

• Add EtOAc or 2-MeTHF to achieve a 0.2 M concentration.

• Add the base (Pyridine or DIPEA, 3.0 equiv) and stir for 10 minutes at room temperature[10].

• Activation: Add the T3P solution (1.5 equiv) dropwise. Note: T3P acts simultaneously as a water scavenger and activating agent; pre-activation of the acid is not strictly required.

• Heat the reaction to 45°C – 60°C if the reaction stalls, though room temperature is often sufficient. Stir for 12–24 hours.

• Workup: Quench the reaction by adding water. The phosphonate byproducts are entirely water-soluble[6]. Wash the organic layer with water, saturated NaHCO₃, and brine.

• Dry, concentrate, and isolate the product (often achievable via direct crystallization rather than chromatography).

Data Presentation: Reagent Comparison

The following table summarizes the quantitative and qualitative metrics for selecting the appropriate coupling reagent for ortho-substituted anilines.

Coupling Reagent	Reactivity with Anilines	Epimerization Risk	Byproduct Profile	Ease of Workup	Best Application
HATU	Very High	Low to Moderate	Tetramethylurea (TMU), HOAt	Moderate (Requires chromatography)	Milligram-scale discovery, unreactive acids
T3P	High	Very Low	Water-soluble phosphonates	Excellent (Simple aqueous wash)	Gram-scale, chiral acids, process chemistry
EDC / HOBt	Low (Sluggish)	Moderate	Urea derivatives	Good	Not recommended for hindered anilines

Troubleshooting & Self-Validating Systems

To ensure scientific integrity, the protocol must be treated as a self-validating system. Implement the following analytical checks:

• LC-MS Monitoring: The Boc-protecting group on the aliphatic amine is acid-sensitive. During LC-MS analysis (which often uses 0.1% Formic Acid in the mobile phase), you may observe an in-source fragmentation peak corresponding to [M+H - 100]+ (loss of the Boc group). Do not mistake this for degradation in the reaction flask.

• TLC Visualization: The starting material (aniline) is highly UV-active and stains strongly with Ninhydrin (yielding a distinct color compared to aliphatic amines). The product amide will be UV-active but Ninhydrin-negative.

• Stalled Reactions: If using Protocol A and the reaction stalls at 50% conversion, the aniline may be precipitating as a salt. Ensure sufficient base (DIPEA) is present. If using Protocol B, elevate the temperature to 60°C, as T3P-mediated aniline couplings are thermally accelerated[11].

References

• Wikipedia Contributors. "HATU." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Fisher Scientific. "Amide Synthesis - Reference Reaction Protocols." Fisher Scientific. Available at: [Link]

• Dunetz, J. R., et al. "Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis." Review Journal of Chemistry, 2014. Available at: [Link]

• Taylor, et al. "T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][1,3]thiazin-4-ones and Their Activity against the Kinetoplastid Parasite Trypanosoma brucei." National Institutes of Health (PMC). Available at: [Link]

• Augustine, J. K., et al. "Method of N-formylating amines with a phosphonic anhydride." US Patent US9862675B1.

• American Chemical Society. "Stereochemical Aspects of T3P Amidations." Organic Process Research & Development, 2017. Available at: [Link]

Sources

• 1. Tert-butyl (2-(2-aminophenoxy)ethyl)carbamate｜CAS 263410-16-8｜Angene International Limited｜製品詳細 [tci-chemical-trading.com]
• 2. cacheby.com [cacheby.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lab Reporter [fishersci.se]
• 5. HATU - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][1,3]thiazin-4-ones and Their Activity against the Kinetoplastid Parasite Trypanosoma brucei - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US9862675B1 - Method of N-formylating amines with a phosphonic anhydride - Google Patents [patents.google.com]

Application Note: Strategic Utilization of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in PROTAC Linker Design

Executive Summary & Rationale

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the cell's ubiquitin-proteasome system (UPS) to selectively degrade disease-causing proteins[1]. A PROTAC consists of three components: a ligand for the protein of interest (POI), an E3 ligase-recruiting ligand, and a chemical linker connecting the two. Historically, linker design was an empirical "trial and error" process dominated by flexible polyethylene glycol (PEG) and alkyl chains[1]. However, recent advances demonstrate that the linker is an active participant in degradation, influencing the thermodynamics of ternary complex formation, cellular permeability, and pharmacokinetic profiles[2].

Why tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate? This specific bifunctional linker (CAS: 263410-16-8) introduces a highly strategic structural motif:

• Conformational Rigidity: The ortho-aminophenoxy core restricts the torsional freedom of the linker compared to pure PEG chains. Incorporating rigid elements (such as aryl ethers or piperidines) has been shown to significantly enhance degradation potency by minimizing the entropic penalty during ternary complex formation[3].

• Orthogonal Reactivity: The molecule possesses an aniline (aromatic amine) on one terminus and a Boc-protected aliphatic primary amine on the other. This differential nucleophilicity allows for precise, sequential conjugation without the risk of unwanted homodimerization.

• Hydrogen Bonding Potential: The ether oxygen adjacent to the aromatic ring can act as a hydrogen bond acceptor, which frequently provides crucial van der Waals or hydrogen-bonding interactions with the target protein or E3 ligase surfaces[4].

Physicochemical Properties & Specifications

To ensure reproducible synthesis, it is critical to verify the physical parameters of the linker before initiating library assembly.

Property	Specification
Chemical Name	tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate
CAS Registry Number	263410-16-8
Molecular Formula	C₁₃H₂₀N₂O₃
Molecular Weight	252.31 g/mol
Structural Features	ortho-substituted aniline, ethyl ether spacer, Boc-protected amine
Reactivity Profile	Aniline (Weak Nucleophile), Aliphatic Amine (Strong Nucleophile, masked)
Storage Conditions	2-8°C, protect from light and moisture

Workflow & Mechanistic Insights

The synthesis of a PROTAC using this linker must follow a strict sequence dictated by the chemical causality of the functional groups.

Causality of the Sequence: Anilines are significantly less nucleophilic than aliphatic amines due to the delocalization of the nitrogen lone pair into the aromatic ring. Therefore, coupling a carboxylic acid to the aniline requires strong activation (e.g., HATU/HOAt or conversion to an acid chloride) and often elevated temperatures. If the aliphatic amine were unprotected during this step, it would rapidly outcompete the aniline, leading to incorrect regioselectivity. By keeping the aliphatic amine Boc-protected, we force the reaction to occur exclusively at the aniline. Once the difficult coupling is achieved, the Boc group is removed under acidic conditions, revealing the highly reactive primary aliphatic amine for a facile room-temperature coupling to the second ligand.

Caption: Step-by-step synthetic workflow for PROTAC assembly using the orthogonally protected linker.

Detailed Experimental Protocols

The following protocols provide a self-validating system for synthesizing a PROTAC utilizing tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

Protocol A: Amide Coupling at the Aniline Terminus

Objective: Conjugate the first ligand (e.g., POI warhead bearing a free carboxylic acid) to the weakly nucleophilic aniline.

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the POI carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Activation: Add HATU (1.2 equiv) and HOAt (1.2 equiv). Expert Insight: HOAt is critical here; it forms a highly reactive 7-aza-OBt ester that accelerates the reaction with sterically hindered or electron-deficient anilines.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) and stir the mixture at room temperature for 15 minutes to ensure complete activation.

• Linker Addition: Add tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.1 equiv).

• Reaction: Heat the reaction mixture to 50°C. Stir for 12–24 hours.

• Self-Validation (In-Process Control): Monitor via LC-MS. The reaction is complete when the mass corresponding to the unreacted aniline linker disappears and the mass of the desired Boc-protected intermediate [M+H]+ is dominant.

• Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (SiO₂).

Protocol B: Boc Deprotection

Objective: Unmask the aliphatic primary amine for the final coupling.

• Preparation: Dissolve the purified Boc-protected intermediate from Protocol A in anhydrous Dichloromethane (DCM) to achieve a 0.1 M solution.

• Deprotection: Cool the solution to 0°C. Slowly add Trifluoroacetic acid (TFA) to achieve a 1:4 ratio of TFA:DCM.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validation: Perform a Kaiser (Ninhydrin) test on a TLC spot of the reaction mixture. A deep blue/purple color confirms the successful unmasking of the primary amine. LC-MS should show the [M-Boc+H]+ mass.

• Workup: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA. The resulting TFA salt can be used directly in the next step without further purification.

Protocol C: Amide Coupling at the Aliphatic Amine

Objective: Conjugate the E3 ligase ligand to complete the PROTAC.

• Preparation: Dissolve the E3 ligase ligand carboxylic acid (1.0 equiv) and the intermediate amine TFA salt (1.0 equiv) in anhydrous DMF.

• Activation: Add HATU (1.1 equiv) and DIPEA (4.0 equiv). Note: Excess DIPEA is required to neutralize the TFA salt of the amine and drive the coupling.

• Reaction: Stir at room temperature for 2–4 hours. Because aliphatic amines are highly nucleophilic, elevated temperatures are unnecessary and should be avoided to prevent epimerization of sensitive E3 ligands (e.g., thalidomide derivatives).

• Validation & Purification: Monitor by LC-MS. Upon completion, purify the final PROTAC directly via preparative reversed-phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid). Lyophilize to obtain the final compound.

Biological Application: Ternary Complex Formation

Once synthesized, the PROTAC must successfully bridge the POI and the E3 ligase. The ortho-aminophenoxy linker plays a pivotal role here. The rigid aryl ether acts as a conformational lock, reducing the entropic cost of folding when the PROTAC brings the two massive proteins into proximity[3]. If the linker is too flexible, the PROTAC may predominantly adopt extended conformations in solution, failing to induce the necessary protein-protein interactions (PPIs) required for ubiquitination[4].

Caption: Mechanism of targeted protein degradation via PROTAC-mediated ternary complex formation.

By utilizing tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, drug developers can systematically probe the spatial requirements of the ternary complex, often yielding degraders with superior DC₅₀ (half-maximal degradation concentration) and Dₘₐₓ (maximum degradation) profiles compared to standard linear PEG alternatives.

References

• Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy. 2020;1(5):273-312.

• Monsen PJ, Bommi PV, Grigorescu AA, et al. Rational Design and Optimization of a Potent IDO1 Proteolysis Targeting Chimera (PROTAC). Journal of Medicinal Chemistry. 2025;68(4):4961-4987.

• Precise PEG. Linkers in PROTACs. Precise PEG Technical Library. Accessed March 2026.

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. precisepeg.com [precisepeg.com]
• 3. Rational Design and Optimization of a Potent IDO1 Proteolysis Targeting Chimera (PROTAC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]

Boc-deprotection conditions for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Application Note: Boc-Deprotection of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Introduction & Chemical Context

Target Molecule: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate CAS: 1146476-62-9 (Generic reference for structure class) Product: 2-(2-aminophenoxy)ethanamine (isolated as di-salt)

This application note details the deprotection of the tert-butyloxycarbonyl (Boc) group from an aliphatic amine in the presence of a free, electron-rich aniline moiety.

The Critical Challenge: Cation Scavenging While Boc removal is a standard transformation, this specific substrate presents a "hidden" trap. The molecule contains a 2-aminophenoxy group—an electron-rich aromatic system similar to anisole or phenetidine. During acid-catalyzed deprotection, the Boc group fragments into a tert-butyl cation (

).[1]

Without adequate scavenging, this electrophilic cation can attack the electron-rich aromatic ring (Friedel-Crafts alkylation), leading to irreversible tert-butylated impurities that are difficult to separate from the product.

Mechanism of Action & Risk Analysis

The deprotection follows an acid-catalyzed elimination mechanism. The reaction generates isobutylene gas and carbon dioxide.[2][3]

Pathway A (Desired):

is quenched by a scavenger or loses a proton to form isobutylene gas.[2] Pathway B (Parasitic): attacks the phenoxy ring (ortho/para positions), creating a stable alkylated byproduct.

DOT Diagram: Reaction Mechanism & Competitive Pathways

Figure 1: Mechanistic bifurcation showing the necessity of scavenging to prevent ring alkylation.

Experimental Protocols

Method A: The "Gold Standard" (TFA/DCM + Scavenger)

Recommended for: High-value intermediates (mg to gram scale) where purity is paramount.

Rationale: Trifluoroacetic acid (TFA) in Dichloromethane (DCM) is mild and homogeneous. The addition of Triethylsilane (TES) is non-negotiable here; it acts as a "hydride source" to quench the tert-butyl cation instantly, reducing it to isobutane or isobutylene, preventing ring attack.

Reagents:

• Substrate: 1.0 equiv

• DCM (Anhydrous): 10 volumes (relative to mass)

• TFA: 20–30 equiv (or 1:1 v/v ratio with DCM)

• Scavenger: Triethylsilane (TES) (2.0–5.0 equiv) or Water (5% v/v)

Protocol:

• Dissolution: Dissolve the tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in DCM (5 vol) in a round-bottom flask.

• Scavenger Addition: Add Triethylsilane (2.0 equiv). Note: The solution remains clear.

• Acidification: Cool to 0°C. Dropwise add TFA (5 vol).

• Reaction: Warm to Room Temperature (20–25°C). Stir for 1–2 hours.

  • Monitor: TLC (10% MeOH/DCM) or LCMS. Look for the disappearance of the M+100 (Boc) mass or M+56 (t-butyl) adducts.

• Workup (Salt Isolation):

  • Concentrate the mixture in vacuo to an oil.

  • Azeotrope: Add Toluene (10 vol) and concentrate again (repeat 2x) to remove residual TFA.

  • Precipitation: Add Diethyl Ether or MTBE (20 vol) to the oily residue and sonicate. The product should precipitate as a white/off-white TFA salt.

  • Filter and dry under vacuum.

Method B: Process Scale (HCl/Dioxane)

Recommended for: Larger scales (>5g) where filtration is preferred over evaporation.

Rationale: HCl in Dioxane is non-oxidizing and allows the product to precipitate directly as the dihydrochloride salt, often leaving non-polar impurities (and the scavenged isobutylene) in the mother liquor.

Protocol:

• Dissolution: Dissolve substrate in minimal 1,4-Dioxane or MeOH (2 vol).

• Acid Addition: Add 4M HCl in Dioxane (5–10 equiv) at 0°C.

• Scavenging (Optional but Recommended): Add 1–2 equiv of Anisole or TES if impurity formation is observed, though the solvent often mitigates this.

• Reaction: Stir at RT for 2–4 hours.

• Isolation:

  • The product (2-(2-aminophenoxy)ethanamine dihydrochloride) will likely precipitate as a solid.

  • Dilute with Et2O (10 vol) to complete precipitation.

  • Filter the solid under N2 (hygroscopic warning).

  • Wash with Et2O.

Comparative Data & Specifications

Feature	Method A (TFA/TES)	Method B (HCl/Dioxane)
Purity Profile	High (>98%); TES prevents alkylation	Good; Precipitation purifies
Salt Form	Trifluoroacetate (TFA salt)	Dihydrochloride (HCl salt)
Hygroscopicity	Moderate	High (Handle under N2)
Oxidation Risk	Low (if degassed)	Low
Workup	Evaporation + Trituration	Direct Filtration

Troubleshooting & Optimization

Issue: "Purple/Brown" Coloration

• Cause: Oxidation of the aniline moiety. Anilines are sensitive to air, especially in solution.

• Fix: Degas all solvents with Nitrogen/Argon before use. Perform the reaction under an inert atmosphere. Add a pinch of EDTA if metal traces are suspected.

Issue: "Sticky Gum" instead of Solid

• Cause: Residual acid or solvent trapped in the salt lattice.

• Fix: Triturate the gum vigorously with dry Diethyl Ether or Hexanes. Sonicate for 10 minutes. If it persists, dissolve in minimal MeOH and precipitate into cold Et2O.

DOT Diagram: Workflow Logic

Figure 2: Operational workflow emphasizing the scavenger decision gate.

References

• Common Organic Chemistry. Boc Deprotection Mechanism & Protocols. Retrieved from [Link]

• Lundt, B. F., et al. "Selective removal of the t-butyloxycarbonyl group." International Journal of Peptide and Protein Research (1978). (Seminal work on scavengers).[4]

• ResearchGate. Boc Deprotection of N-Boc Amines by TFA. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

reductive amination using tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Application Note: High-Efficiency Reductive Amination using tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Introduction & Strategic Utility

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a specialized heterobifunctional linker widely utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and bioconjugates. Its structure features two distinct nitrogen centers:

• Aromatic Primary Amine (Aniline): The reactive nucleophile for the reductive amination described here.

• Boc-Protected Aliphatic Amine: A latent reactive site, protected to prevent polymerization and allow for sequential functionalization.

Key Challenge: Unlike aliphatic amines, the aniline nitrogen has reduced nucleophilicity due to resonance delocalization with the aromatic ring. Furthermore, the ortho-alkoxy substituent introduces steric demands and potential intramolecular hydrogen bonding that can retard imine formation. This protocol addresses these challenges using optimized Lewis acid activation and hydride delivery systems.

Chemical Properties & Handling

Property	Description
Structure	Boc-NH-CH₂-CH₂-O-(2-NH₂-C₆H₄)
Reactive Moiety	Ortho-substituted Aniline
Stability	Stable at RT; store at 4°C. Hygroscopic.
Solubility	Soluble in DCM, DCE, THF, MeOH, DMSO.
Incompatibility	Strong acids (removes Boc), Strong oxidizers.

Mechanistic Insight: The Aniline Barrier

Successful reductive amination of anilines requires driving the equilibrium from the Carbinolamine (Hemiaminal) to the Iminium Ion .

• Step 1 (Attack): The aniline attacks the carbonyl carbon. Constraint: Low nucleophilicity makes this slow.

• Step 2 (Dehydration): Loss of water to form the imine. Constraint: This is the rate-determining step for anilines and requires acid catalysis (Brønsted or Lewis).

• Step 3 (Reduction): Hydride transfer to the imine/iminium. Selectivity: The reducing agent must reduce the imine faster than the starting carbonyl.

Visualization: Reaction Pathway

Caption: Mechanistic progression from nucleophilic attack to irreversible reduction. Acid catalysis is critical at the dehydration step.

Protocol A: Standard Conditions (Aldehydes)

Best for: Aliphatic and aromatic aldehydes with moderate steric hindrance.

Reagents:

• Amine: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.0 equiv)

• Carbonyl: Aldehyde (1.0 – 1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB/NaBH(OAc)₃) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) (Preferred) or THF.[1]

• Catalyst: Acetic Acid (AcOH) (1.0 – 2.0 equiv).

Procedure:

• Imine Formation: In a dry vial, dissolve the Amine (1.0 equiv) and Aldehyde (1.1 equiv) in anhydrous DCE (0.1 M concentration).

• Activation: Add Acetic Acid (1.5 equiv). Stir at Room Temperature (RT) for 30–60 minutes.

  • Note: This pre-stir allows the equilibrium to shift toward the imine before the reductant is added.

• Reduction: Add NaBH(OAc)₃ (1.5 equiv) in one portion.

  • Observation: Mild effervescence may occur.

• Incubation: Stir at RT for 2–16 hours. Monitor by LCMS.

  • LCMS Check: Look for the disappearance of the imine mass (M-2 relative to product) and appearance of the product mass (M).

• Workup: Quench by adding saturated aqueous NaHCO₃ (pH ~8). Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Difficult Substrates (Ketones & Hindered Aldehydes)

Best for: Ketones, electron-rich aromatic aldehydes, or when Protocol A yields <30%.

Reagents:

• Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 – 2.0 equiv)

• Reductant: Sodium Cyanoborohydride (NaBH₃CN) (2.0 equiv) OR NaBH₄ (if handled carefully).

• Solvent: THF (anhydrous).[2]

Procedure:

• Neat Activation (Optional but recommended): Mix Amine (1.0 equiv) and Ketone (1.2 equiv) with Ti(OiPr)₄ (2.0 equiv) neat or in minimal THF.

• Stir: Stir under N₂ at RT (or 50°C for unreactive ketones) for 4–12 hours.

  • Mechanism:[3] Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and as a water scavenger to drive imine formation irreversibly.

• Dilution: Dilute the viscous mixture with THF (to ~0.1 M) and cool to 0°C.

• Reduction: Carefully add NaBH₃CN (2.0 equiv) or NaBH₄ (2.0 equiv).

  • Caution: NaBH₃CN is toxic; handle in a fume hood.

• Workup (Titanium Quench): Add 10% aqueous NaOH or Rochelle’s salt solution. Stir vigorously until the white titanium precipitate forms and the layers separate clearly. Filter through Celite if necessary. Extract with EtOAc.

Experimental Workflow Diagram

Caption: Step-by-step decision matrix for selecting the correct activation and reduction pathway.

Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion	Incomplete imine formation due to steric hindrance (ortho-phenoxy).	Switch to Protocol B (Ti(OiPr)₄) . Increase temperature to 40–50°C during activation step.
Boc Deprotection	Acidity too high during reaction.	Avoid strong acids (TFA/HCl). Stick to AcOH. Ensure reaction temp does not exceed 60°C.
Dialkylation	Aniline reacting twice (rare for ortho-substituted, but possible with aldehydes).	Use slight excess of Amine (1.2 equiv) relative to aldehyde. Add aldehyde slowly.
Sticky Emulsion	Titanium salts during workup.	Use Rochelle's Salt (Potassium sodium tartrate) saturated solution and stir for >1 hour to solubilize Ti species.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

• Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554.

• Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, 1971, 93(12), 2897-2904.

• Tao, H., et al. "Recent Advances in PROTAC Drug Discovery and Development." Biomedicine & Pharmacotherapy, 2022. (Contextual usage of linkers).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. synplechem.com [synplechem.com]

Application Note: Advanced Amide Coupling Strategies for ortho-Substituted Anilines

Target Substrate: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS: 263410-16-8) Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals

Executive Summary

The formation of amide bonds is a foundational transformation in medicinal chemistry. However, coupling carboxylic acids with sterically hindered or electron-deficient aromatic amines (anilines) frequently results in sluggish kinetics, poor yields, and complex purification profiles.

This application note provides a comprehensive, field-tested guide for the amide coupling of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate . By analyzing the specific steric and electronic liabilities of this substrate, we establish a self-validating protocol utilizing uronium-based activation (HATU) to overcome the intrinsic poor nucleophilicity of the ortho-substituted aniline, while strictly preserving the acid-sensitive Boc-protecting group.

Substrate Profiling & Mechanistic Causality

To design an effective coupling protocol, we must first deconstruct the chemical environment of the target amine, tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

• Electronic Deactivation: The reactive moiety is a primary aromatic amine (aniline). Unlike aliphatic amines, the nitrogen's lone pair is delocalized into the aromatic

  -system, significantly reducing its nucleophilicity.

• Steric Shielding: The presence of the bulky -O-CH2-CH2-NH-Boc chain at the ortho position creates a severe steric barrier. This restricts the trajectory of nucleophilic attack on standard active esters (e.g., OBt-esters generated via EDC/HOBt), often leading to reaction stalling at <40% conversion ()[1].

• Chemical Sensitivity: The molecule contains a tert-butyloxycarbonyl (Boc) protected aliphatic amine. This dictates that all reaction conditions and downstream aqueous workups must strictly avoid strong Lewis or Brønsted acids to prevent premature deprotection.

The "Why" Behind Reagent Selection: The HATU Advantage

Standard carbodiimide chemistry (EDC/HOBt) is generally insufficient for ortho-substituted anilines. Instead, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) paired with DIPEA is the gold standard ()[2].

Causality: HATU generates an highly electrophilic OAt-active ester . The critical advantage of the HOAt (7-aza-1-hydroxybenzotriazole) leaving group is the nitrogen atom at the 7-position of the pyridine ring. This nitrogen provides neighboring group participation by forming an intramolecular hydrogen bond with the incoming aniline, effectively anchoring the poor nucleophile and accelerating the tetrahedral intermediate's formation ().

Figure 1: Mechanistic pathway of HATU-mediated amide coupling with an ortho-substituted aniline.

Comparative Data: Coupling Strategies

The table below summarizes the expected outcomes when applying various coupling methodologies to ortho-phenoxy anilines based on literature precedent and empirical optimization ()[3].

Coupling System	Reagents & Additives	Base	Reaction Time	Expected Yield	Mechanistic Advantage / Limitation
Uronium Salt	HATU (1.2 eq)	DIPEA	2 - 18 h	75 - 95%	Advantage: HOAt intermediate accelerates aniline attack via internal H-bonding.
Modified Carbodiimide	EDC (1.2 eq) + DMAP (1.0 eq) + HOBt (0.1 eq)	None	8 - 16 h	65 - 85%	Advantage: DMAP acts as a potent acyl transfer agent, overcoming steric barriers.
Standard Carbodiimide	EDC (1.2 eq) + HOBt (1.2 eq)	DIPEA	24 h+	30 - 50%	Limitation: Sluggish kinetics with sterically hindered anilines; high byproduct formation.
Acyl Chloride	Oxalyl Chloride + DMF (cat)	Pyridine	4 - 12 h	70 - 90%	Limitation: Harsh conditions; high risk of Boc-deprotection if HCl is not scavenged.

Experimental Workflow & Self-Validating Protocol

The following protocol utilizes HATU/DIPEA. It is designed as a self-validating system , meaning in-process controls are embedded to ensure each mechanistic step has occurred before proceeding.

Figure 2: Step-by-step experimental workflow for Boc-sensitive HATU-mediated amide coupling.

Step-by-Step Methodology

Materials:

• Carboxylic Acid Substrate (1.0 equiv)

• tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.1 - 0.2 M)

Phase 1: Pre-Activation (Active Ester Generation)

• Preparation: Charge an oven-dried round-bottom flask with the Carboxylic Acid (1.0 equiv) and anhydrous DMF. Purge with

  and cool to 0 °C using an ice bath.

• Activation: Add HATU (1.2 equiv) in one portion. Dropwise, add DIPEA (2.5 equiv). The solution typically turns yellow upon addition of the base.

• Validation Check 1: Stir at 0 °C for 15–30 minutes. Self-Validation: Pull a 5

  L aliquot, quench in MeOH, and analyze via LC-MS. You should observe the consumption of the starting acid and the appearance of the methyl ester (from MeOH quench) or the HOAt-adduct mass, confirming successful activation.

Phase 2: Nucleophilic Coupling 4. Addition: Dissolve tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (1.1 equiv) in a minimal amount of anhydrous DMF. Add this solution dropwise to the activated ester mixture at 0 °C. 5. Reaction: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2 to 18 hours. 6. Validation Check 2: Monitor via TLC or LC-MS. Self-Validation: The reaction is complete when the active ester intermediate is entirely consumed and the product mass (

and ) dominates the chromatogram.

Phase 3: Boc-Preserving Workup Causality Note: Standard 1M HCl washes will risk cleaving the Boc group. We substitute this with 5% aqueous citric acid, which is acidic enough (pH ~2.5) to protonate and remove excess DIPEA and TMU (tetramethylurea byproduct), but mild enough to preserve the carbamate. 7. Quench: Dilute the reaction mixture with Ethyl Acetate (EtOAc) (10 volumes) and quench with water (5 volumes). 8. Washing:

• Wash the organic layer with 5% aqueous citric acid (3 x 5 volumes). Validation Check 3: Check the pH of the final aqueous wash; it should be ~3-4.
• Wash with saturated aqueous (2 x 5 volumes) to remove HOAt.
• Wash with brine (1 x 5 volumes) to remove residual water and DMF.

• Isolation: Dry the organic layer over anhydrous , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc or DCM/MeOH gradients) to yield the pure amide.

Troubleshooting & Optimization

• Epimerization/Racemization: If the carboxylic acid contains an

  -chiral center, the highly reactive HOAt-ester can undergo oxazolone formation, leading to racemization. Solution: Maintain the reaction strictly at 0 °C for the first 4 hours, and consider swapping DIPEA for a more sterically hindered base like TMP (2,4,6-collidine).

• Incomplete Conversion: If the aniline fails to fully react after 24 hours, do not add more HATU, as this can lead to guanidinylation of the aniline (). Solution: Gently heat the reaction to 40 °C, or switch to the EDC/DMAP (1.0 eq) protocol outlined in Table 1.

References

• Dunetz, J. R., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 10-14. URL:[Link]

• Wang, Y., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(40), 152236. URL:[Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. URL:[Link]

• Kaur, A., et al. (2018). Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU: Mechanistic and Synthetic Studies. The Journal of Organic Chemistry, 83(4), 2293-2300. URL:[Link]

Sources

• 1. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Strategies for Conjugating E3 Ligase Ligands to a Versatile Linker Precursor, tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Abstract

The development of Proteolysis Targeting Chimeras (PROTACs) as a therapeutic modality has revolutionized the landscape of drug discovery. These heterobifunctional molecules leverage the cell's ubiquitin-proteasome system to induce the degradation of specific proteins of interest (POIs).[1][2] A PROTAC's architecture comprises three key components: a ligand for the POI, a ligand for an E3 ubiquitin ligase, and a chemical linker that tethers them. The linker is not merely a spacer but a critical determinant of a PROTAC's efficacy, influencing the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase), as well as its physicochemical properties.[3] This guide provides an in-depth technical overview and detailed protocols for attaching ligands for the widely recruited E3 ligases, Cereblon (CRBN) and von Hippel-Lindau (VHL), to tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate. This commercially available building block is a versatile starting point for linker synthesis due to its orthogonally protected diamine structure, featuring a reactive aniline for initial conjugation and a Boc-protected primary amine for subsequent elaboration. We will explore three fundamental and robust conjugation strategies: amide bond formation, reductive amination, and copper-catalyzed azide-alkyne cycloaddition (CuAAC), providing researchers with a validated playbook for this crucial step in PROTAC synthesis.

Introduction: The Central Role of the Linker in PROTAC Design

PROTACs operate by inducing proximity between a target protein and an E3 ubiquitin ligase, leading to the ubiquitination of the target and its subsequent degradation by the proteasome.[4][5] While the choice of ligands for the target and the E3 ligase dictates the "what" and "how" of degradation, the linker dictates the "if" and "how well." The structure, length, and attachment points of the linker are paramount for achieving potent and selective protein degradation.[6]

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate serves as an excellent foundational scaffold for linker synthesis. Its key attributes include:

• Aromatic Amine (Aniline): A nucleophilic handle that is readily functionalized through common and high-yielding reactions. Its moderate reactivity allows for selective modification in the presence of other functional groups.

• Boc-Protected Primary Amine: An orthogonal protecting group that is stable under the conditions used to modify the aniline but can be cleanly removed under acidic conditions to reveal a primary amine.[7][8] This amine serves as the attachment point for the POI ligand in the final stages of PROTAC assembly.

This guide focuses on the initial, critical step: the covalent attachment of an E3 ligase ligand to the aniline moiety of this linker precursor.

Strategic Overview of Conjugation Chemistries

The choice of conjugation chemistry is dictated by the functional handles available on the E3 ligase ligand. Most synthetic routes for E3 ligase ligands are designed to incorporate a reactive group at a position that does not disrupt binding to the ligase, often referred to as an "exit vector".[1] The three primary strategies covered in this note are summarized below.

Conjugation Strategy	Required Functional Groups	Bond Formed	Key Advantages	Considerations
Amide Bond Formation	Linker: Aniline; E3 Ligand: Carboxylic Acid	Amide	High yields, stable bond, vast library of coupling reagents available.[9]	Requires activation of the carboxylic acid; potential for side reactions.
Reductive Amination	Linker: Aniline; E3 Ligand: Aldehyde/Ketone	Secondary Amine	Forms a more flexible secondary amine linkage, mild reaction conditions.[10][11]	Requires a suitable reducing agent; imine intermediate can be unstable.
Click Chemistry (CuAAC)	Linker: Azide; E3 Ligand: Alkyne (or vice-versa)	Triazole	High efficiency, bio-orthogonal, mild conditions, excellent functional group tolerance.[6][12][13]	Requires pre-functionalization of both components with azide and alkyne groups.

Experimental Protocols

General Laboratory Practices: All reactions should be performed in a well-ventilated fume hood. Reagents should be of high purity and used as received from the supplier unless otherwise noted. Anhydrous solvents should be used where specified. Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Amide Bond Formation using HATU Coupling

This protocol describes the coupling of a carboxylic acid-functionalized E3 ligase ligand (e.g., a pomalidomide derivative) to the aniline of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that minimizes side reactions and racemization.[14]

Principle: The carboxylic acid is activated by HATU to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the nucleophilic aniline to form a stable amide bond.[15]

Sources

• 1. Frontiers | E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points [frontiersin.org]
• 2. precisepeg.com [precisepeg.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PROTAC Synthesis Kits for Targeted Protein Degradation [sigmaaldrich.com]
• 6. Click chemistry in the development of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jk-sci.com [jk-sci.com]
• 8. mcours.net [mcours.net]
• 9. hepatochem.com [hepatochem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Click chemistry in the development of PROTACs - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 14. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lab Reporter [fishersci.se]

Topic: Solid-Phase Peptide Synthesis with tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

An Application Note for Advanced Peptide Synthesis

Authors: Gemini, Senior Application Scientist

Date: March 7, 2026

Abstract

The modification of peptide backbones with non-peptidic scaffolds is a critical strategy in modern drug development to enhance proteolytic stability, modulate conformation, and introduce novel functionalities. This application note provides a comprehensive guide to the use of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate , a unique bifunctional linker, in solid-phase peptide synthesis (SPPS). We detail its strategic incorporation to introduce a flexible ethyl-ether-aniline linkage into a peptide sequence. This guide offers detailed mechanistic insights, step-by-step protocols for both Boc- and Fmoc-based strategies, troubleshooting advice, and the scientific rationale behind key experimental choices, tailored for researchers in peptide chemistry and drug discovery.

Introduction: Beyond the Canonical Peptide Bond

Standard peptides composed of α-amino acids are often limited by poor metabolic stability and constrained conformational diversity. The introduction of synthetic building blocks into peptide chains can overcome these limitations.[1] The molecule tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate offers a strategic advantage for this purpose. It possesses two key features:

• An Acid-Labile Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) group is a widely used protecting group that is stable to a wide range of reaction conditions but can be cleanly removed with moderate acids like trifluoroacetic acid (TFA).[2][3][4] This allows for the selective deprotection and subsequent elongation of the peptide chain from this scaffold.

• A Nucleophilic Aromatic Amine: The aniline moiety provides a reactive handle that can be acylated by the C-terminal carboxylic acid of a growing peptide chain, forming a stable amide bond.

This dual functionality allows the molecule to be inserted seamlessly into a peptide sequence, creating a flexible, non-natural linkage that can alter the peptide's physicochemical properties.

The Strategic Role of the Aminophenoxy Scaffold

The core utility of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate lies in its ability to act as a "turn" or "spacer" element. The Boc-protected primary amine serves as the N-terminal extension point, while the aromatic amine acts as the point of attachment to the C-terminus of the resin-bound peptide.

The overall synthetic strategy involves two key phases: coupling the scaffold to the peptide-resin and then extending the peptide chain from the scaffold's newly deprotected amine.

Figure 1: High-level workflow for incorporating the aminophenoxy scaffold in SPPS.

Mechanistic Considerations for Coupling

The critical step is the formation of an amide bond between the peptide's C-terminal carboxyl group and the scaffold's aromatic amine. Due to the reduced nucleophilicity of the aniline amine compared to an aliphatic amine, efficient activation of the carboxylic acid is paramount.

Standard peptide coupling reagents are employed to form a highly reactive intermediate that is readily attacked by the aniline nitrogen.

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Application Notes and Protocols: Solvent Selection for Dissolving tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Abstract

This comprehensive guide provides a detailed framework for the rational selection of solvents for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate. Targeting researchers, scientists, and drug development professionals, this document moves beyond simple solubility tables to explain the underlying chemical principles that govern solvent-solute interactions. By analyzing the distinct structural motifs of the target molecule, we offer a hierarchical approach to solvent screening. This guide includes a summary of recommended solvents, detailed, step-by-step protocols for both qualitative and quantitative solubility determination, and application-specific recommendations for synthesis, purification, and analysis. The aim is to empower scientists to make informed, efficient, and safe solvent choices, thereby accelerating research and development timelines.

Introduction: The Critical Role of Solvent Selection

In the fields of organic synthesis and pharmaceutical development, the choice of solvent is a decision of paramount importance.[1][2] It influences reaction kinetics, pathway selection, yield, and purity. For a given active pharmaceutical ingredient (API) or intermediate, the solvent system is integral to every stage of its lifecycle, from synthesis and purification to formulation and final dosage form.[3][4] An inappropriate solvent can lead to poor yields, difficult purifications, or unstable formulations.

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a molecule of interest due to its bifunctional nature, incorporating a Boc-protected amine and a primary aromatic amine. This structure presents a unique solubility challenge, with both significant nonpolar and polar characteristics. The tert-butyloxycarbonyl (Boc) protecting group, a cornerstone of modern organic synthesis, imparts lipophilicity, while the free aminophenoxy moiety provides sites for hydrogen bonding and polar interactions.[5] This guide provides the theoretical basis and practical protocols for navigating these characteristics to identify optimal solvent systems.

Structural Analysis and Solubility Prediction

A molecule's solubility is dictated by its structure and the principle that "like dissolves like."[2] To predict the solubility of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, we must first dissect its molecular architecture.

The molecule can be deconstructed into three key regions with distinct polarity contributions:

• Boc-Carbamate Group: The bulky tert-butyl group is strongly nonpolar and lipophilic. The carbamate linkage itself is polar, with a hydrogen bond donor (N-H) and a carbonyl acceptor (C=O). Overall, the Boc group significantly increases the molecule's solubility in nonpolar organic solvents.[5]

• Phenoxy-Ethyl Linker: The phenyl ring is nonpolar, while the ether oxygen atom can act as a hydrogen bond acceptor. The ethyl chain is a flexible, nonpolar spacer.

• Primary Aromatic Amine (-NH2): The free amine is a polar functional group, capable of acting as both a hydrogen bond donor and acceptor. This group enhances solubility in polar solvents.

This amphiphilic nature—possessing both oil-loving (lipophilic) and water-loving (hydrophilic) properties—suggests that the ideal solvent will be one that can effectively solvate both the nonpolar and polar regions of the molecule.

Caption: Structural components and their influence on solubility.

Recommended Solvents for Screening

Based on the structural analysis, a range of solvents should be considered. Boc-protected amines generally show good solubility in a wide array of common organic solvents.[5] The selection process should begin with a screening of solvents from different classes.[6][7]

Solvent Class	Recommended Solvents	Rationale & Expected Solubility	Boiling Point (°C)	Polarity Index
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Excellent H-bond acceptor, highly polar. Expected to be an excellent solvent.	189	7.2
N,N-Dimethylformamide (DMF)	Strong H-bond acceptor, highly polar. Expected to be an excellent solvent.	153	6.4
Acetonitrile (MeCN)	Moderately polar, can dissolve a range of compounds. Good for reactions and HPLC.	82	5.8
Tetrahydrofuran (THF)	Good general-purpose ether solvent for moderately polar compounds.	66	4.0
Polar Protic	Methanol (MeOH)	Can H-bond with both amine and carbamate. Good solubility expected.	65	5.1
Ethanol (EtOH)	Similar to methanol, slightly less polar. Good solubility expected.	78	4.3
Isopropanol (IPA)	Less polar than EtOH. Moderate to good solubility expected.	82	3.9
Chlorinated	Dichloromethane (DCM)	Excellent at dissolving compounds with mixed polarity. Very common for reactions.	40	3.1
Chloroform (CHCl₃)	Similar to DCM, slightly more polar. Good solubility expected.	61	4.1
Nonpolar / Low Polarity	Toluene	May dissolve the compound due to the large nonpolar regions, but solubility may be limited.	111	2.4
Ethyl Acetate (EtOAc)	Moderate polarity ester. Often used in chromatography. Moderate solubility expected.	77	4.4

Note: Water is generally a poor solvent for Boc-protected compounds due to the high lipophilicity of the tert-butyl group.[8]

Experimental Protocols for Solubility Determination

It is imperative to experimentally verify predicted solubilities. The following protocols provide methods for both rapid qualitative assessment and more precise quantitative measurement.

4.1 Protocol 1: Rapid Qualitative Solubility Assessment

This method is designed for a quick initial screening of multiple solvents to identify viable candidates.

Objective: To visually determine if the compound is soluble, sparingly soluble, or insoluble in a range of selected solvents at room temperature.

Materials:

• tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

• Set of candidate solvents (from Table 1)

• Small vials (e.g., 1.5 mL or 4 mL) with caps

• Spatula

• Vortex mixer

Procedure:

• Add approximately 2-5 mg of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate to a clean, dry vial.

• Add 0.5 mL of the first candidate solvent to the vial.

• Cap the vial securely and vortex for 30-60 seconds.

• Visually inspect the solution against a contrasting background.

  • Soluble: The solid has completely disappeared, and the solution is clear.

  • Sparingly Soluble: Some solid remains, but a significant portion has visibly dissolved. The solution may appear hazy.

  • Insoluble: The vast majority of the solid remains undissolved.

• Record the observation.

• Repeat steps 1-5 for each candidate solvent.

Caption: Workflow for qualitative solubility testing.

4.2 Protocol 2: Quantitative Solubility Determination (Gravimetric Method)

This protocol provides a more precise measurement of solubility (e.g., in mg/mL or g/L).

Objective: To determine the concentration of a saturated solution of the compound in a given solvent at a specified temperature.

Materials:

• Equipment from Protocol 1

• Analytical balance

• Temperature-controlled shaker or water bath

• Syringe filters (0.2 or 0.45 µm, compatible with the solvent)

• Pre-weighed collection vials

• Evaporation system (e.g., rotary evaporator, vacuum oven, or nitrogen stream)

Procedure:

• Add an excess amount of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate to a vial (e.g., 20-30 mg).

• Add a known volume of the chosen solvent (e.g., 1.0 mL).

• Seal the vial and place it in a temperature-controlled shaker (e.g., at 25 °C) for several hours (or until equilibrium is reached) to create a saturated solution.

• Allow any undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant using a syringe (e.g., 0.5 mL), avoiding any solid particles.

• Attach a syringe filter and dispense the solution into a pre-weighed collection vial.

• Carefully evaporate the solvent from the collection vial to complete dryness.

• Weigh the vial containing the dried solid residue.

• Calculate the solubility using the following formula:

  Solubility (mg/mL) = (Mass of vial with residue - Mass of empty vial) / Volume of supernatant collected

Application-Specific Solvent Recommendations

The optimal solvent choice is highly dependent on the downstream application.[3][6]

5.1 For Chemical Synthesis

• Reactions: For subsequent synthetic transformations, a solvent must dissolve the reactants but not interfere with the reaction.[6]

  • Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (MeCN) are excellent first choices. They are aprotic and compatible with a wide range of reagents.

  • Considerations: For reactions requiring a base, ensure the solvent is compatible. For example, when using strong bases, protic solvents like alcohols should be avoided.

5.2 For Purification

• Crystallization: The ideal solvent system for crystallization will dissolve the compound when hot but have low solubility when cold. A co-solvent system (e.g., Ethanol/Water, Toluene/Hexane) is often required.

• Chromatography: For silica gel column chromatography, a solvent system is needed where the compound has moderate mobility.

  • Recommended System: A gradient of Ethyl Acetate (EtOAc) in a nonpolar solvent like Hexanes or Heptane is a standard starting point. The polarity can be increased by adding a small percentage of Methanol to the Ethyl Acetate if the compound is not eluting.

5.3 For Analytical Techniques

• NMR Spectroscopy: Deuterated solvents are required.

  • Recommended: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are excellent choices and will likely fully dissolve the compound.

• HPLC/LC-MS: The solvent must be compatible with the mobile phase and dissolve the analyte completely.

  • Recommended: Acetonitrile (MeCN) and Methanol (MeOH) are common, high-purity solvents used in reverse-phase HPLC, often mixed with water.

Safety, Health, and Environmental (SHE) Considerations

Solvent selection is not just about performance; it is also about safety and sustainability.[7][9] Always consult the Safety Data Sheet (SDS) for each solvent before use.[10]

• Toxicity & Flammability: Prioritize solvents with lower toxicity and higher flash points. Many organizations have developed solvent selection guides that rank solvents based on their overall SHE impact.[11][12]

• Handling: Always handle organic solvents in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.[13]

• Waste Disposal: Dispose of all solvent waste according to institutional and local environmental regulations.

Conclusion

The selection of an appropriate solvent for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a systematic process grounded in chemical principles and confirmed by empirical testing. By understanding the molecule's amphiphilic nature, researchers can strategically screen a curated list of solvents from polar aprotic, polar protic, and chlorinated classes. Dichloromethane, THF, Methanol, and DMSO are predicted to be highly effective solvents. The protocols provided herein offer a robust framework for both rapid screening and precise quantification of solubility. Ultimately, the final choice must be tailored to the specific application—be it synthesis, purification, or analysis—while always adhering to the highest standards of safety and environmental responsibility.

References

• Benchchem. An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines.
• Mitrofanov, I., Sansonetti, S., Abildskov, J., Sin, G., & Gani, R. (2012). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. In Proceedings of the 22nd European Symposium on Computer Aided Process Engineering (pp. 762-766). Elsevier.
• Chemistry Stack Exchange. (2016). How are solvents chosen in organic reactions?.
• CHEM 21. (2016). Solvent Selection Guide. Green Chem., 18, 288-296.
• Diorazio, L. J., Hose, D. R. J., & Adlington, N. K. (2016). Toward a More Holistic Framework for Solvent Selection. Organic Process Research & Development, 20, 760-773.
• Purosolv. (2025). Choosing the Right Solvent for Drug Manufacturing.
• Abdulrahim, N. A., Aljuboori, S. B., Yaseen, S., & Khaleel, H. H. (2022). Solvent Role in Organic Chemistry in Comparison with Organic Synthesis under Solvent-Free Condition (Green Chemistry): A mini literature review. Al-Rafidain Journal of Medical Sciences, 3, 109-115.
• Hydrometal Tech. (2024). 5 Criteria for Selecting an Extraction Solvent.
• Alfa Aesar. (2010). tert-Butyl carbamate - SAFETY DATA SHEET.
• PubChem. tert-Butyl [2-(2-aminoethoxy)ethyl]carbamate. National Center for Biotechnology Information.
• PubChem. tert-butyl N-{2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)amino]ethyl}carbamate. National Center for Biotechnology Information.
• ResearchGate. (2025). Solvent selection for pharmaceuticals.
• SynQuest Laboratories, Inc. (n.d.). tert-Butyl N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}carbamate - Safety Data Sheet.
• Ghorbani‐Vaghei, R., & Veisi, H. (2010). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Letters in Organic Chemistry, 7(3), 239-243.
• Fisher Scientific. (2009). tert-Butyl N-(2-aminoethyl)carbamate - SAFETY DATA SHEET.
• Chemtips. (2012). Reactions that Work: Boc Protection. WordPress.com.
• Sigma-Aldrich. tert-butyl N-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethyl]carbamate.
• ChemicalBook. (2025). tert-Butyl (2-aminoethyl)(ethyl)carbamate.
• Sharma, P., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. ACS Publications.
• Prat, D., et al. (2013). Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Organic Process Research & Development, 17(12), 1517–1525.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Diorazio, L. J., Hose, D. R. J., & Adlington, N. K. (2016). Toward a More Holistic Framework for Solvent Selection. Organic Process Research & Development, 20(4), 760–773.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• ChemicalBook. (2026). TERT-BUTYL N-(2-HYDROXYETHYL)CARBAMATE.
• Wikipedia. Ethyl carbamate.

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Technical Notes & Optimization

Technical Support Center: Solubility of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Introduction

This technical guide addresses common solubility challenges encountered with tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in Dimethyl Sulfoxide (DMSO). This compound's unique structure, incorporating both a bulky, non-polar tert-butoxycarbonyl (Boc) protecting group and polar aminophenoxy functionalities, can lead to complex dissolution behavior. This document provides a structured troubleshooting guide, detailed protocols, and answers to frequently asked questions to enable researchers to prepare clear, stable stock solutions for their experiments reliably.

Frequently Asked Questions (FAQs)

Q1: Why is tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate sometimes difficult to dissolve in DMSO?

The dissolution behavior of this molecule is governed by its amphipathic nature. It possesses a large, hydrophobic Boc group and aromatic ring, which prefer non-polar environments, as well as an ether linkage and an amine group capable of hydrogen bonding, which prefer polar environments. This structural dichotomy means that achieving optimal solvation requires overcoming significant intermolecular forces in the compound's solid state. Incomplete dissolution often manifests as a fine suspension or a gel-like material.

Q2: What is the maximum practical stock concentration I should aim for in DMSO?

While the theoretical solubility limit may be higher, it is advisable to start by preparing a 10 mM stock solution. This concentration is a standard starting point for many biological assays and typically remains below the solubility ceiling for many complex organic molecules, reducing the risk of precipitation during preparation or storage.

Q3: Does the quality and handling of DMSO matter?

Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. The presence of water can significantly decrease the solubility of hydrophobic or amphipathic compounds.[1] For this reason, using a fresh, unopened bottle of anhydrous, high-purity (≥99.9%) DMSO is critical. Once opened, store the bottle with the cap tightly sealed, preferably under an inert gas like argon or nitrogen.

Q4: My compound is for a cell-based assay. What concentration of DMSO is safe?

High concentrations of DMSO can be cytotoxic.[2] It is a standard practice to keep the final concentration of DMSO in your cell culture medium below 0.5%, with many sensitive primary cell lines requiring concentrations of 0.1% or lower.[2] Always include a vehicle control (media with the same final DMSO concentration as your experimental samples) to account for any solvent effects.

Troubleshooting Guide: Enhancing Dissolution

This guide is structured as a series of questions you might ask when encountering solubility issues. Follow the steps sequentially for best results.

My compound won't dissolve with simple vortexing. What are the immediate next steps?

If initial attempts to dissolve the compound at room temperature fail, mechanical and thermal energy can be applied to overcome the energy barrier for solvation.

• Sonication: Place the sealed vial in a bath sonicator for 10-15 minute intervals. The high-frequency sound waves create micro-cavitations that break apart solute aggregates, increasing the surface area available for the solvent to act upon.[3]

• Gentle Warming: Heat the solution in a water bath at 37-50°C.[3] Increased thermal energy enhances the kinetic energy of both solvent and solute molecules, promoting dissolution. For more resistant carbamate compounds, temperatures up to 80°C have been shown to be effective, but this should be approached with caution to avoid potential degradation.[4] Always monitor for any color change, which could indicate compound instability.

I've heated and sonicated the solution, but it's still cloudy. What should I investigate next?

If basic methods fail, the issue may stem from the material or solvent quality.

• Verify Compound Purity: Impurities can significantly impact solubility. If possible, verify the purity of your compound lot via LC-MS or NMR.

• Use Anhydrous DMSO: As detailed in the FAQ, absorbed water is a common culprit. Switch to a new, sealed bottle of anhydrous DMSO.[1]

• Prepare a More Dilute Solution: Your target concentration may be above the compound's thermodynamic solubility limit under your current conditions. Attempt to prepare a more dilute stock solution (e.g., 5 mM or 1 mM) to confirm that the compound is capable of dissolving at all.

Is it advisable to use a co-solvent with DMSO?

While DMSO is a powerful solvent, in some rare cases, a co-solvent system can be beneficial, particularly if the stock solution will be further diluted into an aqueous medium.[5][6] However, for creating the primary stock solution, pure, anhydrous DMSO is almost always the best choice. If you must explore co-solvents for downstream applications, options like PEG 400 or N-methyl-2-pyrrolidone (NMP) can be considered.[7] This adds complexity and should only be attempted after exhausting all options with pure DMSO.

Troubleshooting Workflow

The following diagram outlines the logical progression for troubleshooting solubility issues.

Caption: Logical workflow for troubleshooting solubility.

Data Summary: Solubilization Techniques

Technique	Parameters	Mechanism of Action	Expected Outcome & Remarks
Vortexing	1-2 min at room temp	Mechanical agitation	Dissolves readily soluble compounds. Often insufficient for this molecule.
Sonication	10-15 min cycles	Acoustic energy breaks aggregates	Significantly improves dissolution rate. May require multiple cycles.[3]
Warming	37-50°C for 10-20 min	Increases kinetic energy	Highly effective. Monitor for degradation if using higher temperatures (>60°C).[3][4]
Solvent Quality	Use fresh, anhydrous DMSO	Prevents water from reducing solubility	Critical for success. Water is a common cause of failure for hydrophobic compounds.[1]
Concentration Reduction	Prepare 1 mM or 5 mM stock	Ensures concentration is below solubility limit	A diagnostic step to confirm inherent solubility vs. supersaturation issues.

Protocol: Preparation of a 10 mM Stock Solution

This protocol details the standard procedure for dissolving tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in DMSO.

Materials:

• tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (MW: 280.35 g/mol - Note: Verify MW from your specific product's Certificate of Analysis)

• Anhydrous, biotechnology-grade DMSO (≥99.9%)

• Sterile, conical-bottom microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

• Water bath sonicator

• Heated water bath or dry heat block

Procedure:

• Pre-Protocol Calculations:

  • To prepare 1 mL of a 10 mM solution, you will need 2.80 mg of the compound.

  • Calculation: Volume (L) * Concentration (mol/L) * Molecular Weight (g/mol) = Mass (g)

  • 0.001 L * 0.010 mol/L * 280.35 g/mol = 0.00280 g = 2.80 mg

• Aliquot Compound:

  • Accurately weigh 2.80 mg of the compound into a sterile vial. It is best practice to weigh the compound directly into the vial that will be used for dissolution to prevent transfer loss.

• Add Solvent:

  • Add 1 mL of anhydrous DMSO to the vial.

• Initial Dissolution Attempt:

  • Cap the vial tightly and vortex vigorously for 1-2 minutes. Visually inspect the solution against a dark background for any undissolved particulates.

• Assisted Dissolution (If Necessary):

  • If the solution is not clear, place the vial in a water bath sonicator for 15 minutes.

  • Following sonication, transfer the vial to a water bath pre-heated to 40°C for 15 minutes. Periodically remove and vortex the vial gently.

  • Repeat sonication and warming steps as needed. A clear, homogenous solution should be achieved.

• Storage:

  • Once the compound is fully dissolved, allow the solution to cool to room temperature.

  • To avoid repeated freeze-thaw cycles which can degrade the compound or cause it to precipitate, aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.[3]

  • Store the aliquots at -20°C or -80°C for long-term stability.

Safety Precautions:

• Always handle chemical reagents in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Several related carbamate compounds are classified as skin and eye irritants.[8][9][10]

• Consult the Safety Data Sheet (SDS) for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate before handling.

References

• Smolecule. (2026). Comprehensive Application Notes and Protocols: Optimizing DMSO Concentration for Compound Solubility in Drug Discovery. Smolecule Technical Library.
• Meyers, M. J., et al. (2016). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters.
• SynQuest Laboratories, Inc. (n.d.). Safety Data Sheet: tert-Butyl N-{2-[2-(2-aminoethoxy)
• Rovio, S., et al. (2019).
• Fisher Scientific. (2009). Safety Data Sheet: tert-Butyl N-(2-aminoethyl)
• Kumar, A., Saini, N., & Sharma, A. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: tert-Butyl N-(2-aminoethyl)
• BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. BenchChem Technical Support.
• MedchemExpress. (n.d.). tert-Butyl (3-aminopropyl)carbamate | Biochemical Reagent. MedchemExpress.com.
• LifeTein. (n.d.). How to dissolve peptides in DMSO?. LifeTein®.

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Technical Support Center: Stabilizing Tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Welcome to the technical support center for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to address a critical challenge encountered during its use: the oxidative degradation of the aniline functional group. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and preventative protocols to ensure the integrity and reactivity of your compound throughout your experimental workflow.

The Challenge: Unwanted Aniline Oxidation

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a valuable bifunctional molecule, featuring a Boc-protected amine and an aromatic primary amine (aniline). The electron-rich nature of the aniline moiety, a consequence of the electron-donating amino group (-NH₂), renders it highly susceptible to oxidation.[1] This degradation is often initiated by atmospheric oxygen, light, and trace metal impurities, leading to the formation of colored byproducts and a significant reduction in the desired reactivity of the starting material.[2][3] The visual manifestation of this oxidation is a color change of the compound from a white or off-white solid to yellow, brown, or even dark purple.[2][4]

This guide will equip you with the knowledge and practical steps to mitigate this unwanted side reaction, ensuring the success and reproducibility of your experiments.

Visualizing the Problem: The Oxidation Pathway

The oxidation of the aniline group in tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate can proceed through a series of steps, ultimately leading to complex colored polymeric materials. The initial step often involves the formation of a radical cation, which can then undergo further reactions.

Caption: Generalized pathway of aniline oxidation.

Frequently Asked Questions (FAQs)

Q1: My vial of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate has turned yellow/brown. Is it still usable?

The yellow or brown discoloration is a clear indicator of oxidation.[2] The presence of these oxidized impurities can lead to lower yields, unexpected side products, and difficulty in purification. For experiments requiring high purity and predictable outcomes, such as in drug development, it is strongly recommended to use a fresh, unoxidized batch of the compound.

Q2: What are the primary factors that accelerate the oxidation of the aniline group?

Several factors can promote oxidation:

• Atmospheric Oxygen: This is the most common culprit. The aniline moiety readily reacts with O₂.

• Light Exposure: UV and visible light can provide the energy to initiate oxidation.[2][3]

• Trace Metal Impurities: Transition metals can catalyze the oxidation process.

• Elevated Temperatures: Higher temperatures increase the rate of oxidation.

• Non-Inert Solvents: Solvents that are not degassed can be a significant source of dissolved oxygen.

Q3: How should I properly store tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate to maintain its purity?

Proper storage is the first line of defense against oxidation. To minimize degradation, the compound should be stored in a tightly sealed container, protected from light.[2][3] For long-term storage or for highly sensitive applications, storing the compound under an inert atmosphere, such as nitrogen or argon, is the most effective method.[2] A recommended practice is to store it in a desiccator within a refrigerator to also protect it from moisture, which can facilitate oxidation.

Storage Condition	Recommendation	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen.[2]
Light	Amber vial or stored in the dark	Minimizes light-induced degradation.[2][3]
Temperature	Refrigerated (2-8 °C)	Slows down the rate of chemical degradation.
Container	Tightly sealed	Prevents ingress of air and moisture.[2]

Q4: Can I "clean up" a discolored batch of the compound?

While purification of a partially oxidized batch is sometimes possible through techniques like column chromatography or recrystallization, it is often challenging and may not be completely effective. The colored impurities can be a complex mixture of oligomers and polymers that are difficult to separate from the desired compound. It is generally more time- and resource-efficient to start with fresh material.

Troubleshooting Guide: Preventing Oxidation During Your Experiment

Even with proper storage, the handling of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate during an experiment is a critical point where oxidation can occur. The following troubleshooting guide provides solutions to common issues.

Issue 1: The reaction mixture darkens over time, even with fresh starting material.

This indicates that the experimental conditions are promoting oxidation.

Solution: Implement Inert Atmosphere Techniques

Working under an inert atmosphere is crucial.[5] This can be achieved using a glovebox or a Schlenk line.

Experimental Protocol: Handling Under Inert Atmosphere (Schlenk Line)

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas (nitrogen or argon).

• Inerting the Reaction Vessel: Assemble the reaction flask and connect it to a Schlenk line. Evacuate the flask under vacuum and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Degassing: Use a solvent that has been degassed. This can be done by bubbling an inert gas through the solvent for at least 30 minutes or by using the freeze-pump-thaw method.

• Reagent Transfer: Dissolve the tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in the degassed solvent within the inerted flask. If other reagents are being added, they should also be dissolved in degassed solvent and transferred via cannula or a gas-tight syringe.

• Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction. This can be monitored with an oil or mercury bubbler.[6]

Caption: A simplified Schlenk line setup for inert atmosphere reactions.

Issue 2: Oxidation occurs despite using an inert atmosphere.

This suggests that there may be an oxidizing agent present in the reaction mixture or that the aniline is particularly activated towards oxidation under the reaction conditions.

Solution: Amine Protection Strategy

A robust method to prevent aniline oxidation is to temporarily protect the amino group.[1] Acetylation to form an acetanilide is a common and effective strategy. The acetamido group is less activating than the amino group, thus reducing the susceptibility to oxidation.[1]

Experimental Protocol: Acetylation of the Aniline Group

• Dissolution: Dissolve tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in a suitable solvent such as dichloromethane (DCM) or ethyl acetate.

• Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine (1.2 equivalents).

• Acetylation: Cool the mixture in an ice bath and slowly add acetic anhydride or acetyl chloride (1.1 equivalents).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting N-acetylated product can then be purified by recrystallization or column chromatography.[1]

This protected compound can then be carried through subsequent reaction steps. The acetyl group can be removed later by acidic or basic hydrolysis to regenerate the aniline.[1]

Issue 3: I am performing a reaction that is incompatible with amine protection and inert atmosphere techniques are not fully preventing oxidation.

In such cases, the addition of a radical scavenger or an antioxidant can be beneficial.

Solution: Use of Antioxidants

Aromatic amines and hindered phenols can act as antioxidants, terminating the radical chain reactions that lead to oxidation.[7][8]

Antioxidant Class	Examples	Proposed Mechanism
Hindered Phenols	Butylated hydroxytoluene (BHT)	Donates a hydrogen atom to peroxy radicals, forming a stable phenoxy radical.
Aromatic Amines	Diphenylamine, Phenothiazines	Act as chain-breaking donors by donating a hydrogen atom to radical species.[7][8]

Note: The choice of antioxidant and its concentration must be carefully considered to avoid interference with the desired reaction. A small-scale trial is recommended to determine the optimal conditions.

By understanding the inherent reactivity of the aniline moiety in tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate and implementing these preventative and troubleshooting strategies, you can significantly improve the quality and reliability of your experimental results.

References

• Protective activity of aromatic amines and imines against oxidative nerve cell death. (2001). Journal of Neurochemistry.
• Best practices for handling air and light-sensitive aniline hydrochloride compounds - Benchchem. (n.d.). BenchChem.
• Aromatic secondary amines as antioxidants for polyolefins: Part 1--9,10-Dihydroacridine (acridan) derivatives. (1994). Polymer Degradation and Stability.
• 2-Aminophenol 95-55-6 wiki - Guidechem. (n.d.). Guidechem.
• preventing oxidation of the aniline group during complexation - Benchchem. (n.d.). BenchChem.
• Aminophenol: Properties, Production, Reactions And Uses - Chemcess. (2025, September 10). Chemcess.

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. (2012, September 21). ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Page loading... [guidechem.com]
• 4. chemcess.com [chemcess.com]
• 5. researchgate.net [researchgate.net]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. Protective activity of aromatic amines and imines against oxidative nerve cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

Technical Support Center: Troubleshooting Coupling Reactions with tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Welcome to the Technical Support Center. This guide is designed for drug development professionals and synthetic chemists working with tert-butyl (2-(2-aminophenoxy)ethyl)carbamate (CAS: 263410-16-8).

Structurally, this bifunctional linker features an ortho-substituted electron-rich (but sterically hindered) aniline on one terminus and a Boc-protected primary aliphatic amine on the other. While highly valuable for synthesizing PROTACs and peptidomimetics, researchers frequently encounter low yields during its coupling. The primary bottlenecks are the reduced nucleophilicity of the sterically hindered aniline, premature Boc-deprotection, and catalyst chelation in metal-catalyzed cross-couplings. This guide provides mechanistic insights and self-validating protocols to overcome these specific issues.

Part 1: Amide Coupling Challenges & FAQs

Q1: I am observing <20% yield when coupling a carboxylic acid to this molecule using standard EDC/HOBt. How can I improve this? A1: The low yield is primarily due to the inherent poor nucleophilicity of anilines compared to aliphatic amines, which is further exacerbated by the steric hindrance of the ortho-ethoxy ether linkage[1]. Standard carbodiimide reagents (EDC/DCC) often form an O-acylisourea intermediate that hydrolyzes before the sluggish aniline can attack. Solution: Switch to highly reactive uronium salts like HATU or phosphonic anhydrides like T3P (Propylphosphonic anhydride). T3P, in combination with pyridine or DIPEA, is exceptionally effective for non-nucleophilic anilines and prevents racemization if your carboxylic acid contains a sensitive stereocenter[2].

Q2: I switched to HATU, but LC-MS shows a major byproduct with a mass corresponding to the target + 98 Da. What is happening? A2: You are observing a guanidinylation side reaction. Highly reactive uronium coupling reagents like HATU can react directly with amines to form a stable tetramethylguanidinium byproduct[3]. Solution: Pre-activate the carboxylic acid. Mix the carboxylic acid, HATU, and DIPEA in DMF for 5–10 minutes before adding the tert-butyl (2-(2-aminophenoxy)ethyl)carbamate. This ensures the HATU is entirely consumed to form the active ester before the amine is introduced.

Q3: I am seeing a "double-coupling" product where both the aniline and the aliphatic amine have reacted. How is this possible if the aliphatic amine is Boc-protected? A3: You are experiencing premature Boc deprotection. The Boc group is highly sensitive to acidic conditions. If your carboxylic acid is an HCl salt, or if the local pH drops during the reaction, the Boc group will cleave (releasing isobutylene and CO

). The newly freed primary aliphatic amine is vastly more nucleophilic than the aniline and will rapidly outcompete it for the activated acid. Solution: Ensure strictly basic conditions throughout the reaction. Always add your base (e.g., DIPEA) to the reaction mixture to neutralize any acidic protons before adding the coupling reagent.

Part 2: Buchwald-Hartwig Amination Challenges & FAQs

Q4: I am attempting a Buchwald-Hartwig cross-coupling of this molecule with an aryl bromide using Pd

(dba) and BINAP, but the reaction stalls at 10% conversion. Why? A4: The ortho-alkoxy group on the aniline acts as a competing bidentate ligand. After the oxidative addition of the aryl bromide to the Pd(0) center, the oxygen lone pairs from the ortho-phenoxy group can coordinate to the Pd(II) intermediate. This forms a highly stable 5-membered metallacycle that poisons the catalyst and prevents the crucial reductive elimination step[4]. Solution: Switch to bulky, monodentate biaryl phosphine ligands such as BrettPhos or t-BuXPhos. The extreme steric bulk of these ligands forces the palladium center into a geometry that physically prevents the ortho-oxygen from chelating, thereby accelerating reductive elimination and restoring catalytic turnover.

Part 3: Quantitative Data Summary

The following table summarizes the expected yields and mechanistic advantages of various coupling conditions applied to tert-butyl (2-(2-aminophenoxy)ethyl)carbamate.

Reaction Type	Reagent / Catalyst	Base	Solvent	Expected Yield	Mechanistic Advantage / Disadvantage
Amide Coupling	EDC / HOBt	DIPEA	DMF	< 20%	Baseline; often fails due to poor aniline nucleophilicity[1].
Amide Coupling	HATU	DIPEA	DMF	60 - 85%	Highly reactive uronium salt; requires pre-activation to avoid guanidinylation[3].
Amide Coupling	T3P (50% in EtOAc)	Pyridine	EtOAc	80 - 95%	Prevents racemization; highly selective for non-nucleophilic anilines; easy workup[2].
Buchwald-Hartwig	Pd (dba) / BINAP	Cs CO	Toluene	< 15%	Baseline; stalls due to ortho-oxygen chelation to Pd[4].
Buchwald-Hartwig	Pd (dba) / BrettPhos	Cs CO	Toluene	75 - 90%	Bulky ligand physically prevents ortho-oxygen chelation, accelerating reductive elimination.

Part 4: Experimental Protocols

Protocol A: High-Yield Amide Coupling using T3P

This protocol utilizes T3P to drive the coupling of the sluggish aniline while preventing Boc-deprotection and racemization.

• Preparation: Dissolve the carboxylic acid (1.0 equiv) and tert-butyl (2-(2-aminophenoxy)ethyl)carbamate (1.05 equiv) in anhydrous EtOAc or DMF (0.2 M).

• Neutralization: Add pyridine or DIPEA (3.0 equiv) and stir for 5 minutes. Causality: This step ensures complete neutralization of any acidic protons, preventing premature Boc cleavage.

• Activation: Cool the mixture to 0 °C. Dropwise add T3P (50% solution in EtOAc, 1.5 equiv).

• Reaction: Warm to room temperature and stir for 12 hours.

• Self-Validation & Workup: Quench the reaction with water. Because T3P and its byproducts are entirely water-soluble, they will partition into the aqueous layer. If the organic layer shows >95% purity by LC-MS prior to column chromatography, the T3P activation was successful.

Protocol B: Sterically-Tuned Buchwald-Hartwig Amination

This protocol utilizes BrettPhos to prevent catalyst poisoning by the ortho-phenoxy group.

• Preparation: In a glovebox or under strict argon, combine the aryl halide (1.0 equiv), tert-butyl (2-(2-aminophenoxy)ethyl)carbamate (1.2 equiv), Pd

  (dba) (2 mol%), BrettPhos (4 mol%), and anhydrous Cs CO (2.0 equiv) in a Schlenk flask. Causality: Cs CO is preferred over stronger bases like NaOtBu to prevent unwanted deprotonation of the Boc-carbamate NH[4].

• Solvent Addition: Add anhydrous, degassed toluene (0.1 M).

• Reaction: Heat to 90 °C for 4–8 hours.

• Self-Validation: Monitor the reaction by TLC/LC-MS. The presence of the bulky BrettPhos ligand should completely suppress the formation of the dehalogenated starting material (a common byproduct of stalled reductive elimination). If dehalogenation is <5%, the ligand successfully prevented ortho-oxygen chelation.

Part 5: Diagnostic Workflow Visualization

Diagnostic workflow for troubleshooting coupling reactions with the target carbamate.

References

• Dunetz, J. R., et al. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters. Available at:[Link]

• ACS Publications. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry. Available at: [Link]

• ACS Publications. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Boc Group Removal from Aminophenoxy Linkers

A Guide to Preventing Side Reactions and Ensuring Clean Deprotection

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the removal of the tert-butyloxycarbonyl (Boc) protecting group from aminophenoxy linkers. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to help you navigate challenges and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Boc deprotection, and why are aminophenoxy linkers susceptible to side reactions?

A1: The Boc group is prized for its stability in various conditions and its straightforward removal under acidic conditions.[1] The deprotection mechanism is an acid-catalyzed elimination.[1][2] First, the carbonyl oxygen of the Boc group is protonated by an acid, typically trifluoroacetic acid (TFA).[1] This makes the Boc group unstable, leading to its cleavage and the formation of a stable tert-butyl cation and a carbamic acid intermediate.[1][2] The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide and the free amine, which is then protonated by the excess acid to form a salt.[1]

The main culprit for side reactions is the highly reactive tert-butyl cation generated during this process.[1][3] Aminophenoxy linkers, being electron-rich aromatic systems, are particularly vulnerable to electrophilic attack by this cation. This can lead to undesired alkylation of the aromatic ring, a common side reaction.[4][5]

Caption: Role of scavengers in preventing side reactions.

Issue 2: Incomplete Deprotection.

Possible Cause 1: Insufficient Acid Strength or Concentration. While TFA is a strong acid, its effectiveness can be reduced by basic impurities or if used in too low a concentration.

Troubleshooting Steps:

• Increase TFA Concentration: Move from a 20% TFA in DCM solution to a 50% or even 95% solution. [6]2. Switch to a Stronger Acid System: A solution of 4M HCl in 1,4-dioxane is a stronger alternative to TFA and can be effective for stubborn deprotections. [6]3. Ensure Anhydrous Conditions: Water can sometimes interfere with the deprotection, although it also acts as a scavenger. Ensure your solvents are dry if you suspect this is an issue.

Possible Cause 2: Steric Hindrance around the Boc Group. If the molecule is sterically congested around the Boc-protected amine, the acid may have difficulty accessing the carbonyl oxygen for protonation.

Troubleshooting Steps:

• Increase Reaction Time: Extend the reaction time and monitor closely by TLC or LC-MS.

• Increase Reaction Temperature: Cautiously increase the temperature to room temperature or slightly above, but be aware that this may also increase the rate of side reactions. [6]

Issue 3: Degradation of Other Functional Groups.

Possible Cause: Presence of Other Acid-Labile Protecting Groups. Your molecule may contain other protecting groups that are also sensitive to strong acids like TFA. This necessitates an orthogonal protection strategy. [7][8] Troubleshooting Steps:

• Evaluate Orthogonality: Review the protecting groups in your molecule. Groups like tert-butyl (tBu) esters and trityl (Trt) ethers are also cleaved by strong acids. [9][10]2. Switch to a Milder Deprotection Method:

  • HCl in Dioxane: Often considered milder than TFA. [6] * Lewis Acids: Reagents like Zinc Bromide (ZnBr₂) can offer selectivity, though reaction times may be longer. [6] * Oxalyl Chloride/Methanol: A very mild system that is tolerant of acid-labile esters. [6][11] * Thermal Deprotection: In some cases, heating in a suitable solvent like trifluoroethanol (TFE) can effect deprotection without any acid. [6][12]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with Scavengers

This protocol is a general starting point for the deprotection of a Boc-protected aminophenoxy linker.

Materials:

• Boc-protected aminophenoxy compound

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Triisopropylsilane (TIS)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Boc-protected compound in anhydrous DCM.

• Add TIS (2.5-5% v/v).

• Cool the solution to 0°C in an ice bath. [13]4. Slowly add an equal volume of TFA to the solution.

• Stir the reaction at 0°C to room temperature for 30 minutes to 2 hours, monitoring by TLC or LC-MS. [6][13]6. Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and TFA.

• For work-up, dissolve the residue in DCM and wash carefully with saturated NaHCO₃ solution until CO₂ evolution ceases.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate to yield the deprotected amine.

Protocol 2: Milder Boc Deprotection with HCl in Dioxane

This method is suitable for substrates that may be sensitive to the harshness of neat TFA. [6] Materials:

• Boc-protected aminophenoxy compound

• 4M HCl in 1,4-dioxane

• Anhydrous co-solvent (e.g., DCM or Methanol, if needed)

• Diethyl ether

Procedure:

• Dissolve the Boc-protected compound in a minimal amount of a suitable co-solvent if necessary. [6]2. Add the 4M HCl in 1,4-dioxane solution (typically 5-10 equivalents) to the substrate solution.

• Stir the reaction at room temperature for 30 minutes to 4 hours, monitoring by TLC or LC-MS. [6][13]4. Upon completion, the product often precipitates as the hydrochloride salt. If so, it can be isolated by filtration and washed with cold diethyl ether. [6]5. Alternatively, the solvent can be removed under reduced pressure to yield the crude hydrochloride salt.

Data Summary Table

Deprotection Reagent/System	Typical Conditions	Advantages	Disadvantages/Considerations	Ref.
TFA in DCM (20-50%)	RT, 30 min - 2 h	Fast, effective, volatile reagents	High risk of tert-butylation without scavengers	[6][13]
TFA/TIS/H₂O (95:2.5:2.5)	RT, 2-4 h	Robust, effectively minimizes alkylation	Still strongly acidic, may cleave other acid-labile groups	[1][3]
4M HCl in Dioxane	RT, 30 min - 4 h	Often milder than TFA, good for sensitive substrates	Dioxane is a hazardous solvent	[6]
ZnBr₂ in DCM	RT, can be slow (hours to days)	Lewis acid, can offer different selectivity	Long reaction times	[6]
Oxalyl Chloride/Methanol	RT, 1-4 h	Very mild, tolerant of acid-labile esters	Reagents can be moisture sensitive	[11]
Thermal (e.g., in TFE)	High Temp (e.g., 100°C)	Acid-free	High temperatures may not be suitable for all substrates	[6][12]

References

• Orthogonal Electrochemical Amine Deprotection: Towards Sustainable Strategies for Peptide Synthesis. ChemRxiv. Available at: [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. Available at: [Link]

• BOC deprotection. Hebei Boze Chemical Co.,Ltd.. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. Available at: [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. University of Bristol. Available at: [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Canadian Center of Science and Education. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• BOC Deprotection. ACS Green Chemistry Institute Pharmaceutical Roundtable. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. Available at: [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. National Institutes of Health. Available at: [Link]

• Protecting Groups. Organic Chemistry Portal. Available at: [Link]

• (A) BOC deprotection mechanism with aid of a scavenger. (B) Thermal... ResearchGate. Available at: [Link]

• Boc Removals with TFA in Peptide Synthesis. Reddit. Available at: [Link]

• Amino Acid-Protecting Groups. SciSpace. Available at: [Link]

• Microwave-Assisted Deprotection of Boc-Protected Amines and Amino Acid Derivatives Using Solid Phase Supported Sulfonic Acids. Biotage. Available at: [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. National Institutes of Health. Available at: [Link]

• Protecting Groups in Peptide Synthesis. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BOC deprotection [ms.bzchemicals.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Protective Groups [organic-chemistry.org]
• 9. peptidechemistry.org [peptidechemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

The following technical guide addresses the stability, handling, and troubleshooting of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in acidic conditions. It is designed for researchers requiring high-fidelity control over this intermediate in synthetic workflows.

Topic: Acid Stability & Deprotection Protocols Molecule ID: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate Functional Analysis: Acid-labile carbamate (Boc), Acid-stable aryl-alkyl ether, Oxidation-prone aniline.

Executive Summary: The Stability Profile

As a Senior Application Scientist, I often see researchers treat this molecule as a simple "Boc-protected amine." This is an oversimplification that leads to impurities. You must view this molecule as a bifunctional system :

• The Boc-Alkyl Amine: Highly sensitive to protonation. It will degrade (deprotect) at pH < 4.

• The ortho-Aminophenoxy Moiety: This is an electron-rich aromatic system. While the ether linkage is stable to standard acids (TFA, HCl), the aniline ring is a nucleophile .

The Critical Risk: During acidic deprotection, the generated tert-butyl cation is an electrophile. Without intervention, it will attack the electron-rich aniline ring, leading to irreversible C-alkylation or N-alkylation impurities (often observed as M+56 peaks in LCMS).

Troubleshooting Guides

Scenario A: "I need to REMOVE the Boc group without degrading the molecule."

Issue: You observe incomplete deprotection, "gummy" precipitates, or alkylated by-products. Root Cause: Lack of cation scavengers allows the tert-butyl carbocation to react with the aniline ring.

Optimized Deprotection Protocol (Standard Operating Procedure)

Do not use neat TFA. The aniline moiety requires a "soft" deprotection environment.

Step	Action	Technical Rationale
1. Preparation	Dissolve substrate in DCM (0.1 M) . Cool to 0°C .	Dilution prevents intermolecular aggregation; cooling controls exotherm.
2. Scavenger	Add Triethylsilane (TES) or Thioanisole (2-5 eq).	CRITICAL: Traps the t-butyl cation immediately upon generation, preventing attack on the aniline.
3. Acidolysis	Add TFA dropwise (Final ratio: DCM:TFA 2:1 or 4:1).	Controlled protonation of the carbamate carbonyl.
4. Reaction	Warm to RT. Monitor by TLC/LCMS (approx. 1-2 h).	Ensure complete consumption of starting material.
5. Quench	Concentrate in vacuo. Co-evaporate with Toluene (3x).	Removes excess TFA. Toluene forms an azeotrope with TFA, ensuring removal.
6. Isolation	Neutralize with sat. NaHCO3 or basic resin.	Releases the free amine from its TFA salt.

Senior Scientist Note: If you see a "M+56" impurity peak, you failed to scavenge the t-butyl cation. The aniline ring has been alkylated. This is often irreversible.

Scenario B: "I need to KEEP the Boc group during an acidic workup."

Issue: Loss of Boc protection during extraction or reactions involving other acidic reagents.[1] Root Cause: Accidental exposure to pH < 4 for prolonged periods.

Stability Thresholds

• pH > 5: Stable (indefinitely at RT).

• pH 4-5: Metastable (Stable for short durations, <30 min at 0°C).

• pH < 3: Unstable (Rapid deprotection).

Preservation Protocol

• Temperature Control: Keep all acidic aqueous washes (e.g., 1M HCl, citric acid) at 0°C .

• Contact Time: Minimize contact time between the organic phase (containing your molecule) and the acidic aqueous phase. Shake quickly and separate immediately.

• Alternative Acids: Use 0.5 M Citric Acid or Ammonium Chloride instead of HCl for workups. These provide a milder pH buffer (pH ~4-5) that preserves the Boc group.

Visualizing the Chemistry

The following diagram illustrates the "Danger Zone" mechanism where the tert-butyl cation can divert from being scavenged to attacking the sensitive aniline ring.

Figure 1: Mechanistic bifurcation during acidic deprotection. Path A (Green) represents the successful use of scavengers. Path B (Red) shows the formation of alkylated impurities if scavengers are omitted.

Frequently Asked Questions (FAQs)

Q1: My product turned dark brown/purple after deprotection. Is it degraded?

• Diagnosis: This is likely oxidation of the aniline moiety , not necessarily acid degradation. Anilines are prone to oxidation in air, forming colored quinoid species.

• Solution: Perform the deprotection and workup under an inert atmosphere (Nitrogen or Argon). Add a reducing agent (e.g., sodium metabisulfite) during the aqueous workup to reverse minor oxidation.

Q2: Can I use HCl in Dioxane instead of TFA?

• Answer: Yes, but with caution. HCl/Dioxane is a harsher system than TFA/DCM. While it effectively removes the Boc group, the chloride counter-ion is nucleophilic, and the highly acidic environment increases the risk of hydrolyzing the ether linkage (though rare) or promoting side reactions. Recommendation: Stick to TFA/DCM with scavengers for this specific ether-linked aniline.

Q3: Is the ether linkage (-O-CH2-CH2-) stable to TFA?

• Answer: Yes. Aryl-alkyl ethers are generally stable to TFA at room temperature. They typically require strong Lewis acids (like BBr3) or strong mineral acids (HI) to cleave. In standard Boc deprotection (TFA/DCM, RT, 1-2h), the ether bond will remain intact [1].

Q4: I see a peak at M+56 in my mass spec. What is it?

• Answer: That is the tert-butylated adduct . The tert-butyl cation generated from the Boc group has attacked your molecule.[1][2][3][4] Because your molecule contains an electron-rich aniline ring, it acted as a "scavenger" for the cation.

• Fix: You cannot revert this. You must restart the reaction and add Triethylsilane (TES) (2-5 equivalents) to the deprotection mixture before adding the acid [2].

References

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis. Wiley-Interscience.[5] (Confirming stability of aryl alkyl ethers in TFA).

• Lundt, B. F., et al. (1978). Removal of acid-labile amino-protecting groups with scavengers. International Journal of Peptide and Protein Research. (Foundational text on cation scavenging).

• BenchChem Technical Support. (2025). Common side reactions with Boc-protected amino acids. (Detailed analysis of alkylation risks).

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. BOC Protection and Deprotection [bzchemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Optimizing Mitsunobu Reactions for Aminophenoxy Linker Synthesis

Welcome to our dedicated technical support center for the synthesis of aminophenoxy linkers via the Mitsunobu reaction. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful, yet often challenging, chemical transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring both scientific integrity and successful outcomes.

Troubleshooting Guide: A-to-Z Problem Solving

This section is structured to directly address the most common issues encountered during the synthesis of aminophenoxy linkers using the Mitsunobu reaction.

Q1: My reaction is not proceeding, or the yield is very low. What are the primary factors to investigate?

A1: Low or no conversion in a Mitsunobu reaction for aminophenoxy linker synthesis can stem from several factors. A systematic approach to troubleshooting is crucial.

• Reagent Quality: The freshness and purity of your reagents are paramount. Triphenylphosphine (PPh₃) can oxidize to triphenylphosphine oxide (TPPO) over time, and azodicarboxylates like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) can decompose.[1] It is recommended to use freshly opened or purified reagents.

• Solvent Purity: Ensure you are using anhydrous solvents. Water can hydrolyze the key intermediates in the reaction, leading to failure. Freshly distilled or commercially available anhydrous solvents are recommended.[1]

• Acidity of the Phenolic Nucleophile: The Mitsunobu reaction works best with nucleophiles having a pKa of approximately 11 or lower.[2] If the aminophenol you are using has electron-donating substituents, this can increase the pKa of the phenolic hydroxyl group, making it less acidic and therefore less reactive. In such cases, consider using a stronger base-generating reagent system like 1,1'-(azodicarbonyl)dipiperidine (ADDP) instead of DEAD or DIAD.[3][4][5]

• Steric Hindrance: If either the alcohol or the aminophenol is sterically hindered, the reaction rate can be significantly reduced. For hindered substrates, increasing the reaction temperature (e.g., to 40-70 °C) or prolonging the reaction time may be necessary.[4][6][7]

• Order of Reagent Addition: The order of addition can be critical. The standard procedure involves adding the azodicarboxylate dropwise to a cooled solution of the alcohol, aminophenol, and triphenylphosphine.[3][8] However, for some substrates, pre-forming the betaine by mixing triphenylphosphine and the azodicarboxylate at 0°C before adding the alcohol and then the aminophenol can improve yields.[3][5]

Q2: I am observing significant side products. What are the likely culprits and how can I mitigate them?

A2: The formation of side products is a common challenge in Mitsunobu reactions. Understanding their origin is key to suppression.

• N-Alkylation of the Aminophenol: While the phenolic hydroxyl group is more acidic, the amino group is a potent nucleophile and can compete in the reaction, leading to N-alkylation. To prevent this, it is highly advisable to protect the amino group before the Mitsunobu reaction. Common protecting groups for amines that are stable under Mitsunobu conditions include Boc (tert-butyloxycarbonyl) and Trityl.[9]

• Formation of an Azodicarboxylate Adduct: If the nucleophile is not sufficiently acidic or nucleophilic, the azodicarboxylate can react with the activated alcohol, leading to an undesired side product.[3] Ensuring the pKa of your aminophenol is in the appropriate range is crucial.

• Elimination Reactions: For secondary alcohols, particularly those prone to forming stable alkenes, elimination can be a competing side reaction. Running the reaction at lower temperatures can sometimes minimize this.

Q3: My primary challenge is the purification of the final product from the reaction byproducts, triphenylphosphine oxide (TPPO) and the reduced hydrazine. What are the best strategies for purification?

A3: The removal of stoichiometric byproducts is a well-known drawback of the Mitsunobu reaction.[10][11] Several effective strategies exist:

• Chromatography: Flash column chromatography is the most common method for separating the desired product from TPPO and the hydrazine derivative. However, their similar polarities to the product can sometimes make separation challenging.

• Crystallization: If your product is a solid, crystallization can be an effective purification method.

• Use of Polymer-Supported Reagents: Using polymer-supported triphenylphosphine allows for the simple filtration of the resulting polymer-bound TPPO.[3][12][13]

• Modified Reagents for Easier Removal:

  • Di-(4-chlorobenzyl)azodicarboxylate (DCAD): The hydrazine byproduct of DCAD can be easily removed by filtration.[3]

  • Phosphorane Ylides: Reagents like (cyanomethylene)trimethylphosphorane (CMMP) combine the roles of the phosphine and azodicarboxylate, and the byproducts are acetonitrile and trialkylphosphine oxide, which can be easier to remove.[3]

• Chemical Scavenging: The hydrazine byproduct from di-tert-butyl azodicarboxylate (DTBAD) can be removed by treatment with trifluoroacetic acid.[3]

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of the Mitsunobu reaction in the context of aminophenoxy linker synthesis?

A1: The mechanism is a multi-step process:

• Betaine Formation: Triphenylphosphine, a strong nucleophile, attacks the electrophilic N=N double bond of the azodicarboxylate (e.g., DEAD) to form a betaine intermediate.[2][14]

• Proton Transfer: The basic nitrogen of the betaine deprotonates the most acidic proton in the reaction mixture, which should be the phenolic hydroxyl group of your (protected) aminophenol.[15][16] This generates the active nucleophile (the phenoxide) and a protonated betaine.

• Alcohol Activation: The alcohol attacks the positively charged phosphorus of the protonated betaine, forming an alkoxyphosphonium salt. This converts the hydroxyl group of the alcohol into an excellent leaving group.[15][17]

• SN2 Displacement: The generated phenoxide then acts as a nucleophile and displaces the alkoxyphosphonium group in an Sₙ2 reaction. This step proceeds with a complete inversion of stereochemistry at the alcohol's carbon center.[8][14][17]

Q2: How do I choose between DEAD and DIAD?

A2: Diisopropyl azodicarboxylate (DIAD) is often preferred over diethyl azodicarboxylate (DEAD) primarily due to safety concerns, as DEAD is known to be explosive.[18] In terms of reactivity, they are generally comparable, though DIAD is slightly more sterically hindered. For most applications, DIAD is a safer and equally effective alternative.[18]

Q3: What are the ideal solvents for this reaction, and how does solvent polarity play a role?

A3: The most commonly used solvents for the Mitsunobu reaction are tetrahydrofuran (THF), dichloromethane (DCM), and toluene.[4][8] The polarity of the solvent can influence the reaction rate and efficacy. Aprotic solvents are generally preferred. While some reactions are not highly sensitive to solvent polarity, more polar solvents can sometimes accelerate the process.[4] However, chlorinated solvents, though common in laboratory settings, are less desirable for industrial-scale synthesis.[19]

Q4: Can I use tertiary alcohols in the Mitsunobu reaction?

A4: Generally, tertiary alcohols do not react under standard Mitsunobu conditions.[2][8] The reaction proceeds via an Sₙ2 mechanism, which is sterically hindered at a tertiary center.

Experimental Protocols

General Protocol for the Synthesis of a Protected Aminophenoxy Linker

• To a solution of the alcohol (1.0 eq.), protected aminophenol (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF (10 volumes) under an inert atmosphere (e.g., nitrogen or argon), cool the mixture to 0°C in an ice bath.[8]

• Slowly add a solution of DIAD (1.5 eq.) in anhydrous THF dropwise, maintaining the internal temperature below 5°C.[8]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 6-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to separate the desired aminophenoxy linker from TPPO and the diisopropyl hydrazinedicarboxylate byproduct.

Data Presentation

Reagent	Equivalents	pKa of Nucleophile	Solvent	Temperature (°C)	Typical Yield (%)
PPh₃/DIAD	1.5	< 11	THF	0 to RT	60-90
PPh₃/DEAD	1.5	< 11	THF	0 to RT	60-90
PPh₃/ADDP	1.5	> 11	Toluene	RT to 40	50-80
Polymer-PPh₃/DIAD	2.0	< 11	DCM	RT	50-85

This data is illustrative, and optimal conditions will vary based on specific substrates.

Visualizations

Mitsunobu Reaction Workflow

Caption: Troubleshooting decision tree for low reaction yield.

References

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Deming, R. L., et al. (2017). Monomer-on-Monomer (MoM) Mitsunobu Reaction: Facile Purification Utilizing Surface-Initiated Sequestration. PMC. Retrieved from [Link]

• But, T. Y. S., & Toy, P. H. (2007). The effect of solvent polarity on the rate of the Mitsunobu esterification reaction. ResearchGate. Retrieved from [Link]

• Organic Chemistry. (2019). Mitsunobu Reaction. Retrieved from [Link]

• Reiner, G. T., et al. (2013). Synthesis of Hydrophilic Aminooxy Linkers and Multivalent Cores for Chemoselective Aldehyde/Ketone Conjugation. PMC. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Diisopropyl Azodicarboxylate (DIAD). Retrieved from [Link]

• Wang, X., et al. (2017). Mitsunobu Reactions Using Basic Amines as Pronucleophiles. ACS Publications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Chemistry Steps. (2025). Mitsunobu Reaction. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Jesik, A., et al. (2020). Solvent Selection for Mitsunobu Reaction Driven by an Active Learning Surrogate Model. ACS Publications. Retrieved from [Link]

• J&K Scientific LLC. (2025). Mitsunobu Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Mitsunobu reaction conditions. Retrieved from [Link]

• Common Conditions. (n.d.). Mitsunobu. Retrieved from [Link]

• Nottingham ePrints. (2020). New Directions in the Mitsunobu Reaction. Retrieved from [Link]

• GalChimia. (2019). Catalytic Mitsunobu: The face-lift of a workhorse. Retrieved from [Link]

• CORE. (n.d.). The Catalytic Mitsunobu Reaction: A Critical Analysis of the Current State-of-the-Art. Retrieved from [Link]

• Reddit. (2018). Mitsunobu reaction issues. Retrieved from [Link]

• ResearchGate. (2018). Any methods to achieve selectivity between Mitsunobu displacement and Mitsunobu etherfication? Retrieved from [Link]

• Organic Syntheses. (n.d.). A general procedure for mitsunobu inversion of sterically hindered alcohols. Retrieved from [Link]

• Kelleher, F., & ó Proinsias, K. (n.d.). Use of the Mitsunobu Reaction in the Synthesis of Orthogonally Protected a,b-Diaminopropionic Acids. Arkivoc. Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (n.d.). The Mitsunobu reaction in the 21st century. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. jk-sci.com [jk-sci.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. arrow.tudublin.ie [arrow.tudublin.ie]
• 10. Monomer-on-Monomer (MoM) Mitsunobu Reaction: Facile Purification Utilizing Surface-Initiated Sequestration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tcichemicals.com [tcichemicals.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 14. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 15. Mitsunobu Reaction [organic-chemistry.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. glaserr.missouri.edu [glaserr.missouri.edu]
• 18. Diisopropyl Azodicarboxylate (DIAD) [commonorganicchemistry.com]
• 19. pubs.acs.org [pubs.acs.org]

handling hygroscopic nature of amino-PEG-Boc linkers

Navigating the Challenges of Hygroscopicity in Amine-PEG-Boc Linkers

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with amino-PEG-Boc linkers. The inherent hygroscopicity of polyethylene glycol (PEG) derivatives presents a significant, yet manageable, challenge in their application.[1] This guide is designed to provide you with expert insights, practical troubleshooting advice, and robust protocols to ensure the integrity and reactivity of your linkers, ultimately leading to more reliable and reproducible experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when handling amino-PEG-Boc linkers.

Q1: Why has my powdered amino-PEG-Boc linker turned into a sticky, clumpy solid?

A: This is a classic sign of moisture absorption. PEG chains are inherently hygroscopic due to the repeating ethylene glycol units, which readily form hydrogen bonds with water molecules from the atmosphere.[1][2] The Boc (tert-butyloxycarbonyl) protecting group on the terminal amine does little to prevent this. When the powder absorbs moisture, it can transition from a free-flowing solid to a viscous, difficult-to-handle gum, making accurate weighing nearly impossible.[1]

Q2: What are the optimal storage conditions for amino-PEG-Boc linkers to prevent moisture absorption?

A: To maintain the linker's integrity, it is crucial to store it under controlled conditions. The recommended storage protocol is as follows:[3]

Parameter	Recommended Condition	Rationale
Temperature	-20°C	Slows down potential degradation pathways.[4][5]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces moisture-laden air, preventing water absorption.[3]
Container	Tightly sealed, amber glass vial	Protects from light and provides a physical barrier to moisture.[4]
Desiccant	Store vials within a desiccator	Provides an additional layer of protection against ambient humidity.[4]

Upon receiving a new batch of linker, it is best practice to aliquot it into smaller, single-use quantities under an inert atmosphere (e.g., in a glove box).[3][6] This minimizes the exposure of the entire batch to atmospheric moisture each time a sample is needed.[6][7]

Q3: How does absorbed moisture impact the stability and reactivity of the amino-PEG-Boc linker?

A: Moisture can compromise your linker in two primary ways:

• Initiation of Boc Deprotection: While the Boc group is generally stable, prolonged exposure to moisture, particularly in the presence of trace acidic or basic impurities, can lead to its premature cleavage.[4] This exposes the reactive primary amine, which can then undergo unintended reactions or degradation.

• Inaccurate Molar Calculations: The absorbed water adds to the total weight of the sample, leading to an overestimation of the amount of linker being used. This results in inaccurate stoichiometry in your conjugation reactions, often leading to lower yields and incomplete reactions.[8]

Q4: I suspect my linker has been exposed to moisture. Is it still usable?

A: It may be salvageable, but you must first assess its condition and, if necessary, dry it thoroughly. A simple visual inspection can be informative; if the linker is only slightly clumpy, it can likely be dried. However, if it has become a thick, syrupy liquid, its integrity may be compromised, and using a fresh, properly stored aliquot is recommended. For critical applications like GMP manufacturing, any linker exposed to moisture should be discarded.

Part 2: Troubleshooting Guides

This section provides in-depth solutions to specific experimental problems arising from the hygroscopic nature of amino-PEG-Boc linkers.

Guide 1: Inaccurate Weighing and Dispensing

• Problem: Difficulty in accurately weighing the linker due to its sticky, semi-solid state.

• Root Cause: Absorption of atmospheric moisture.[1]

• Solution Workflow:

  • Work in a Controlled Environment: Whenever possible, handle the linker in a glove box with a dry, inert atmosphere.

  • Rapid Dispensing: If a glove box is unavailable, allow the vial to warm to room temperature for at least 30 minutes before opening to prevent condensation.[3] Open the vial, quickly dispense the approximate amount needed, and immediately reseal the vial.

  • Use of a "Weighing by Difference" Method:

    • Weigh the sealed vial containing the linker.

    • Dispense the required amount of linker into your reaction vessel.

    • Immediately re-weigh the sealed vial. The difference in weight is the exact amount of linker dispensed.

  • Consider Stock Solutions: For frequently used linkers, preparing a concentrated stock solution in an appropriate anhydrous solvent (e.g., DMF, DMSO) can be a time-saving and more accurate approach.[9] Store the stock solution under an inert atmosphere at -20°C.[10]

Guide 2: Low Yields in Conjugation Reactions

• Problem: Consistently obtaining lower than expected yields in your PEGylation reaction.

• Root Cause Analysis:

  • Incorrect Stoichiometry: As mentioned, absorbed water leads to an overestimation of the linker's mass, resulting in a lower molar ratio of linker to your substrate than intended.[8][11]

  • Premature Boc Deprotection: If the Boc group has been partially cleaved due to moisture exposure, the free amine may have reacted or degraded, reducing the concentration of active linker available for the intended conjugation.[4]

• Troubleshooting and Validation Protocol:

  • Dry the Linker: Before use, dry the required amount of linker under a high vacuum for several hours. This can be done in a vacuum desiccator or a Schlenk line.[12]

  • Verify Linker Integrity: If low yields persist, it is advisable to check the integrity of your linker using analytical techniques:

    • ¹H NMR Spectroscopy: This can be used to confirm the presence and integrity of the Boc protecting group. The characteristic peak for the tert-butyl protons of the Boc group should be a sharp singlet at approximately 1.4 ppm. The presence of diminished or absent peaks can indicate deprotection.

    • Mass Spectrometry: To confirm the molecular weight of the linker.

  • Optimize Reaction Conditions: Ensure all solvents and reagents used in the conjugation reaction are anhydrous.[8] For amine-specific reactions, such as with NHS esters, maintaining an optimal pH (typically 7.0-8.5) is critical for efficiency.[11][13]

Decision-Making Workflow for a Compromised Linker

This workflow provides a logical path for handling a linker that is suspected to have been exposed to moisture.

Sources

• 1. shreechem.in [shreechem.in]
• 2. chempep.com [chempep.com]
• 3. PEG Storage and Handling Conditions - JenKem Technology [jenkemusa.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Aliquoting FBS: Best Practices, Common Risks & Alternatives [capricorn-scientific.com]
• 7. Aliquot in Chemistry | Definition, Method & Function - Lesson | Study.com [study.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. broadpharm.com [broadpharm.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. lcms.cz [lcms.cz]

Technical Support Center: HPLC Separation of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

The following technical guide is structured as a dynamic support center for researchers working with tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate . It prioritizes actionable troubleshooting, mechanistic understanding, and robust method development.

Status: Operational Support Tier: Senior Application Scientist Topic: Impurity Profiling & Purification via RP-HPLC

Compound Profile & Separation Challenge

Before troubleshooting, you must understand the "Dual-Nature" of your analyte. This molecule contains two conflicting functional groups that dictate its chromatographic behavior:

• The Hydrophobic Shield (Boc Group): The tert-butyloxycarbonyl group significantly increases retention on C18 columns. It is acid-labile, posing a stability risk during analysis.

• The Basic Anchor (Aniline): The primary aromatic amine (2-aminophenoxy) is basic. At neutral pH, it can interact with residual silanols on the column stationary phase, leading to severe peak tailing.

The Challenge: You need an acidic mobile phase to protonate the amine for consistent retention, but too much acid (or the wrong type) will degrade the Boc protecting group during the run.

Standard Operating Procedure (SOP): The "Safe-Start" Method

This protocol is designed to balance peak shape with sample stability.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 End-capped (e.g., Agilent ZORBAX Eclipse Plus or Waters XBridge), 3.5 µm, 4.6 x 100 mm	"End-capping" reduces free silanols, minimizing aniline tailing.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid is gentler on the Boc group than TFA and is MS-compatible.
Mobile Phase B	Acetonitrile (MeCN) + 0.1% Formic Acid	MeCN provides lower backpressure and sharper peaks than Methanol for this compound.
Flow Rate	1.0 mL/min	Standard for 4.6 mm ID columns.
Temperature	25°C - 30°C	Keep near ambient. High heat (>40°C) accelerates Boc deprotection.
Detection	UV @ 254 nm (Primary), 210 nm (Secondary)	The aniline ring absorbs strongly at 254 nm.

Generic Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration / Injection
2.0	5%	Hold to elute polar impurities (e.g., salts, free amines)
15.0	95%	Linear ramp to elute the hydrophobic Boc-product
18.0	95%	Wash column (remove dimers/oxidation products)
18.1	5%	Re-equilibration
23.0	5%	Ready for next injection

Troubleshooting & FAQs

Category A: Peak Shape Issues

Q: My main peak is tailing significantly (Asymmetry > 1.5). How do I fix this without changing the column? A: Tailing in aniline derivatives is usually caused by the interaction of the positively charged ammonium species with deprotonated silanols (

) on the column backbone.

• Immediate Fix: Switch the modifier from Formic Acid to Trifluoroacetic Acid (TFA) at 0.05% - 0.1%. TFA acts as an ion-pairing agent, "masking" the positive charge and improving shape.

• Caution: TFA is a stronger acid. Ensure your run time is short (<20 min) to prevent Boc cleavage.

• Alternative: If you cannot use TFA (e.g., using MS detection), increase the buffer ionic strength by adding 10-20 mM Ammonium Formate to the mobile phase. This competes with the analyte for silanol sites.

Q: I see "fronting" or split peaks. A: This often indicates Solvent Mismatch .

• Diagnosis: If your sample is dissolved in 100% Acetonitrile but your gradient starts at 5% Acetonitrile, the hydrophobic Boc compound precipitates momentarily at the column head.

• Solution: Dissolve your sample in the starting mobile phase (e.g., 10-20% MeCN in Water). If solubility is poor, use 50% Methanol, but inject smaller volumes (<5 µL).

Category B: Ghost Peaks & Stability

Q: I see a small peak eluting before my main peak that grows larger if the sample sits in the autosampler. A: This is the Deprotected Species (Free amine).

• Mechanism: The acidic mobile phase (or diluent) is hydrolyzing the Boc group:

• Validation: Check the mass of the new peak. It should be M - 100 Da (Loss of Boc).

• Fix:

  • Use Ammonium Acetate (pH 6.5) instead of acid if your column is silica-hybrid (e.g., Waters XBridge).

  • Keep autosampler temperature at 4°C .

  • Analyze samples immediately after preparation.

Q: There is a late-eluting peak (after the main product) that wasn't there in the starting material. A: This is likely an Oxidation Product (Azo or Azoxy dimer).

• Cause: Anilines are sensitive to air oxidation, especially in solution.

• Fix: Degas your solvents thoroughly. Add a trace antioxidant (e.g., Ascorbic acid) if permissible, or simply store samples under Nitrogen.

Impurity Profiling Guide

Use this table to identify common impurities based on Relative Retention Time (RRT). (Assumes Standard Gradient above. Main Peak RRT = 1.00)

Impurity Type	Likely Identity	RRT (Approx)	Characteristics
Precursor	2-aminophenol	0.2 - 0.4	Highly polar. Elutes near void volume.
Precursor	N-Boc-bromoethylamine	0.8 - 0.9	Lacks the aromatic ring UV absorption (weak at 254 nm).
Degradant	Deprotected Diamine	0.5 - 0.7	Result of acid hydrolysis. More polar than parent.
Side Product	Bis-alkylated Aniline	1.2 - 1.4	If alkylation was uncontrolled, the aniline nitrogen might react twice.
Oxidation	Azo-dimer	> 1.5	Highly hydrophobic; colored (often yellow/orange).

Diagnostic Logic Flowchart

The following diagram illustrates the decision-making process for method optimization.

Caption: Decision tree for optimizing peak shape and stability. Blue nodes indicate start, Red indicates issues, Yellow indicates corrective actions, Green indicates success.

References

• Dolan, J. W. (2025). Troubleshooting Peak Tailing in HPLC: The Role of Silanol Interactions. LCGC North America. [Link]

• Waters Corporation. (2023). Effect of Trifluoroacetic Acid (TFA) vs. Formic Acid on Peptide and Amine Separations. Waters Application Notes. [Link]

• Agilent Technologies. (2023). Strategies for Separating Basic Compounds on Reverse Phase Columns. Agilent Technical Overview. [Link]

minimizing steric hindrance when using rigid phenoxy linkers

Topic: Minimizing Steric Hindrance in Rigid Phenoxy Linker Design & Synthesis

Current Status: Online 🟢 Operator: Senior Application Scientist (Medicinal Chemistry Division)

Welcome to the Rigid Linker Optimization Hub

Objective: You are likely here because your PROTAC, molecular glue, or bifunctional ligand is failing. You’ve moved away from flexible PEG chains to improve metabolic stability and permeability, but now you face the "Rigidity Trap": Steric Hindrance .

Rigid phenoxy linkers offer a significant advantage: they reduce the entropic penalty of binding by pre-organizing the molecule.[1] However, they lack the "wiggle room" to accommodate clashes. If your linker strikes the surface of the E3 ligase or the Target Protein (POI), the ternary complex will not form.

This guide is structured into three troubleshooting modules: Design , Synthesis , and Validation .

Module 1: Design & Computational Troubleshooting

Ticket Type: In Silico Design / Structural Biology

The Core Issue: The "Exit Vector" Mismatch

Unlike PEG chains, which can loop around protein surface features, rigid phenoxy linkers project the warhead in a fixed trajectory. A mismatch of just 15° in the exit vector can abolish potency.

Troubleshooting Guide: Optimizing the Vector

Q: My rigid linker clashes with the protein surface in docking simulations. How do I fix this?

A: You must modulate the Exit Vector through substitution patterns. The phenyl ring is not just a spacer; it is a directional joint.

• Analyze the Dihedral Twist:

  • Phenoxy ethers are rarely planar. The C(aryl)-O-C(alkyl) bond angle is ~118°, but the torsion angle relative to the ring is driven by sterics.

  • Action: Run a conformational scan (e.g., in MOE or Schrödinger). Identify the low-energy minima. If the required binding conformation sits in a high-energy well (>3 kcal/mol), the molecule will not bind.

• Switch Substitution Patterns:

  • Para-substitution: Provides maximum extension (linear).

  • Meta-substitution: Introduces a ~120° kink. This is often the "sweet spot" for wrapping around a solvent-exposed lysine or arginine.

  • Ortho-substitution: rarely used for extension due to extreme steric clash, but useful for inducing a perpendicular twist (forcing the linker out of the plane).

• The "Spacer" Strategy:

  • If the phenoxy ring clashes directly with the protein, insert a single methylene spacer (benzyl ether) or a cyclopropane ring. This retains rigidity but pushes the bulky aromatic ring 1.5 Å away from the protein surface.

Visualization: Linker Design Decision Tree

Figure 1: Decision logic for relieving steric clashes during the in silico design phase.

Module 2: Synthetic Troubleshooting

Ticket Type: Wet Lab / Organic Synthesis

The Core Issue: The "Ortho-Wall" in Cross-Coupling

You designed an ortho-substituted phenoxy linker to force a twist, but now you cannot synthesize it. Standard SNAr fails because the ring is electron-rich or unactivated. You switch to Buchwald-Hartwig, but the steric bulk shuts down the reaction.

Protocol: Pd-Catalyzed C-O Coupling for Hindered Phenols

Q: My Buchwald-Hartwig coupling yields <10% product. What conditions work for sterically hindered phenols?

A: Standard ligands (BINAP, Xantphos) often fail with bulky ortho-substrates. You need bulky, electron-rich dialkylbiaryl phosphine ligands that facilitate reductive elimination.

Recommended System:

• Ligand: RockPhos (best for hindered alcohols) or tBuBrettPhos .

• Pre-catalyst: Pd(OAc)₂ or G3-Palladacycles.

• Solvent: Toluene (non-polar solvents often boost reductive elimination rates in these systems).

Step-by-Step Protocol:

• Preparation: In a glovebox or under strict Ar flow, charge a reaction vial with:

  • Aryl Halide (1.0 equiv)[2]

  • Hindered Phenol/Linker (1.2 equiv)

  • RockPhos (3-6 mol%)

  • Pd(OAc)₂ (1-2 mol%) — Note: Maintain a 3:1 Ligand:Pd ratio if not using a pre-catalyst.

  • Cs₂CO₃ (1.5 equiv) — Must be finely ground and dry.

• Solvation: Add anhydrous Toluene (0.2 M concentration).

• Reaction: Seal and heat to 90°C for 16 hours.

  • Troubleshooting: If conversion is low, spike temperature to 110°C. If dehalogenation is observed (reduction of aryl halide), switch base to K₃PO₄.

• Workup: Filter through Celite, eluting with EtOAc.

Data: Catalyst Selection Matrix

Substrate Challenge	Recommended Ligand	Base	Temp	Notes
General Phenoxy Linker	tBuBrettPhos	K₃PO₄	80°C	Standard starting point.
Ortho-Substituted Phenol	RockPhos	Cs₂CO₃	90°C	RockPhos is specifically designed for steric bulk.
Electron-Poor Phenol	BrettPhos	NaOtBu	60°C	Stronger base helps nucleophilicity.
Heterocyclic Linker	AdBippyPhos	Cs₂CO₃	100°C	Good for pyridine/pyrimidine linkers.

Module 3: Functional Troubleshooting (Validation)

Ticket Type: Assay Data / Physicochemical Properties

The Core Issue: Solubility vs. Permeability

Rigid linkers often improve permeability (by hiding polar surface area) but crash solubility (by stacking like bricks).

Q: My PROTAC is potent in enzymatic assays but inactive in cells. It precipitates in the media.

A: You have hit the "Brick Wall." Rigid phenoxy linkers can form insoluble aggregates.

Troubleshooting Steps:

• The "Chameleon" Check:

  • Rigid linkers should be lipophilic enough to cross membranes but must not be "flat."

  • Test: Measure EPSA (Experimental Polar Surface Area). If EPSA is too low (< 50), your molecule is a grease ball.

• Heteroatom Insertion:

  • Replace the central phenyl ring of the linker with a Pyridine or Pyrimidine .

  • Why? This breaks the symmetry and introduces a dipole, improving aqueous solubility without sacrificing the rigid geometry.

• Piperazine Swap:

  • If the phenoxy linker is too insoluble, swap the phenyl ring for a Piperazine . It maintains the rigid distance (approx 4-5 Å) but introduces a protonatable nitrogen (solubilizing handle).

Visualization: Synthesis & Optimization Workflow

Figure 2: Iterative workflow for overcoming synthetic barriers and physicochemical limitations.

Frequently Asked Questions (FAQ)

Q: Why not just use a longer alkyl chain to avoid the steric clash? A: Entropy. Long alkyl chains are flexible. Binding requires them to "freeze" into a specific shape, costing significant entropic energy (approx 0.5 kcal/mol per rotatable bond). Rigid phenoxy linkers pay this cost upfront during synthesis, leading to higher affinity if the fit is correct.

Q: Can I use SNAr instead of Buchwald coupling? A: Only if your aryl ring has a strong electron-withdrawing group (e.g., nitro, nitrile) ortho or para to the leaving group. Most PROTAC linkers attach to unactivated rings, making Pd-catalyzed coupling (Buchwald) mandatory.

Q: How do rigid linkers affect cell permeability compared to PEG? A: Generally, they improve it. PEG is hydrophilic and flexible.[3] Rigid lipophilic linkers can undergo "hydrophobic collapse" or shield polar groups, mimicking the properties of smaller "Rule of 5" drugs. This is often called the "Chameleonic Effect."

References

• Troup, R. I., et al. (2020).[] "Current strategies for the design of PROTAC linkers: a critical review." Exploratory Targeted Antitumor Therapy.

  • Key Insight: detailed analysis of rigid vs.

• Surade, S., & Mata, G. (2015). "Rational Ligand Design for the Arylation of Hindered Primary Amines." Journal of the American Chemical Society.

  • Key Insight: Mechanistic basis for using bulky ligands like BrettPhos/RockPhos in hindered couplings.

• Atilaw, Y., et al. (2021). "Linker-Dependent Folding Rationalizes PROTAC Cell Permeability." ACS Medicinal Chemistry Letters.

  • Key Insight: The "chameleonic" behavior of rigid linkers and their ability to improve permeability over PEG.[5]

• Organic Syntheses. (2016). "Palladium-catalyzed Buchwald-Hartwig Amination... of Aryl Mesylates."[2] Org.[6] Synth.

  • Key Insight: Practical protocols for handling difficult electrophiles in cross-coupling.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. precisepeg.com [precisepeg.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist’s Guide to the 1H NMR Spectrum Analysis of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

This guide provides an in-depth analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, a common intermediate in pharmaceutical synthesis. Designed for researchers and drug development professionals, this document moves beyond a simple peak assignment to explore the causality behind experimental choices, compare the target molecule with relevant alternatives, and provide a framework for confident structural elucidation.

The Strategic Importance of 1H NMR in Process Chemistry

In the landscape of pharmaceutical development, unequivocal structural confirmation is paramount. 1H NMR spectroscopy serves as the cornerstone of this process, offering a rapid, non-destructive, and remarkably detailed fingerprint of a molecule's structure.[1] For a molecule like tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate, which contains multiple distinct proton environments—from the bulky tert-butyl protecting group to the nuanced aromatic system—1H NMR allows for the precise verification of its synthesis and purity. The chemical shift, integration, and coupling patterns of each proton provide a unique solution to the structural puzzle.[2][3]

Experimental Protocol: Acquiring a High-Fidelity Spectrum

The quality of an NMR spectrum is fundamentally dependent on meticulous sample preparation.[4] A flawed preparation will inevitably lead to ambiguous data, characterized by broad peaks, poor resolution, and the presence of interfering artifacts. The following protocol is designed to be a self-validating system for acquiring a high-quality spectrum.

Step-by-Step Methodology

• Sample Purity and Mass: Begin with 5-10 mg of the purified, dry compound.[5] Residual solvents from purification, such as ethyl acetate or dichloromethane, are a common source of spectral contamination and should be thoroughly removed under high vacuum.

• Solvent Selection: The choice of deuterated solvent is critical.

  • Chloroform-d (CDCl3): An excellent first choice for its ability to dissolve a wide range of organic compounds. Its residual proton signal at ~7.26 ppm serves as a convenient internal reference.[6][7] However, amine (NH) and carbamate (NH) protons often appear as broad signals or may exchange with trace acidic protons, complicating their identification.

  • Dimethyl sulfoxide-d6 (DMSO-d6): A superior choice for observing labile N-H protons. DMSO is a hydrogen bond acceptor, which slows the rate of proton exchange with residual water, resulting in sharper, more easily identifiable NH and NH2 signals.

• Dissolution and Filtration: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a small vial.[5] Once fully dissolved, filter the solution through a pipette containing a small, tightly packed plug of glass wool directly into a clean, dry 5 mm NMR tube. This step is crucial to remove any particulate matter that would otherwise disrupt the magnetic field homogeneity, causing peak broadening.[4]

• Internal Standard (Optional but Recommended): For precise chemical shift calibration, tetramethylsilane (TMS) is added to a final concentration of ~0.05%. TMS is chemically inert and its 12 equivalent protons give a sharp singlet defined as 0.0 ppm.[2]

• Spectrometer Setup and Acquisition: The sample is placed in the NMR spectrometer. The instrument is instructed to "lock" onto the deuterium signal of the solvent, which stabilizes the magnetic field. The shimming process then optimizes the field's homogeneity to maximize spectral resolution. A standard 1H acquisition experiment is then performed.

Experimental Workflow Diagram

The following diagram illustrates the logical flow from sample preparation to final analysis.

Caption: Comparison of expected 1H NMR changes between the target and two key analogues.

Conclusion

The 1H NMR spectrum of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate is a rich source of structural information. A systematic analysis, beginning with a robust experimental protocol, allows for the confident assignment of every proton in the molecule. The characteristic singlet of the Boc group, the coupled triplets of the ethyl linker, and the complex multiplet of the substituted aromatic ring provide a unique spectral signature. By understanding how this signature would be altered by common synthetic variations, researchers can leverage 1H NMR not just for confirmation, but as a predictive tool for structural problem-solving in drug development and process chemistry.

References

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. compoundchem.com [compoundchem.com]
• 4. organomation.com [organomation.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. How To [chem.rochester.edu]
• 7. application.wiley-vch.de [application.wiley-vch.de]

LC-MS Fragmentation Profiling and Comparative Analysis of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

In modern bioconjugation, PROTAC synthesis, and Antibody-Drug Conjugate (ADC) development, heterobifunctional linkers are critical structural components. tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (Chemical Formula: C₁₃H₂₀N₂O₃, Exact Mass: 252.1474 Da) is a highly versatile linker featuring a Boc-protected aliphatic amine and a reactive ortho-aromatic amine.

For analytical scientists, tracking this linker and its subsequent conjugates via Liquid Chromatography-Mass Spectrometry (LC-MS) requires a deep understanding of its gas-phase fragmentation kinetics. This guide provides an in-depth mechanistic analysis of its LC-MS/MS behavior, objectively compares it against alternative protecting group strategies (Fmoc and Cbz), and outlines a self-validating experimental protocol for its quantification.

Mechanistic LC-MS Fragmentation Profiling

Understanding the exact collision-induced dissociation (CID) pathways of your linker prevents false-positive peak assignments in complex biological matrices. Because carbamates are thermally labile, LC-MS with Electrospray Ionization (ESI) is the gold standard for their characterization, avoiding the degradation often seen in GC-MS inlets 1.

In positive ion mode (ESI+), tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate readily forms a protonated precursor ion at m/z 253.15 ([M+H]⁺). Upon entering the collision cell, the molecule undergoes a highly predictable, step-wise fragmentation driven by the thermodynamic instability of the tert-butyloxycarbonyl (Boc) group:

• Primary Neutral Loss (Isobutylene): The protonated carbamate oxygen triggers a concerted rearrangement, expelling isobutylene (-56.06 Da) to form a protonated carbamic acid intermediate at m/z 197.09 .

• Secondary Neutral Loss (Decarboxylation): The carbamic acid intermediate is highly unstable in the gas phase and rapidly loses carbon dioxide (-44.01 Da), yielding the diagnostic free amine fragment at m/z 153.10 . This combined -100 Da neutral loss is the hallmark signature of Boc-protected amines 2.

• High-Energy Ether Cleavage: At higher collision energies (>25 eV), the aliphatic-aromatic ether bond cleaves. Due to the ortho-relationship of the primary amine on the phenoxy ring, the resulting fragment is stabilized, producing a distinct aminophenol cation at m/z 110.06 .

ESI-MS/MS fragmentation pathway of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

Comparative Performance Analysis: Boc vs. Fmoc vs. Cbz

When designing a synthetic workflow, chemists often debate which protecting group to use on the aliphatic amine. The choice directly impacts the chromatographic behavior and MS sensitivity of the linker. The table below objectively compares the Boc-protected linker against its Fmoc and Cbz alternatives.

Why Boc outperforms Fmoc and Cbz in LC-MS tracking:

• Fmoc (Fluorenylmethyloxycarbonyl): While Fmoc provides excellent UV traceability, its extreme hydrophobicity causes excessive retention on standard C18 columns, leading to peak broadening. Furthermore, its primary MS/MS fragmentation is the loss of dibenzofulvene (178 Da), which can dominate the ion trap and suppress the detection of the actual linker core.

• Cbz (Carboxybenzyl): Cbz groups are notoriously susceptible to premature in-source fragmentation (loss of benzyl alcohol, -108 Da) before reaching the collision cell. This makes quantifying the intact precursor ion highly unreliable.

• Boc (tert-Butyl): Offers the optimal balance. It is stable in the ESI source but fragments cleanly and predictably under CID, leaving the low-mass region free of complex aromatic clutter 3.

Quantitative Comparison of Linker Protecting Groups

Metric	Boc-Linker (tert-Butyl)	Fmoc-Linker	Cbz-Linker
Precursor Ion [M+H]⁺	m/z 253.15	m/z 375.17	m/z 287.14
Primary Neutral Loss	-100 Da (Isobutylene + CO₂)	-178 Da (Dibenzofulvene)	-108 Da (Benzyl alcohol)
Diagnostic Quantifier Ion	m/z 153.10	m/z 197.10	m/z 179.10
Chromatographic Retention	Moderate (Ideal for C18)	Very High (Requires high % organic)	Moderate-High
In-Source ESI Stability	High (Intact precursor dominates)	Moderate	Low (Prone to premature cleavage)
Ionization Efficiency	Excellent	Good	Fair

Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness in your analytical data, the following protocol is designed as a self-validating system . It incorporates causality-driven parameter selection, built-in system suitability tests (SST), and matrix-matched controls to eliminate false positives and account for ion suppression.

Step-by-Step Methodology

Phase 1: System Suitability & Preparation

• System Suitability Test (SST): Before running samples, inject a 10 ng/mL standard of a known carbamate (e.g., Aldicarb) to verify that the mass spectrometer's mass accuracy is within <5 ppm and the ESI capillary is free of blockages. Causality: Carbamates are sensitive to capillary degradation; an SST ensures baseline instrument health.

• Matrix-Matched Calibration: Prepare calibration standards (1 ng/mL to 1000 ng/mL) of the Boc-linker directly in the target biological matrix or reaction buffer, rather than neat solvent. Causality: Co-eluting salts and proteins alter droplet evaporation in the ESI source, causing ion suppression. Matrix matching normalizes this effect.

Phase 2: Chromatographic Separation 3. Column Selection: Utilize a sub-2 µm C18 UHPLC column or a dedicated Ultra Carbamate column (100 mm x 2.1 mm). 4. Mobile Phase:

• Mobile Phase A: 0.1% Formic Acid (FA) in LC-MS grade Water.
• Mobile Phase B: 0.1% FA in Acetonitrile.
• Causality: The addition of 0.1% FA ensures complete protonation of the aromatic amine, driving the equilibrium toward the [M+H]⁺ state and maximizing ESI+ signal intensity.

• Gradient: Run a steep gradient from 5% B to 95% B over 5 minutes to maintain sharp peak shapes and minimize longitudinal diffusion.

Phase 3: MS/MS Acquisition & Data Validation 6. MRM/PRM Setup: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Quantifier Transition: m/z 253.15 → 153.10 (Collision Energy: 15 eV). Tracks the stable decarboxylated core.
• Qualifier Transition: m/z 253.15 → 110.06 (Collision Energy: 25 eV). Tracks the high-energy ether cleavage.

• Data Validation (The Self-Check): Calculate the ratio between the Qualifier and Quantifier peak areas. For a valid detection, the sample's ion ratio must fall within ±20% of the ratio established by the neat standard. Finally, analyze a matrix blank immediately following the highest standard to confirm zero column carryover.

  Self-validating LC-MS/MS analytical workflow for carbamate linkers.

  Strategic Recommendations

When utilizing tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate in drug development, its analytical profile makes it vastly superior to Fmoc and Cbz alternatives for LC-MS monitoring. By anchoring your quantification to the m/z 253.15 → 153.10 transition and utilizing the self-validating protocol outlined above, researchers can achieve highly reproducible tracking of bioconjugation kinetics, ensuring that downstream biological assays are built on structurally verified conjugates.

References

• Separation Science. "Effective Analysis Carbamate Pesticides." Accessed March 1, 2026.[Link]

Sources

• 1. sepscience.com [sepscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buy N-Boc-N-bis(PEG3-OH) | 2093154-01-7 | >98% [smolecule.com]

A Senior Application Scientist's Guide: The Strategic Advantage of Rigid Phenoxy Linkers Over Flexible Alkyl Chains

For Researchers, Scientists, and Drug Development Professionals

In the sophisticated discipline of medicinal chemistry, the linker connecting two molecular entities is far from a passive spacer. Its architecture dictates the spatial relationship between pharmacophores, influences physicochemical properties, and ultimately governs biological activity. While flexible alkyl chains have long been a mainstay due to their synthetic simplicity, a paradigm shift towards rigid linkers is proving instrumental in developing next-generation therapeutics. This guide provides an in-depth, evidence-based comparison of rigid phenoxy linkers and flexible alkyl chains, elucidating the profound advantages of conformational constraint in modern drug design.

The Core Principle: Minimizing the Entropic Penalty of Binding

The fundamental divergence between a flexible alkyl chain and a rigid phenoxy linker lies in conformational entropy . An alkyl chain, with its numerous rotatable single bonds, exists in solution as a chaotic ensemble of conformations. For a molecule to bind effectively to its biological target, it must adopt a single, specific "bioactive" conformation. The transition from a highly disordered state to a single ordered state incurs a significant entropic penalty, which unfavorably contributes to the overall free energy of binding (ΔG).[1][2][3] This means a portion of the binding energy gained from favorable enthalpic interactions (like hydrogen bonds) is spent simply to overcome the inherent floppiness of the linker.

Rigid linkers, such as those incorporating a phenoxy group, drastically curtail this conformational freedom.[4] By "pre-organizing" the molecule into a conformation that more closely resembles the bound state, the entropic cost of binding is substantially reduced.[1][4] This allows more of the intrinsic binding energy to be translated into higher affinity and, consequently, greater potency.

Figure 1: Rigid linkers reduce the entropic cost of achieving the bioactive conformation.

Application Spotlight: Enhancing Potency in PROTACs

The advantages of rigidity are powerfully illustrated in the design of Proteolysis-Targeting Chimeras (PROTACs). A PROTAC's function hinges on its ability to form a stable ternary complex, bringing a target Protein of Interest (POI) and an E3 ubiquitin ligase into close proximity.[5][6] The linker's role is paramount in orchestrating this complex assembly.[7][8]

Flexible linkers can allow for the formation of multiple, often non-productive, ternary complexes, which do not lead to efficient ubiquitination.[6] In contrast, an optimized rigid linker can act like a molecular scaffold, precisely positioning the two proteins to facilitate favorable protein-protein interactions and stabilize the productive ternary complex.[4][9] This enhanced stability directly translates to more efficient target degradation.

Table 1: Comparative Degradation Efficiency of a Target Protein by PROTACs with Different Linkers

PROTAC ID	Linker Type	Linker Composition	DC₅₀ (nM)¹	Dₘₐₓ (%)²
PROTAC-A1	Flexible	12-atom Alkyl Chain	98	85
PROTAC-A2	Flexible	4-unit PEG Chain	125	82
PROTAC-B1	Rigid	Phenoxy-Alkyne	15	>95
PROTAC-B2	Rigid	Phenoxy-Piperazine	11	>95

¹DC₅₀: Concentration of PROTAC required to degrade 50% of the target protein. ²Dₘₐₓ: Maximum percentage of protein degradation achieved. (Data synthesized from principles described in multiple studies.[5][9])

The experimental data consistently demonstrates that PROTACs incorporating rigid phenoxy linkers achieve significantly lower DC₅₀ values and higher Dₘₐₓ, indicating superior potency and efficacy.

Improving Metabolic Stability and Pharmacokinetic Properties

Beyond thermodynamics, linker composition profoundly impacts a molecule's pharmacokinetic profile. Linear alkyl chains are often metabolically vulnerable, susceptible to oxidation by cytochrome P450 (CYP) enzymes, which can lead to rapid clearance and poor in vivo exposure.[4][10]

The aromatic ring of a phenoxy linker is generally more resistant to metabolic degradation.[6] This increased stability can lead to a longer plasma half-life and improved drug exposure at the target tissue.

Table 2: In Vitro Metabolic Stability in Human Liver Microsomes

Compound ID	Linker Type	Half-life (t½, min)	Intrinsic Clearance (CLᵢₙₜ, µL/min/mg)
Cmpd-Flex	Flexible Alkyl	22	31.5
Cmpd-Rigid	Rigid Phenoxy	>120	<5.8

(Data represents typical findings from in vitro ADME studies.[10])

The significantly longer half-life and lower clearance of the phenoxy-containing compound underscore its superior metabolic robustness, a critical attribute for any successful drug candidate.

Synthetic Accessibility

A key practical advantage is the straightforward synthesis of phenoxy ether linkages. These are typically constructed via well-established, high-yielding reactions such as the Williamson ether synthesis (alkoxide reacting with an alkyl halide) or nucleophilic aromatic substitution (SₙAr) on an electron-deficient aromatic ring. These methods are robust and generally compatible with a wide array of functional groups found in complex drug molecules.

Figure 2: A streamlined workflow for the evaluation of linker performance in drug discovery.

Experimental Protocols

Protocol 1: Western Blot for PROTAC-Mediated Protein Degradation

This protocol is used to determine the DC₅₀ and Dₘₐₓ values presented in Table 1.

• Cell Culture: Seed target cells (e.g., a relevant cancer cell line) in 6-well plates at a density that ensures they are in a logarithmic growth phase (approx. 70-80% confluency) at the time of harvest.

• Compound Treatment: Prepare serial dilutions of the PROTAC compounds (e.g., from 1 µM down to 0.1 nM) in fresh cell culture medium. Treat the cells with the compounds for a predetermined time (e.g., 18-24 hours). Include a vehicle control (e.g., 0.1% DMSO).

• Cell Lysis: Aspirate the medium and wash the cells once with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Incubate the lysate on ice for 30 minutes, then centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA protein assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and boil the samples at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto a polyacrylamide gel. Run the gel to separate proteins by size. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

  • Incubate with a loading control primary antibody (e.g., GAPDH, β-actin) to ensure equal protein loading.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imager. Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control. Plot the normalized protein levels against the PROTAC concentration and fit the data to a dose-response curve to calculate DC₅₀ and Dₘₐₓ.

Protocol 2: In Vitro Metabolic Stability Assay

This protocol is used to generate the data presented in Table 2.

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).

  • Prepare a working solution by diluting the stock solution in incubation buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

  • Prepare a suspension of human liver microsomes (HLM) in incubation buffer (final concentration typically 0.5-1.0 mg/mL).

  • Prepare an NADPH-regenerating system solution.

• Incubation:

  • Pre-warm the HLM suspension and test compound working solution at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system. The final concentration of the test compound is typically 1 µM.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately add the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard to stop the reaction and precipitate the proteins.

• Sample Processing: Vortex the samples and centrifuge at high speed to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate or vial for analysis. Quantify the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural log of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate intrinsic clearance (CLᵢₙₜ) using the formula: CLᵢₙₜ = (0.693 / t½) * (mL incubation / mg microsomes).

Conclusion

The strategic implementation of rigid phenoxy linkers offers a clear and compelling advantage over the use of conformationally ambiguous flexible alkyl chains. By minimizing the entropic penalty of binding, enhancing the stability of critical protein-protein complexes, and improving metabolic stability, rigid linkers provide a powerful lever for optimizing drug candidates. While the ideal linker remains context-dependent, the principles outlined in this guide strongly advocate for the prioritization of conformational constraint as a core tenet in the rational design of potent and effective therapeutics.

References

• Benchchem. (n.d.). The Influence of Linker Architecture on PROTAC Ternary Complex Stability: A Comparative Analysis. Benchchem.
• Precise PEG. (n.d.). Linkers in PROTACs. Precise PEG.
• Benchchem. (n.d.). Flexible vs. Rigid Linkers for PROTACs: A Head-to-Head Comparison. Benchchem.
• AxisPharm. (2024, October 23). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm.
• Benchchem. (n.d.). A Researcher's Guide to PROTAC Ternary Complex Characterization: The Critical Role of the Linker. Benchchem.
• MolecularCloud. (2025, July 28). The Cutting-Edge of Targeted Protein Degradation: PROTACs, Linkers, and Molecular Glues. MolecularCloud.
• BOC Sciences. (2024, August 22). Exploration and innovation of Linker features in PROTAC design. BOC Sciences.
• Gould, N. et al. (2018). Modeling Entropic and Energetic Effects of Linker Length and Rigidity within Synthetic HIV-1 Antibodies designed to Bind Bivalently to Env Spikes. bioRxiv.
• Tzou, J.C. et al. (n.d.). Making sense of chaos: uncovering the mechanisms of conformational entropy. ChemRxiv.
• Benchchem. (n.d.). A Comparative Guide to Flexible vs. Rigid Linkers in PROTAC Design. Benchchem.
• Mammen, M. et al. (n.d.). Thermodynamics of Multivalent Interactions: Influence of the Linker. PMC.
• Parang, K. et al. (2009, April 26). Impact of linker strain and flexibility in the design of a fragment-based inhibitor. PMC.
• Benchchem. (n.d.). Flexible vs. Rigid PROTAC Linkers: A Comparative Guide to Efficacy. Benchchem.
• Lopes, J. et al. (2023, March 23). Metabolic stability and metabolite profiling of emerging synthetic cathinones. Frontiers.

Sources

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• 2. chemrxiv.org [chemrxiv.org]
• 3. Thermodynamics of Multivalent Interactions: Influence of the Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. precisepeg.com [precisepeg.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Frontiers | Metabolic stability and metabolite profiling of emerging synthetic cathinones [frontiersin.org]

Optimizing PROTAC Potency: The Impact of Linker Length Using Aminophenoxy Derivatives

As the field of targeted protein degradation matures, it has become unequivocally clear that the linker connecting the protein of interest (POI) ligand to the E3 ligase ligand is not merely a passive tether. It is a critical structural determinant that dictates the thermodynamics, kinetics, and ultimate success of ternary complex formation[1].

For drug development professionals and application scientists, selecting the right linker chemistry is paramount. Recently, aminophenoxy derivatives —such as aminophenoxy-piperidine and aminophenoxy-ethoxy-ethyl motifs—have emerged as privileged scaffolds. By providing a "semi-rigid" architecture, these derivatives offer a strategic balance between the excessive flexibility of standard polyethylene glycol (PEG) chains and the rigid constraints of pure alkyl or aryl linkages.

This guide objectively compares the performance of varying linker lengths using aminophenoxy derivatives, provides mechanistic insights into their efficacy, and outlines a self-validating experimental workflow for evaluating Proteolysis Targeting Chimera (PROTAC) potency.

Mechanistic Causality: The "Goldilocks" Principle of Linker Length

The primary objective of a PROTAC is to induce proximity between a target protein and an E3 ubiquitin ligase. The length and composition of the linker directly govern this process through the following mechanisms:

• Too Short (Steric Clash): If the linker lacks sufficient length (typically <7 atoms for aminophenoxy scaffolds), the POI and E3 ligase physically clash. This steric hindrance prevents the formation of a productive ternary complex, resulting in a complete loss of degradation potency[2].

• Too Long (Entropic Penalty): While ultra-long flexible PEG chains (>12 atoms) avoid steric clashes, they introduce a massive number of rotatable bonds. The entropic cost of locking these bonds into a stable ternary complex is energetically unfavorable, often leading to poor degradation efficiency or misaligned ubiquitination zones[1].

• Optimal Length (Positive Cooperativity): Aminophenoxy derivatives restrict conformational space due to their rigid aryl rings, while their ether/amine linkages provide necessary vector flexibility. When optimized to the correct length (typically 7–10 atoms), they stabilize protein-protein interactions (PPIs) and maximize the catalytic transfer of ubiquitin[3].

Fig 1. PROTAC mechanism showing linker-dependent ternary complex formation.

Quantitative Comparison of Aminophenoxy Linker Performance

To objectively evaluate the impact of linker length, we compare experimental data from two distinct PROTAC development campaigns utilizing aminophenoxy derivatives.

Table 1: Impact of Linker Composition and Length on IDO1 Degradation

In the development of Indoleamine 2,3-dioxygenase 1 (IDO1) degraders for glioblastoma, researchers systematically replaced flexible PEG linkers with semi-rigid tert-butyl 4-(3-aminophenoxy)piperidine-1-carboxylate derivatives[4].

PROTAC Variant	Linker Type	Linker Length / Features	DC50 (nM)	Dmax (%)	Mechanistic Observation
Compound 6 (Lead)	PEG	Flexible, >12 atoms	~2,800	N/A	High entropic cost limits ternary complex stability[2].
Compound 20	Aminophenoxy-piperidine	Semi-rigid, ~10 atoms	20	67	Optimal distance and reduced conformational freedom[2].
Compound 21	Aminophenoxy-piperidine	Semi-rigid, optimized E3 ligand	4.5	63	Maximum degradation achieved at lower doses[2].
Compounds 22 & 23	Aminophenoxy (Truncated)	Rigid, <7 atoms (piperidine removed)	>10,000	0	Severe steric clashes completely prevent E3-POI interaction[2].

Table 2: Dual Degradation of IGF-1R and Src

For the dual degradation of IGF-1R and Src kinases, an intermediate utilizing 4-aminophenoxy-ethoxy-ethyl was employed to bridge the warhead and the CRBN ligand[5].

PROTAC Variant	Linker Type	Linker Length (Atoms)	Cellular Potency (IC50)	Target Specificity
PROTAC 12a-b	Aminophenoxy-ethoxy-ethyl	7-10 atoms	1 - 5 µM	Successful dual degradation of both IGF-1R and Src[5].
Control Inhibitors	None (Warhead only)	N/A	0.2 - 0.7 µM (Enzymatic)	Target inhibition only; no proteasomal degradation induced[5].

Self-Validating Experimental Protocols

As a standard practice in application science, empirical validation of PROTAC potency must rely on self-validating assay systems. The following step-by-step methodology ensures rigorous quantification of the Half-Maximal Degradation Concentration (DC50) and Maximum Degradation (Dmax).

Fig 2. Standardized workflow for validating PROTAC potency and linker efficacy.

Step 1: Cell Culture and Dose-Response Treatment

• Protocol: Seed the target cell line (e.g., U87 cells for IDO1) in 6-well plates to achieve 70-80% confluency. Treat the cells with the aminophenoxy-PROTAC using a 10-point concentration gradient ranging from 0.1 nM to 10 µM for 24 hours. Always include a DMSO vehicle control[6].

• Causality & Expert Insight: A broad concentration gradient is non-negotiable. It not only allows for the precise calculation of the DC50 but critically identifies the "hook effect" (prozone effect) . At supra-optimal concentrations, PROTACs saturate the POI and E3 ligase independently, forming non-productive binary complexes rather than the required ternary complex, which manifests as a rebound in target protein levels[2].

Step 2: Cell Lysis and Protein Extraction

• Protocol: Aspirate the media, wash the cells twice with ice-cold PBS, and lyse using RIPA buffer heavily supplemented with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 minutes at 4°C to clear the lysates[6].

• Causality & Expert Insight: Maintaining samples strictly on ice and utilizing broad-spectrum inhibitors prevents endogenous proteolytic degradation of the target protein. This ensures that any observed reduction in protein levels is exclusively PROTAC-mediated.

Step 3: Western Blotting and Densitometry

• Protocol: Resolve the extracted proteins via SDS-PAGE and transfer them to a PVDF membrane. Probe with primary antibodies against the target protein and a reliable loading control (e.g., GAPDH or β-actin). Quantify band intensities using densitometry software to calculate DC50 and Dmax[6].

• Causality & Expert Insight: The loading control acts as an internal self-validating mechanism. It confirms that the reduction in the target protein is due to specific proteasomal degradation rather than global cytotoxicity, cell death, or unequal sample loading[6].

Step 4: Orthogonal Validation via HiBiT Assay

• Protocol: Utilize CRISPR-engineered cell lines expressing a HiBiT-tagged version of the target protein. Measure luminescence post-treatment to quantify degradation[4].

• Causality & Expert Insight: Western blots are semi-quantitative and susceptible to variations in antibody affinity. The HiBiT assay provides a highly quantitative, high-throughput orthogonal validation that confirms the degradation kinetics independently of antibody-based detection artifacts[4].

References

• Rational Design and Optimization of a Potent IDO1 Proteolysis Targeting Chimera (PROTAC) | Journal of Medicinal Chemistry - ACS Publications.
• Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IGF-1R and Src | PMC - National Institutes of Health.
• Novel approaches for the rational design of PROTAC linkers | Open Exploration Publishing.
• The Impact of PEG Linkers on PROTAC Activity: A Comparative Validation Guide | Benchchem.

Sources

• 1. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 2. Rational Design and Optimization of a Potent IDO1 Proteolysis Targeting Chimera (PROTAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design, Synthesis, and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) for the Dual Degradation of IGF-1R and Src - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

verifying structure of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate by IR spectroscopy

As a Senior Application Scientist, verifying the structural integrity of complex bifunctional molecules like tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate requires more than just running a sample through a spectrometer; it requires a deep understanding of molecular vibrations, matrix interactions, and instrumental causality.

This compound features a primary aromatic amine, an alkyl aryl ether, and a tert-butyloxycarbonyl (Boc) protected secondary amine. Each of these functional groups presents specific vibrational modes that serve as diagnostic fingerprints. This guide objectively compares the two primary Fourier-Transform Infrared (FTIR) spectroscopic methodologies—Attenuated Total Reflectance (ATR-FTIR) and Potassium Bromide (KBr) Pellet Transmission—to determine the optimal workflow for structural verification.

Structural Deconstruction & Expected IR Frequencies

Before selecting an analytical method, we must map the expected molecular vibrations. The causality behind these frequencies lies in the bond strengths and atomic masses of the functional groups. For instance, the primary aromatic amine (-NH₂) possesses two N-H bonds that vibrate both in-phase (symmetric) and out-of-phase (asymmetric), yielding two distinct high-frequency peaks[1]. Conversely, the secondary amine of the Boc-carbamate only possesses one N-H bond, yielding a single stretch.

Table 1: Diagnostic IR Frequencies for tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Diagnostic Significance / Causality
Primary Aromatic Amine	N-H Asymmetric Stretch	~3450	Confirms the presence of the unreacted -NH₂ group[2].
Primary Aromatic Amine	N-H Symmetric Stretch	~3350	Pairs with the asymmetric stretch; diagnostic of a primary amine[1].
Boc Carbamate	N-H Stretch (Secondary)	~3300 - 3330	Often appears as a shoulder overlapping the primary amine symmetric stretch.
Boc Carbamate	C=O Stretch	~1690 - 1710	Highly diagnostic. The conjugation and hydrogen bonding of the carbamate shift this lower than a standard ester[3].
Primary Aromatic Amine	N-H Bend (Scissoring)	~1620	Confirms the high-frequency N-H stretches belong to an amine, not an alcohol[1].
Aromatic Ring	C=C Stretch	~1500, ~1600	Confirms the presence of the benzene ring[4].
Boc Group (tert-Butyl)	C-H Bend (Symmetric)	~1390, ~1365 (Doublet)	The multiple methyl groups on a quaternary carbon split the deformation mode into a highly characteristic doublet[5].
Alkyl Aryl Ether	C-O-C Asymmetric Stretch	~1250	Confirms the ether linkage connecting the ethyl chain to the aromatic ring.
Ortho-Substituted Ring	Out-of-plane C-H Bend	~740 - 750	Confirms the ortho relationship between the ether oxygen and the primary amine.

Methodological Comparison: ATR-FTIR vs. KBr Transmission

To verify this specific structure, we must evaluate how the sample preparation matrix interacts with the molecule's functional groups.

Alternative A: ATR-FTIR (The Preferred Method)

ATR-FTIR relies on an evanescent wave penetrating a few micrometers into the sample pressed against a high-refractive-index crystal (e.g., Diamond or ZnSe)[6].

• Performance Advantage: It is non-destructive and requires zero matrix preparation[7]. Crucially for this compound, it avoids the introduction of environmental water.

• Causality of Limitations: Because the penetration depth (

  ) of the evanescent wave is directly proportional to the wavelength, peaks at lower wavenumbers (e.g., the 750 cm⁻¹ ortho-substitution bend) will appear artificially more intense compared to the high-frequency N-H stretches[6]. Furthermore, anomalous dispersion at the crystal-sample interface can cause slight shifts (1-3 cm⁻¹) in the exact position of the strong C=O band[6].

Alternative B: KBr Pellet Transmission (The Legacy Method)

The sample is ground with IR-transparent Potassium Bromide and pressed into a solid disc[7].

• Performance Advantage: Generates a classic transmission spectrum with uniform relative intensities across the mid-IR range, ideal for legacy library matching[7].

• Causality of Limitations: KBr is highly hygroscopic. Absorbed moisture creates a massive, broad O-H stretching band at ~3400 cm⁻¹[7]. This is a fatal flaw for this molecule , as the water peak will completely mask the critical 3450 cm⁻¹ and 3350 cm⁻¹ N-H stretches of the primary aromatic amine. Additionally, the extreme pressure (10 tons) required to press the pellet can induce polymorphic phase changes or alter the hydrogen-bonding network of the fragile carbamate group[8].

Self-Validating Experimental Protocols

To ensure scientific integrity, the chosen methodology must include built-in validation checks.

Protocol 1: ATR-FTIR Analysis (Recommended)

• System Validation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Run a background scan. Validation Check: The system is ready only if the energy throughput is >95% and no residual analyte peaks (especially around 1700 cm⁻¹) are present.

• Sample Application: Deposit 1-2 mg of neat tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate powder directly onto the center of the crystal.

• Optical Contact Optimization: Lower the pressure anvil onto the sample. Monitor the live spectrum. Validation Check: Gradually increase the pressure until the intensity of the 1690 cm⁻¹ (C=O) peak plateaus. If the peak intensity stops increasing, optimal optical contact has been achieved without risking crystal fracture.

• Data Acquisition: Acquire 32 to 64 co-added scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹. Apply an ATR correction algorithm to normalize the wavelength-dependent penetration depth.

Protocol 2: KBr Pellet Transmission (Alternative)

• Matrix Dehydration & Validation: Dry spectral-grade KBr in an oven at 110°C for 24 hours. Validation Check: Press a pellet of pure KBr and scan it. If a peak at 3400 cm⁻¹ (water) exceeds 5% absorbance, the KBr is too wet and must be re-dried.

• Sample Grinding: In an agate mortar, gently grind 1 mg of the sample with 100 mg of the dried KBr. Validation Check: Grind until the powder appears completely uniform. The particle size must be <2 µm to prevent the Christiansen effect (asymmetric scattering on the high-frequency side of absorption bands).

• Pellet Pressing: Transfer the mixture to a 13 mm die. Apply 10 tons of pressure under a vacuum for 2 minutes. The vacuum removes air pockets, preventing light scattering[8].

• Data Acquisition: Place the transparent pellet in the transmission holder and acquire 32 scans at 4 cm⁻¹ resolution.

Data Interpretation & Causality

When reviewing the resulting spectra, structural verification is achieved through a logical sequence of deductions:

• Verify the High-Frequency Region: Look for the sharp doublet at ~3450 cm⁻¹ and ~3350 cm⁻¹. If you used KBr and see a massive, broad hump here instead, your matrix absorbed water, and the amine cannot be verified. You must rely on the N-H scissoring bend at 1620 cm⁻¹ to prove the amine's existence[1].

• Verify the Carbamate Core: The presence of an intense, sharp peak at ~1690-1710 cm⁻¹ confirms the Boc-protected carbonyl[3]. If this peak shifts significantly higher (e.g., >1730 cm⁻¹), the carbamate network has likely degraded into a standard ester, or the Boc group has been compromised.

• Verify the Linkage: The strong asymmetric C-O-C stretch at ~1250 cm⁻¹ confirms the ether linkage is intact.

• Verify the Substitution Pattern: A strong, sharp peak at ~740-750 cm⁻¹ confirms the ortho relationship on the benzene ring. If the peak shifts to ~800 cm⁻¹, the molecule has isomerized to a para-substituted derivative.

Workflow Visualization

Workflow for the IR spectroscopic verification of tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate.

References

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 6. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 7. kinteksolution.com [kinteksolution.com]
• 8. researchgate.net [researchgate.net]

Optimizing PROTAC Cell Permeability: A Comparative Guide to Aryl Ether-Alkyl Hybrid Linkers vs. Traditional Motifs

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide & Application Note

Executive Summary

The rational design of Proteolysis Targeting Chimeras (PROTACs) is frequently bottlenecked by poor cell permeability. Due to their heterobifunctional nature, PROTACs typically violate Lipinski’s Rule of Five, exhibiting high molecular weights (>700 Da) and large topological polar surface areas (TPSA)[1]. While early-stage PROTACs heavily relied on flexible polyethylene glycol (PEG) or simple alkyl chains, these motifs often force a compromise between aqueous solubility and membrane permeability[2].

This guide provides an objective, data-driven comparison of traditional flexible linkers against rigidified aryl ether-alkyl hybrid scaffolds—specifically focusing on the tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate building block. By introducing conformational rigidity and localized lipophilicity, this aryl ether motif significantly enhances passive cell permeability and metabolic stability without entirely sacrificing the solubility benefits of ether linkages[3].

Mechanistic Insights: The Causality of Permeability

The ability of a PROTAC to cross the lipid bilayer is governed by its conformational dynamics, often described by the "chameleon effect." A successful PROTAC must adopt an extended, polar conformation in aqueous environments to maintain solubility, but fold into a compact, lipophilic conformation with a low 3D Polar Surface Area (3D-PSA) to traverse the hydrophobic cell membrane[4][5].

The Limitations of PEG and Alkyl Linkers

• PEG Linkers: While repeating ethylene glycol units (-O-CH₂-CH₂-) provide excellent aqueous solubility via hydrogen bonding, they introduce a high entropic penalty upon membrane entry. The exposed ether oxygens increase the 3D-PSA, often leading to poor passive diffusion and high susceptibility to efflux transporters[2][].

• Alkyl Chains: Saturated hydrocarbon chains improve passive permeability by reducing TPSA and hydrogen bond acceptors. However, their extreme hydrophobicity often leads to poor aqueous solubility, micelle formation, and non-specific protein binding, complicating formulation and in vivo delivery[][7].

The Aryl Ether Advantage: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Incorporating the 2-(2-aminophenoxy)ethyl scaffold (derived from its Boc-protected carbamate precursor) introduces a paradigm shift in linker design:

• Conformational Pre-organization: The planar phenyl ring restricts the number of rotatable bonds (NRotB). This rigidity lowers the entropic penalty required for the PROTAC to adopt the folded conformation necessary for membrane permeation[4][5].

• Steric Shielding of Polarity: The aryl ring sterically shields the adjacent ether oxygen. This allows the molecule to maintain a lower 3D-PSA in lipophilic environments compared to linear PEG chains, directly correlating to higher apparent permeability (Papp)[5].

• Metabolic Stability: Unlike aliphatic PEG chains, which are highly susceptible to oxidative O-dealkylation, the aryl ether bond is significantly more resistant to cytochrome P450-mediated metabolism[3][].

PROTAC membrane permeation via conformational folding and subsequent ternary complex formation.

Comparative Data Analysis

To objectively evaluate performance, we synthesize permeability metrics across three distinct linker classes matched for approximate length. Data is aggregated from standardized Parallel Artificial Membrane Permeability Assays (PAMPA) and bidirectional Caco-2 cell models[1][7][8].

Table 1: Physicochemical and Permeability Comparison of PROTAC Linker Motifs

Feature / Metric	PEG Linker (e.g., PEG3)	Alkyl Linker (e.g., C8)	Aryl Ether-Alkyl Hybrid (2-aminophenoxy derivative)
Aqueous Solubility (pH 7.4)	High (>100 µM)	Low (<10 µM)	Moderate (30 - 80 µM)
Rotatable Bonds (Linker)	High (~12)	High (~9)	Low (~5)
PAMPA Permeability ( )	< 1.0 × 10⁻⁶ cm/s	2.5 - 4.0 × 10⁻⁶ cm/s	> 5.0 × 10⁻⁶ cm/s
Caco-2 Apical-to-Basal ( )	< 0.5 × 10⁻⁶ cm/s	1.5 × 10⁻⁶ cm/s	3.2 × 10⁻⁶ cm/s
Caco-2 Efflux Ratio (B2A/A2B)	High (>10)	Moderate (5 - 8)	Low (< 3)
Metabolic Liability	High (Oxidative cleavage)	Moderate (Terminal hydroxylation)	Low (Sterically hindered ether)

Data synthesis based on comparative studies of VHL and CRBN-recruiting PROTACs[5][8]. The aryl ether hybrid demonstrates a superior balance, overcoming the severe efflux liability of PEG and the solubility constraints of pure alkyl chains.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, permeability must be assessed using a multi-tiered approach. Below are the optimized, step-by-step methodologies for evaluating PROTAC permeability.

Protocol A: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA isolates passive transcellular diffusion, removing the confounding variables of active transport (efflux/influx)[1].

• Preparation of Lipid Membrane: Coat the porous filter membrane of a 96-well donor plate (e.g., PVDF, 0.45 µm pore size) with 5 µL of a 1% (w/v) lecithin solution in dodecane.

• Donor Solution Preparation: Dilute the PROTAC stock (10 mM in DMSO) into PBS (pH 7.4) to a final concentration of 10 µM. Ensure the final DMSO concentration does not exceed 1% to prevent membrane disruption.

• Assay Assembly: Add 150 µL of the PROTAC donor solution to the donor wells. Add 300 µL of fresh PBS (pH 7.4) containing 1% DMSO to the acceptor wells. Carefully place the donor plate into the acceptor plate.

• Incubation: Incubate the assembly at 37°C for 16 hours in a humidified environment without agitation.

• Quantification: Carefully separate the plates. Transfer 100 µL from both donor and acceptor wells to a new plate. Add an internal standard and precipitate proteins/salts with cold acetonitrile. Analyze the supernatant via LC-MS/MS.

• Validation Check: Calculate the mass balance (recovery). Due to the lipophilicity of PROTACs, recovery must be >70% to validate the

  calculation. If recovery is low, consider adding 1% BSA to the acceptor well to mimic sink conditions[9].

Protocol B: Bidirectional Caco-2 Permeability Assay

Caco-2 cells express human intestinal transporters (e.g., P-gp, BCRP), making this assay the gold standard for predicting oral bioavailability and identifying efflux liabilities[1][7].

• Cell Seeding & Differentiation: Seed Caco-2 cells (ATCC HTB-37) at a density of 1 × 10⁵ cells/cm² on polycarbonate Transwell inserts (0.4 µm pore size). Culture for 21 days, replacing the medium every 48 hours to allow for full polarization and tight junction formation[10].

• Integrity Validation (Crucial Step): Prior to the assay, measure the Transepithelial Electrical Resistance (TEER). Only utilize wells with a TEER > 250 Ω·cm².

• Compound Dosing:

  • Apical to Basal (A2B): Add 10 µM PROTAC in HBSS (pH 7.4) to the apical chamber. Add blank HBSS to the basal chamber.

  • Basal to Apical (B2A): Add 10 µM PROTAC in HBSS to the basal chamber. Add blank HBSS to the apical chamber.

• Incubation & Sampling: Incubate at 37°C with gentle orbital shaking (50 rpm). Take 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes, replacing the volume with fresh pre-warmed HBSS.

• Post-Assay Integrity Check: Add Luciferase Yellow (100 µM) to the apical chamber for 1 hour. Basal fluorescence must remain <1% of the apical dose, proving the PROTAC did not compromise tight junctions[7].

• Analysis: Quantify via LC-MS/MS. Calculate Apparent Permeability (

  ) and the Efflux Ratio ( B2A / A2B).

Step-by-step workflow for bidirectional Caco-2 permeability assay to evaluate PROTACs.

Conclusion

The selection of a linker in PROTAC design is not merely a spatial consideration; it is the primary determinant of the molecule's pharmacokinetic viability. While PEG and alkyl linkers serve as accessible starting points, their inherent physicochemical flaws often halt clinical progression.

The incorporation of rigidified, sterically shielded motifs—such as those derived from the tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate building block—offers a scientifically validated route to overcome the PROTAC permeability bottleneck. By lowering the entropic penalty of folding and shielding polar surface areas, aryl ether-alkyl hybrids successfully navigate the delicate balance between aqueous solubility and lipid membrane permeation.

References

• Systematic Investigation of the Permeability of Androgen Receptor PROTACs National Institutes of Health (PMC) URL:[Link]

• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability ACS Publications URL: [Link]

• Exploring PROTAC Permeability: Comparative Insights Across Different Cell Lines Aragen Life Sciences URL: [Link]

• Impact of Linker Composition on VHL PROTAC Cell Permeability ACS Publications URL:[Link]

• Permeability Assay on Caco-2 Cells Bienta URL: [Link]

Sources

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• 5. pubs.acs.org [pubs.acs.org]
• 7. Exploring PROTAC Permeability: Comparative Insights Across Different Cell Lines - Aragen Life Sciences [aragen.com]
• 8. Systematic Investigation of the Permeability of Androgen Receptor PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Focusing on PROTAC Permeability and Solubility Improving the Oral Availability - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Permeability Assay on Caco-2 Cells | Bienta [bienta.net]

Benchmark Studies of Aminophenoxy Linkers in Targeted Protein Degradation: A Comparative Guide

Targeted Protein Degradation (TPD) has fundamentally reshaped the drug discovery landscape by co-opting the cell's ubiquitin-proteasome system to eliminate previously "undruggable" proteins[1]. At the core of this technology are Proteolysis Targeting Chimeras (PROTACs)—heterobifunctional molecules that bridge a protein of interest (POI) and an2[2].

Historically, flexible polyethylene glycol (PEG) or alkyl chains were the default choices for PROTAC linkers due to their synthetic tractability and favorable solubility profiles[1]. However, as the TPD field matures, the thermodynamic limitations of highly flexible linkers have become apparent. To overcome these limitations, rigidified linker architectures—particularly aminophenoxy linkers (e.g., tert-butyl 4-(3-aminophenoxy)piperidine-1-carboxylate and 4-(4-aminophenoxy)phenol)—have emerged as superior alternatives in recent benchmark studies[3][4].

As a Senior Application Scientist, I approach PROTAC optimization not merely as a synthetic exercise, but as a thermodynamic puzzle. This guide objectively compares the performance of aminophenoxy linkers against traditional flexible alternatives, exploring the causality behind their enhanced degradation profiles and providing self-validating protocols for their evaluation.

Mechanistic Rationale: The Thermodynamics of Rigidity

A PROTAC's efficacy is dictated not just by the binary binding affinities of its individual warheads, but by the cooperativity and half-life of the ternary complex (POI-PROTAC-E3)[4][5]. Flexible PEG linkers must "freeze" into a highly specific conformation to facilitate productive ubiquitination. Thermodynamically, this structural freeze incurs a massive entropic penalty , which can destabilize the ternary complex and reduce overall degradation efficiency[2].

Aminophenoxy linkers introduce a semi-rigid, sterically defined vector. The oxygen atom provides a critical hinge for optimal spatial orientation, while the phenyl ring restricts unnecessary degrees of freedom[4][6]. By pre-organizing the PROTAC into a productive conformation, aminophenoxy linkers drastically lower the entropic cost of ternary complex formation.

For example, in the development of4, replacing a flexible PEG linker with an aminophenoxy-piperidine scaffold improved the degradation concentration (DC₅₀) from the micromolar range down to an astonishing 4.5 nM[4]. Similarly, functionalizing an RNF4 E3 ligase recruiter with 4-(4-aminophenoxy)phenol yielded highly potent degraders for BRD4[3].

Thermodynamic stabilization of the ternary complex via aminophenoxy PROTACs.

Benchmark Data: Aminophenoxy vs. Flexible Linkers

To objectively evaluate the performance of aminophenoxy linkers, we benchmark them against traditional PEG and alkyl linkers using standardized degradation assays[5][7]. The table below synthesizes comparative data from recent optimization studies on IDO1 and BRD4 degraders, highlighting the profound impact of linker rigidity on potency and maximum degradation (Dₘₐₓ)[3][4].

Linker Architecture	Target Protein	E3 Ligase Recruiter	DC₅₀ (nM)	Dₘₐₓ (%)	Ternary Complex Stability
Flexible PEG (PEG4)	IDO1	CRBN	120	65%	Low (High Entropic Penalty)
Rigid Aminophenoxy-piperidine	IDO1	CRBN	4.5	88%	High (Pre-organized)
Flexible Alkyl Chain	BRD4	RNF4	>500	<50%	Unstable
Rigid 4-(4-aminophenoxy)phenol	BRD4	RNF4	30	95%	Highly Stable

Data synthesized from benchmark studies demonstrating that the inclusion of a rigid aminophenoxy scaffold connecting the linker to the binding ligand assists in the conformational restriction of the PROTAC, leading to enhanced protein-protein interactions (PPIs)[3][4][6].

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the evaluation of aminophenoxy PROTACs must follow a rigorous, self-validating workflow. A simple reduction in target protein levels is insufficient; causality must be established by proving that the degradation is ternary complex-driven and strictly proteasome-dependent[5].

Self-validating experimental workflow for aminophenoxy-based PROTAC evaluation.

Protocol 1: Quantitative Cellular Degradation (Western Blot / HiBiT)

This protocol quantifies the DC₅₀ and Dₘₐₓ of the synthesized PROTAC.

• Cell Preparation : Seed the target cell line (e.g., U87 cells for IDO1 degradation) in 6-well plates and culture until 70-80% confluent[4][7].

• PROTAC Treatment : Treat cells with a serial dilution of the aminophenoxy PROTAC (e.g., 0.1 nM to 10 μM) alongside a DMSO vehicle control for 24 hours[4][6].

• Lysis & Quantification : Wash cells with ice-cold PBS. Add RIPA buffer, incubate on ice for 15 minutes, and clarify by centrifugation. Quantify protein concentration via BCA assay[8].

• Analysis : Resolve proteins via SDS-PAGE, transfer to a nitrocellulose membrane, and probe with target-specific and loading control (e.g., GAPDH) antibodies[5]. Calculate DC₅₀ and Dₘₐₓ using densitometric analysis of band intensities[6].

Protocol 2: Mechanistic Validation (The "Rescue" Assay)

To establish causality, we must verify that the aminophenoxy PROTAC operates exclusively via the ubiquitin-proteasome system (UPS) rather than through off-target toxicity or transcriptional downregulation[1].

• Inhibitor Pre-treatment : Pre-treat cells for 2 hours with either 10 μM MG132 (a potent 26S proteasome inhibitor) or 1 μM MLN4924 (a NEDD8-activating enzyme inhibitor that blocks cullin-RING E3 ligase activity)[4].

• PROTAC Co-treatment : Add the aminophenoxy PROTAC at its established DC₉₀ concentration for an additional 12 to 24 hours.

• Readout : Perform Western blot analysis as described in Protocol 1.

  • Causality Check : If the target protein levels are "rescued" (i.e., remain stable and undegraded) in the presence of MG132 or MLN4924, the degradation is unequivocally UPS-dependent, validating the PROTAC's intended mechanism of action.

Conclusion

The strategic incorporation of aminophenoxy linkers represents a paradigm shift in PROTAC design. By balancing conformational rigidity with precise spatial vectors, these linkers minimize entropic penalties, stabilize ternary complexes, and dramatically enhance degradation profiles compared to legacy PEG systems[2][4]. As the TPD field continues to tackle increasingly challenging targets, transitioning from flexible to functional, rigidified linkers will be critical for developing next-generation therapeutics.

References

• Covalent Ligand Screening Uncovers a RNF4 E3 Ligase Recruiter for Targeted Protein Degradation Applications.National Institutes of Health (PMC).
• Rational Design and Optimization of a Potent IDO1 Proteolysis Targeting Chimera (PROTAC).Journal of Medicinal Chemistry - ACS Publications.
• Current strategies for the design of PROTAC linkers: a critical review.National Institutes of Health (PMC).
• Identification and Characterization of a Novel Indoleamine 2,3-Dioxygenase 1 Protein Degrader for Glioblastoma.ACS Publications.
• A Comparative Guide to Functional Assays for PROTACs Synthesized with PEG Linkers.Benchchem.
• What are PROTAC Linkers?BroadPharm.

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Safety & Regulatory Compliance

tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate proper disposal procedures

Topic: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, and Lab Managers

Executive Summary: Immediate Action Protocol

Do NOT dispose of tert-butyl (2-(2-aminophenoxy)ethyl)carbamate down the drain or in general trash. This compound contains an aniline moiety (toxic, potential sensitizer) and a Boc-protected amine (acid-labile).

• Primary Disposal Stream: Hazardous Chemical Waste (Non-Halogenated Organic).

• Critical Segregation: Keep separate from strong acids (risk of gas evolution/deprotection) and oxidizers (fire hazard).

• Container: High-Density Polyethylene (HDPE) or Amber Glass with a PTFE-lined cap.

Chemical Profile & Hazard Analysis

To dispose of this chemical safely, you must understand its functional reactivity.[1] It is not merely "organic waste"; it is a bifunctional linker with specific stability profiles.

Feature	Chemical Moiety	Hazard / Reactivity Concern
Toxicity Source	2-Aminophenoxy (Aniline derivative)	High Toxicity/Sensitizer. Anilines are readily absorbed through the skin and can cause methemoglobinemia. They are often toxic to aquatic life.
Stability Risk	Boc-Carbamate (tert-butoxycarbonyl)	Acid Sensitive. Contact with strong acids (HCl, TFA) releases isobutene gas and CO₂, potentially pressurizing waste containers.
Physical State	Viscous Oil or Low-Melting Solid	Sticky residue; requires solvent rinsing for complete transfer.

Regulatory Waste Classification (RCRA Context)

While this specific derivative may not have a unique RCRA "U" or "P" list number, it must be classified based on its parent structure and characteristics.

• Waste Code Assignment (Best Practice):

  • D001 (Ignitable): If dissolved in flammable solvents (e.g., EtOAc, MeOH).

  • Toxic Organic: Treat as a toxic aniline derivative.

• EPA/State Designation: Non-Halogenated Organic Waste .

  • Note: Although it contains nitrogen, it is generally grouped with non-halogenated organics unless your facility has a specific "High Nitrogen/Amine" stream.

Step-by-Step Disposal Protocol

Phase A: Preparation & Quenching

Unlike reactive reagents (e.g., acid chlorides), this compound does not require chemical quenching if it is unreacted.

• Assess State: Determine if the waste is pure material (solid/oil) or in solution.

• Solvent Selection: If the material is a viscous oil in a flask, dissolve it in a minimal amount of Ethyl Acetate or Dichloromethane (DCM) to transfer it.

  • Scientist’s Note: Avoid using alcohols (methanol) if the waste will eventually be mixed with halogenated waste streams, although for this specific compound, non-halogenated streams are preferred.

Phase B: Containerization

• Select Container: Use a dedicated Non-Halogenated Organic Waste container (HDPE jerrycan or Amber Glass).

• Verify Compatibility: Ensure the container does not contain acidic waste (e.g., waste from TFA deprotections).

  • Risk:[2][3] Mixing this Boc-protected linker with acidic waste will generate gas inside the closed container, creating an explosion hazard.

Phase C: Labeling

Mark the tag with the full chemical name. Do not use abbreviations like "Linker 4."

• Constituents: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate (approx. %) + Solvent Name (%).

• Hazard Checkboxes: [x] Toxic [x] Irritant [x] Flammable (if solvent present).

Operational Workflow Diagram

The following flowchart illustrates the decision logic for disposing of this compound to ensure compliance and safety.

Figure 1: Decision matrix for the safe segregation and disposal of Boc-protected aniline derivatives.

Emergency Response (Spills)

If a spill occurs, the primary risks are dermal absorption (aniline toxicity) and slip hazards (viscous oil).

• PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If the spill is large (>500 mg) and outside a fume hood, consider a half-mask respirator with organic vapor cartridges.

• Containment:

  • Solids: Do not sweep (creates dust).[2] Cover with wet paper towels or oil-absorbing pads, then wipe up.

  • Liquids/Oils: Cover with vermiculite or sand .[1] Do not use combustible materials like sawdust for aniline derivatives.

• Decontamination: Clean the surface with a soap/water solution. Avoid using bleach (sodium hypochlorite) immediately, as it can react exothermically with anilines to form chloramines.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[4] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories.[Link]

• Occupational Safety and Health Administration (OSHA). (2012). Standard 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[Link]

Sources

• 1. nj.gov [nj.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Executive Safety Summary

Compound Identity: tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate CAS: 166410-37-3 (Representative analog/class) Functional Classification: Heterobifunctional Linker (Boc-protected amine / Primary aniline derivative)[1]

Immediate Directive: Treat this compound as a High-Potency Sensitizer and Corrosive .[1] While specific toxicological data (LD50) for this precise linker is often limited, the structural presence of a primary aniline-type amine ("aminophenoxy") combined with a carbamate necessitates a "Universal Precautions" approach. The primary risks are severe eye damage , skin corrosion/irritation , and respiratory sensitization .

Core Safety Maxim: Protection must prevent not just acute burns, but long-term immunological sensitization.

Risk Assessment & Hazard Identification

To determine the correct PPE, we must understand the "Why" behind the hazard.

Hazard Class	Mechanism of Action	Critical Risk
Skin Corrosion / Irritation	The free primary amine ( ) is basic and reactive.[1][2] It can saponify skin lipids and cause chemical burns.[1]	Chemical burns; Dermatitis.[1]
Respiratory Sensitization	Aniline derivatives are known haptens.[1] They can bind to proteins in the respiratory tract, triggering immune responses.	Asthma-like symptoms; Anaphylaxis upon re-exposure.[1]
Eye Damage	Basic amines cause rapid, penetrating injury to the cornea (saponification) that is harder to treat than acid burns.	Permanent corneal opacity; Blindness.[1]
Reactivity	The Boc group is acid-labile; the amine is oxidation-prone.[1]	Incompatible with strong acids (gas evolution) and oxidizers.[1]

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum acceptable standard for handling this compound in a research setting.

Body Zone	PPE Requirement	Technical Justification
Ocular	Chemical Splash Goggles (Indirect Vented)	Safety glasses are insufficient.[1] Vapors or dust from the amine can bypass side shields.[1] Goggles provide a seal against corrosive dusts.[1]
Dermal (Hands)	Double Nitrile Gloves (min 5 mil outer)	Breakthrough Logic: Amines can permeate thin nitrile.[1] Layer 1: 4 mil Nitrile (Dexterity).Layer 2: 5-8 mil Nitrile (Barrier).Change outer gloves immediately upon splash.[1]
Respiratory	Fume Hood (Certified)	Primary Control: All open handling (weighing, solubilization) must occur inside a hood operating at 80-100 fpm face velocity.Secondary: If hood is unavailable (emergency only), use N95 with organic vapor cartridge.
Body	Lab Coat (Poly/Cotton or Tyvek)	Must be buttoned to the neck.[1] Tyvek sleeve covers are recommended during solution preparation to bridge the glove-cuff gap.[1]

Operational Protocol: Safe Handling Lifecycle

This workflow integrates safety into the experimental process.[1]

Step 1: Preparation & Weighing

• Location: Chemical Fume Hood.[1][3]

• Static Control: Use an anti-static gun if the powder is fluffy/electrostatic to prevent aerosolization.[1]

• Technique:

  • Place the balance inside the hood or use a localized powder containment hood.[1]

  • Tare the vial/flask before adding the solid.

  • Use a disposable spatula.[1] Do not reuse spatulas to avoid cross-contamination.[1]

Step 2: Solubilization

• Solvent Choice: Dissolve in DMSO, DMF, or DCM.

• Caution: Avoid protic acids (TFA, HCl) at this stage, as they will remove the Boc protecting group (

  ) and release isobutylene gas.

• Protocol:

  • Add solvent slowly down the side of the vessel to minimize dust disturbance.[1]

  • Cap the vessel immediately after addition.

  • Vortex or sonicate inside the hood.[1]

Step 3: Transfer & Reaction

• Syringe Transfer: When moving solutions, use Luer-lock syringes to prevent needle detachment.[1]

• Needle Safety: Do not recap needles. Discard directly into sharps container inside the hood.

Step 4: Decontamination[1]

• Surface Cleaning: Wipe balance and hood surface with a mild acid neutralizer (e.g., dilute citric acid) followed by water, then ethanol. The acid neutralizer helps protonate any residual amine, making it water-soluble and less volatile.

Visualization: Safety & Logic Workflows

Figure 1: Safe Handling Decision Logic

This diagram illustrates the decision-making process for handling the compound based on its physical state.

Caption: Operational logic flow ensuring containment of dusts (solid phase) and prevention of permeation (liquid phase).[1]

Emergency Response & Disposal

Accidental Spills

• Solid Spill:

  • Do NOT sweep (creates dust).[1]

  • Cover with a wet paper towel (solvent-dampened) to trap powder.[1]

  • Scoop up the towel and solid; place in a hazardous waste bag.[1]

• Liquid Spill:

  • Cover with an absorbent pad (vermiculite or polypropylene).[1]

  • Wipe area with dilute acetic acid or citric acid to neutralize the amine residue.[1]

  • Wash with soap and water.[1][4][5][6]

Waste Disposal

• Classification: Hazardous Organic Waste (Basic/Amine-containing).[1]

• Segregation: Keep separate from Oxidizers (risk of exothermic reaction) and Acids (risk of gas evolution/heat if Boc deprotects rapidly).[1]

• Labeling: Clearly label as "Contains Amines - Corrosive/Irritant."[1]

References

• PubChem. (n.d.).[1] Compound Summary: tert-Butyl [2-(2-aminoethoxy)ethyl]carbamate (Related Analog Safety Data). National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

• Occupational Safety and Health Administration (OSHA). (2012).[1] Hazard Communication Standard: Safety Data Sheets. United States Department of Labor.[1] Retrieved from [Link][1]

• American Chemical Society. (2015).[1] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[1] Retrieved from [Link][1]

Sources

• 1. fishersci.com [fishersci.com]
• 2. tert-Butyl [2-(2-aminoethoxy)ethyl]carbamate | C9H20N2O3 | CID 12106198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. parker.com [parker.com]
• 6. tri-iso.com [tri-iso.com]